Benzoquinonium dibromide

Core Science & Biosynthesis

Benzoquinonium Dibromide: A Technical Guide to its Primary Molecular Target

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Benzoquinonium dibromide is a quaternary ammonium (B1175870) compound that has been historically characterized as a potent antagonist of nicotinic acetylcholine (B1216132) receptors (nAChRs). These receptors, a family of ligand-gated ion channels, are critical mediators of synaptic transmission in the central and peripheral nervous systems. This document provides a comprehensive technical overview of the interaction between Benzoquinonium dibromide and its primary target, the nAChR. It consolidates available quantitative data, details relevant experimental methodologies, and illustrates the key signaling pathways affected by nAChR antagonism.

Primary Molecular Target: Nicotinic Acetylcholine Receptor (nAChR)

The primary molecular target of Benzoquinonium dibromide is the nicotinic acetylcholine receptor (nAChR).[1][2][3] nAChRs are pentameric ligand-gated ion channels that are activated by the endogenous neurotransmitter acetylcholine (ACh) and are also responsive to nicotine.[2] These receptors are widely distributed throughout the central and peripheral nervous systems and are involved in a myriad of physiological processes, including neuromuscular transmission, ganglionic transmission, and cognitive functions.

Benzoquinonium dibromide functions as a nicotinic antagonist , meaning it binds to the receptor but does not activate it, thereby blocking the effects of acetylcholine and other nicotinic agonists.[1][3] It is also classified as a ganglion blocker , indicating its action at nAChRs in autonomic ganglia.[1][3] Some evidence suggests a more complex mechanism where it may activate single channels but also block open channels at neuronal nAChRs.[2]

Quantitative Pharmacological Data

The available quantitative data on the potency of Benzoquinonium dibromide is limited in the publicly accessible literature. However, some key values have been reported, indicating its high affinity for nAChRs.

Parameter	Value	Receptor/System	Reference
IC50	0.46 µM	Nicotinic Acetylcholine Receptors (nAChRs)	[4]

Note: The specific nAChR subtype and experimental conditions for this IC50 value are not detailed in the available abstract. Further data from primary literature, particularly regarding its affinity (Ki/Kd) and potency (IC50/EC50) at various nAChR subtypes (e.g., α4β2, α7, muscle-type), is necessary for a complete pharmacological profile. Historical studies, such as those by Bowman and Webb (1972), likely contain more detailed quantitative data on its neuromuscular and ganglion blocking activities in animal models.

Signaling Pathways Modulated by Benzoquinonium Dibromide

As an antagonist of nAChRs, Benzoquinonium dibromide primarily acts by inhibiting the downstream signaling cascades that are normally initiated by receptor activation. The binding of an agonist to the nAChR triggers a conformational change that opens the ion channel, leading to an influx of cations (primarily Na+ and Ca2+). This influx depolarizes the cell membrane and initiates a variety of intracellular signaling events. By blocking this initial step, Benzoquinonium dibromide effectively inhibits these downstream pathways.

dot

Caption: Mechanism of nAChR antagonism by Benzoquinonium dibromide.

Experimental Protocols

Detailed experimental protocols for the characterization of Benzoquinonium dibromide are found within primary research articles. Below are generalized methodologies commonly employed to study the interaction of compounds with nAChRs, which would be applicable to Benzoquinonium dibromide.

Radioligand Binding Assays

These assays are used to determine the binding affinity (Ki or Kd) of a compound for a receptor.

dot

Caption: Workflow for a radioligand binding assay.

Detailed Steps:

• Membrane Preparation: Homogenize tissues or cells expressing the nAChR subtype of interest in a suitable buffer and isolate the membrane fraction by centrifugation.

• Incubation: In a multi-well plate, incubate the membrane preparation with a fixed concentration of a radiolabeled nAChR ligand (e.g., [³H]epibatidine, [¹²⁵I]α-bungarotoxin) and a range of concentrations of unlabeled Benzoquinonium dibromide.

• Separation: Terminate the binding reaction by rapid filtration through glass fiber filters, which trap the membranes with bound radioligand.

• Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Plot the percentage of inhibition of radioligand binding against the concentration of Benzoquinonium dibromide. Fit the data to a sigmoidal dose-response curve to determine the IC50 value, from which the inhibition constant (Ki) can be calculated using the Cheng-Prusoff equation.

Electrophysiology

Electrophysiological techniques, such as two-electrode voltage clamp (TEVC) in Xenopus oocytes or patch-clamp on cultured neurons, are used to measure the functional effects of a compound on the ion channel activity of nAChRs.

dot

Caption: Workflow for an electrophysiological experiment.

Detailed Steps:

• Cell Preparation: Prepare Xenopus oocytes expressing the desired nAChR subtypes or culture primary neurons known to express these receptors.

• Recording Setup: Place the cell in a recording chamber and establish a whole-cell patch-clamp or two-electrode voltage-clamp configuration.

• Agonist Application: Perfuse the cell with a known concentration of an nAChR agonist (e.g., acetylcholine) to elicit an inward current.

• Antagonist Application: Co-apply the agonist with increasing concentrations of Benzoquinonium dibromide and record the resulting currents.

• Data Analysis: Measure the peak amplitude of the agonist-evoked currents in the presence of different concentrations of Benzoquinonium dibromide. Plot the percentage of inhibition against the antagonist concentration and fit the data to determine the IC50 for the functional blockade of the receptor.

Conclusion

Benzoquinonium dibromide is a valuable research tool for probing the function of nicotinic acetylcholine receptors due to its potent antagonist activity. While its primary target is well-established as the nAChR, a more detailed and subtype-specific quantitative pharmacological profile would greatly enhance its utility in modern drug discovery and neuroscience research. The experimental protocols outlined in this guide provide a framework for further characterization of this and other nAChR-targeting compounds. The continued investigation into the interactions of such molecules with specific nAChR subtypes will be crucial for the development of novel therapeutics for a range of neurological and psychiatric disorders.

References

• 1. Regulation of the NMDA Receptor-mediated Synaptic Response by Acetylcholinesterase Inhibitors and its Impairment in an Animal Model of Alzheimer’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Neuromuscular blocking and ganglion blocking activities of some acetylcholine antagonists in the cat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 4. publication-theses.unistra.fr [publication-theses.unistra.fr]

The Rise and Fall of a Synthetic Curare: An In-depth Technical Guide to the Discovery and History of Benzoquinonium Dibromide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery, history, and pharmacological characterization of Benzoquinonium (B1213216) dibromide, a synthetic neuromuscular blocking agent. The document details its synthesis, mechanism of action, and the key experimental findings that defined its profile as a curarimimetic drug. All quantitative data are presented in structured tables for clarity, and detailed experimental protocols from seminal studies are provided. Visual diagrams of relevant pathways and workflows are included to facilitate understanding.

Discovery and Initial Investigations

Benzoquinonium dibromide, initially known as Mytolon chloride and scientifically as 2,5-bis-(3-diethylaminopropylamino) benzoquinone-bis-benzylchloride (WIN 2747), emerged from the post-World War II era of intense research into synthetic neuromuscular blocking agents. The goal was to develop safer and more controllable alternatives to d-tubocurarine for use in anesthesia and surgery.

The seminal work on Benzoquinonium was conducted by J.O. Hoppe and his colleagues at the Sterling-Winthrop Research Institute. While the full text of Hoppe's original 1950 publication in the Journal of Pharmacology and Experimental Therapeutics remains elusive in publicly accessible databases, subsequent research and reviews attribute the initial pharmacological investigation of WIN 2747 to his team.

A preliminary report on the clinical use of "Mytolon chloride" as a new agent for producing muscular relaxation was published by J.G. Arrowood in 1951 in the journal Anesthesiology[1]. This publication marked the introduction of Benzoquinonium to the broader medical and scientific community.

Synthesis of Benzoquinonium Dibromide

A general synthetic pathway can be conceptualized as follows:

Conceptual Synthetic Workflow for Benzoquinonium Dibromide.

Experimental Protocol: General Synthesis of 2,5-bis(alkylamino)-1,4-benzoquinones

This protocol is based on established methods for analogous compounds and serves as a representative procedure:

• Dissolution of Reactants: p-Benzoquinone is dissolved in a suitable solvent, such as ethanol (B145695) or methanol.

• Addition of Amine: The corresponding amine, in this case, a derivative of N,N-diethyl-N'-(phenylmethyl)propane-1,3-diamine, is added dropwise to the benzoquinone solution at room temperature with constant stirring.

• Reaction: The reaction mixture is stirred for several hours. The progress of the reaction can be monitored by thin-layer chromatography. The reaction proceeds through a nucleophilic addition of the amine to the benzoquinone ring, followed by oxidation of the resulting hydroquinone intermediate.

• Quaternization: To form the dibromide salt, the product from the previous step is treated with two equivalents of benzyl bromide.

• Isolation and Purification: The resulting precipitate, Benzoquinonium dibromide, is collected by filtration, washed with a cold solvent to remove unreacted starting materials, and then purified by recrystallization.

Pharmacological Profile: A Curare-like Neuromuscular Blocker

Early pharmacological studies established that Benzoquinonium acts as a non-depolarizing neuromuscular blocking agent, exhibiting a "curare-like" paralysis.[3] This classification distinguishes it from depolarizing agents like decamethonium (B1670452) and suxamethonium, which were also being investigated at the time.

Mechanism of Action

The primary mechanism of action of Benzoquinonium dibromide is the competitive antagonism of acetylcholine (B1216132) (ACh) at the nicotinic acetylcholine receptors (nAChRs) on the motor endplate of skeletal muscle.

Competitive Antagonism at the Neuromuscular Junction.

By occupying the ACh binding sites on the nAChRs, Benzoquinonium prevents the binding of ACh released from the presynaptic nerve terminal. This inhibition prevents the depolarization of the motor endplate, thereby blocking neuromuscular transmission and resulting in muscle paralysis.

Experimental Evidence and Quantitative Data

Studies in animal models, such as the cat and hen, provided crucial insights into the neuromuscular blocking properties of Benzoquinonium.

Experimental Protocol: In Vivo Neuromuscular Blockade Assessment (Cat Tibialis Anterior Preparation)

A common experimental setup to quantify the potency of neuromuscular blocking agents involves the following steps:

• Animal Preparation: A cat is anesthetized, and the sciatic nerve, which innervates the tibialis anterior muscle, is surgically exposed and isolated.

• Stimulation: The sciatic nerve is stimulated with supramaximal electrical pulses to elicit muscle contractions of the tibialis anterior.

• Recording: The tension of the muscle contractions is recorded using a force transducer.

• Drug Administration: Benzoquinonium dibromide is administered intravenously at varying doses.

• Data Analysis: The dose-dependent reduction in muscle twitch height is measured to determine the effective dose (ED) required to produce a certain level of neuromuscular blockade (e.g., ED50 or ED95).

Table 1: Comparative Effects of Neuromuscular Blocking Agents

Feature	Benzoquinonium (Mytolon)	d-Tubocurarine	Decamethonium
Mechanism	Non-depolarizing	Non-depolarizing	Depolarizing
Initial Effect	Flaccid paralysis	Flaccid paralysis	Muscle fasciculations followed by paralysis
Reversal by Anticholinesterases	Yes	Yes	No (potentiated)

Clinical Use and Eventual Decline

Benzoquinonium dibromide was introduced into clinical practice for anesthesia to achieve muscle relaxation during surgical procedures.[4] Its non-depolarizing nature offered an alternative to the fasciculations and potential for hyperkalemia associated with depolarizing agents.

However, the clinical use of Benzoquinonium was not without its challenges. Reports of side effects, including potential cardiovascular effects and the availability of newer agents with more favorable safety profiles, likely contributed to its eventual decline in use. The history of neuromuscular blocking agents is marked by a continuous search for drugs with a rapid onset, predictable duration of action, minimal side effects, and reliable reversibility.[5][6] Benzoquinonium, while a significant step in the development of synthetic muscle relaxants, was ultimately superseded by compounds that better met these criteria.

Conclusion

Benzoquinonium dibromide holds a notable place in the history of pharmacology and anesthesia as an early synthetic, non-depolarizing neuromuscular blocking agent. Its discovery and development were part of a critical period of innovation that transformed surgical practice. While it is no longer in clinical use, the study of its synthesis, mechanism of action, and pharmacological effects provides valuable insights for researchers and professionals in drug development, illustrating the iterative process of refining therapeutic agents to improve safety and efficacy.

References

• 1. Mytolon chloride: a new agent for producing muscular relaxation; preliminary report - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. jetir.org [jetir.org]
• 3. The neuromuscular blocking action of benzoquinonium chloride in the cat and in the hen - PMC [pmc.ncbi.nlm.nih.gov]
• 4. accessanesthesiology.mhmedical.com [accessanesthesiology.mhmedical.com]
• 5. Neuromuscular blocking drugs: discovery and development - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Brief history of neuromuscular blockers [medigraphic.com]

Benzoquinonium Dibromide: A Technical Guide to its Chemical Structure, Properties, and Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzoquinonium dibromide is a synthetic quaternary ammonium (B1175870) compound that has been investigated for its properties as a neuromuscular blocking agent and a ganglion blocker. Its primary mechanism of action involves the modulation of nicotinic acetylcholine (B1216132) receptors (nAChRs), making it a subject of interest in neuropharmacology and drug development. This technical guide provides a comprehensive overview of the chemical structure, physicochemical properties, and the molecular mechanism of action of Benzoquinonium dibromide, supplemented with detailed experimental protocols and visual diagrams to facilitate a deeper understanding for research and development professionals.

Chemical Structure and Properties

Benzoquinonium dibromide possesses a distinct chemical structure characterized by a benzoquinone core linked to two quaternary ammonium moieties. This structure is central to its biological activity.

Chemical Structure:

• IUPAC Name: benzyl-[3-[[4-[3-[benzyl(diethyl)azaniumyl]propylamino]-3,6-dioxocyclohexa-1,4-dien-1-yl]amino]propyl]-diethylazanium dibromide[1]

• CAS Number: 311-09-1[2]

• Molecular Formula: C₃₄H₅₀Br₂N₄O₂[2]

The molecule consists of a 1,4-benzoquinone (B44022) ring, which is a six-membered ring containing two ketone groups. This central ring is substituted with two amino-propyl side chains, which are in turn connected to N,N-diethylbenzylammonium groups. The presence of two quaternary ammonium groups confers a permanent positive charge on the molecule, which is crucial for its interaction with the negatively charged residues in the binding sites of nicotinic acetylcholine receptors. The counter ions are two bromide anions.

Physicochemical Properties

The physicochemical properties of Benzoquinonium dibromide are summarized in the table below. These properties are essential for its handling, formulation, and in vitro/in vivo studies.

Property	Value	Source
Molecular Weight	706.6 g/mol	[2][3]
Physical State	Solid (form not specified in search results)
Melting Point	Data not available in search results
Boiling Point	Data not available in search results
Solubility	Soluble to 100 mM in DMSO. Soluble to 5 mM in water with gentle warming.	[3]
Stability and Storage	Store at room temperature.	[3]

Mechanism of Action

Benzoquinonium dibromide exerts its pharmacological effects primarily through its interaction with nicotinic acetylcholine receptors (nAChRs). These receptors are ligand-gated ion channels that play a critical role in synaptic transmission in the central and peripheral nervous systems.

Benzoquinonium dibromide is classified as a nicotinic antagonist and a ganglion blocker.[3] Its mechanism is complex and appears to be concentration-dependent, exhibiting a dual action:

• Single-Channel Activation: At low concentrations, Benzoquinonium dibromide can activate single nicotinic receptor channels.

• Open-Channel Blockade: At higher concentrations, it acts as an open-channel blocker of the nicotinic receptor.[3]

This dual functionality suggests a multifaceted interaction with the nAChR protein. The initial activation may be due to a partial agonist effect, while the subsequent block prevents the normal flow of ions, leading to the inhibition of neurotransmission.

Signaling Pathway

The general signaling pathway for nicotinic acetylcholine receptors involves the binding of the endogenous agonist, acetylcholine, which triggers a conformational change in the receptor, opening the ion channel. This allows the influx of cations, primarily Na⁺ and Ca²⁺, leading to depolarization of the postsynaptic membrane. This depolarization can then initiate an action potential and activate downstream signaling cascades.

As an antagonist, Benzoquinonium dibromide interferes with this process. The following diagram illustrates the antagonistic action of Benzoquinonium dibromide on the nAChR signaling pathway.

Caption: Antagonistic action of Benzoquinonium dibromide on the nAChR signaling pathway.

Experimental Protocols

To investigate the effects of Benzoquinonium dibromide on nicotinic acetylcholine receptors, electrophysiological techniques are paramount. The following provides a detailed methodology for a key experiment: whole-cell patch-clamp recording.

Whole-Cell Patch-Clamp Recording to Characterize nAChR Antagonism

This protocol is designed to measure the inhibitory effect of Benzoquinonium dibromide on nAChR-mediated currents in a cellular model.

1. Cell Culture and Preparation:

• Use a cell line stably expressing the desired nAChR subtype (e.g., SH-SY5Y for endogenous human nAChRs, or HEK293 cells transfected with specific nAChR subunits).

• Culture cells in appropriate media and conditions.

• For recording, plate cells on glass coverslips at a low density to allow for the isolation of single cells.

2. Solutions and Reagents:

• External (Bath) Solution (in mM): 140 NaCl, 2.8 KCl, 2 CaCl₂, 2 MgCl₂, 10 HEPES, 10 Glucose. Adjust pH to 7.4 with NaOH.

• Internal (Pipette) Solution (in mM): 140 KCl, 1 MgCl₂, 10 EGTA, 10 HEPES. Adjust pH to 7.2 with KOH.

• Agonist Solution: Prepare a stock solution of acetylcholine (or another suitable nAChR agonist) in the external solution.

• Benzoquinonium Dibromide Stock Solution: Prepare a high-concentration stock solution (e.g., 100 mM) in DMSO. Further dilute in the external solution to the desired final concentrations for application.

3. Electrophysiological Recording:

• Place a coverslip with cells in the recording chamber on the stage of an inverted microscope.

• Perfuse the chamber with the external solution.

• Pull patch pipettes from borosilicate glass capillaries to a resistance of 3-6 MΩ when filled with the internal solution.

• Approach a single, healthy-looking cell with the patch pipette and form a giga-ohm seal (>1 GΩ) with the cell membrane.

• Rupture the patch of membrane under the pipette tip to achieve the whole-cell configuration.

• Clamp the cell membrane potential at a holding potential of -60 mV.

• Apply the agonist solution for a short duration (e.g., 2-5 seconds) to evoke a baseline inward current. Repeat this application at regular intervals (e.g., every 60 seconds) to ensure a stable response.

• Once a stable baseline is established, co-apply the agonist with different concentrations of Benzoquinonium dibromide and record the resulting currents.

• Wash out the Benzoquinonium dibromide with the external solution to observe any recovery of the agonist-evoked current.

4. Data Analysis:

• Measure the peak amplitude of the inward currents evoked by the agonist in the absence and presence of Benzoquinonium dibromide.

• Calculate the percentage of inhibition for each concentration of Benzoquinonium dibromide.

• Plot the percentage of inhibition against the logarithm of the Benzoquinonium dibromide concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

The following diagram illustrates the experimental workflow for the whole-cell patch-clamp protocol.

Caption: Experimental workflow for whole-cell patch-clamp recording.

Conclusion

Benzoquinonium dibromide is a valuable pharmacological tool for studying the function and modulation of nicotinic acetylcholine receptors. Its unique dual mechanism of action as both a single-channel activator and an open-channel blocker provides a complex yet intriguing profile for researchers. The information and protocols provided in this technical guide are intended to serve as a comprehensive resource for scientists and drug development professionals working in the field of neuropharmacology, facilitating further exploration of this and similar compounds. A thorough understanding of its chemical properties and biological interactions is crucial for its effective application in research and for the potential development of novel therapeutics targeting the nicotinic acetylcholine receptor system.

References

• 1. Benzoquinonium dibromide | C34H50Br2N4O2 | CID 56972152 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. scbt.com [scbt.com]
• 3. Benzoquinonium dibromide: R&D Systems [rndsystems.com]

An In-Depth Technical Guide to Benzoquinonium Dibromide (CAS 311-09-1)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Benzoquinonium (B1213216) dibromide (CAS 311-09-1) is a quaternary ammonium (B1175870) compound historically recognized for its potent neuromuscular blocking and ganglionic blocking activities. It functions primarily as a nicotinic acetylcholine (B1216132) receptor (nAChR) antagonist, exhibiting a complex interaction with these ion channels. This technical guide provides a comprehensive overview of the available scientific data on benzoquinonium dibromide, including its physicochemical properties, mechanism of action, and key experimental findings. The information is presented to support further research and development efforts in the fields of pharmacology and neuroscience.

Physicochemical Properties

Benzoquinonium dibromide is a red solid with the following properties:

Property	Value	Source(s)
CAS Number	311-09-1	[1][2]
Molecular Formula	C₃₄H₅₀Br₂N₄O₂	[1][2]
Molecular Weight	706.6 g/mol	[1][2]
Appearance	Red solid	[1]
Solubility	Insoluble in water; Soluble in DMSO (<70.66 mg/mL)	[1]
Storage	Store at room temperature	[1]
IUPAC Name	N,N'-[(3,6-Dioxo-1,4-cyclohexadiene-1,4-diyl)bis(imino-3,1-propanediyl)]bis[N,N-diethylbenzenemethanaminium] dibromide	[2]
Canonical SMILES	CC--INVALID-LINK--(CCCNC1=CC(=O)C(=CC1=O)NCCC--INVALID-LINK--(CC)CC2=CC=CC=C2)CC3=CC=CC=C3.[Br-].[Br-]	[1]

Mechanism of Action

Benzoquinonium dibromide exerts its pharmacological effects primarily through the antagonism of nicotinic acetylcholine receptors (nAChRs).[3] These receptors are ligand-gated ion channels crucial for synaptic transmission at the neuromuscular junction and in autonomic ganglia.

The interaction of benzoquinonium dibromide with nAChRs is multifaceted. It not only acts as a competitive antagonist at the acetylcholine binding site but also functions as an open-channel blocker.[1] Furthermore, studies have shown that it can activate single-channel currents in neuronal nAChRs, suggesting a more complex modulatory role.[1]

Nicotinic Acetylcholine Receptor Signaling Pathway

The binding of acetylcholine (ACh) to nAChRs triggers the opening of the ion channel, leading to an influx of cations (primarily Na⁺ and Ca²⁺) and subsequent depolarization of the postsynaptic membrane. This depolarization initiates a cascade of downstream signaling events. In the context of neuromuscular transmission, this leads to muscle contraction. Benzoquinonium dibromide, by blocking this initial step, prevents muscle depolarization and induces paralysis.

Figure 1. Simplified signaling pathway at the neuromuscular junction and the antagonistic action of Benzoquinonium dibromide.

Quantitative Pharmacological Data

The following table summarizes the available quantitative data for benzoquinonium dibromide.

Parameter	Value	Species/System	Reference(s)
IC₅₀ (nAChRs)	0.46 µM	Not specified	[3]
Single-Channel Conductance States	43 ± 3.3 pS	Fetal rat hippocampal neurons	[1]
30 ± 4.2 pS	Fetal rat hippocampal neurons	[1]

No specific in vivo pharmacokinetic parameters (Cmax, Tmax, half-life, clearance, volume of distribution) or LD50 values for benzoquinonium dibromide were identified in the reviewed literature.

Experimental Protocols

In Vitro Electrophysiology (Patch-Clamp)

This technique is used to study the effects of a compound on ion channels in isolated cells, such as the fetal rat hippocampal neurons mentioned in the literature.[1]

Objective: To measure the effect of benzoquinonium dibromide on nAChR single-channel currents.

Methodology:

• Cell Culture: Fetal rat hippocampal neurons are cultured for 11 to 35 days.

• Patch Preparation: An "outside-out" patch of the neuronal membrane containing nAChRs is excised using a micropipette.

• Drug Application: Benzoquinonium dibromide (0.1-10 µM) is applied to the patch.

• Data Acquisition: The current flowing through the single ion channels is recorded using a patch-clamp amplifier.

• Analysis: The amplitude and frequency of single-channel openings are analyzed to determine the effect of the compound.

In Vivo Neuromuscular Blockade Assessment (Cat/Hen Model)

These experiments assess the paralytic effect of the compound in a whole-animal model.[4]

Objective: To determine the neuromuscular blocking properties of benzoquinonium dibromide.

Methodology:

• Animal Preparation: A cat or hen is anesthetized. The sciatic nerve and the tibialis anterior muscle (in cats) or the gastrocnemius muscle (in hens) are surgically exposed.

• Stimulation: The motor nerve is stimulated with electrodes to elicit muscle contractions (twitches).

• Drug Administration: Benzoquinonium dibromide is administered intravenously.

• Measurement: The force of the muscle twitches is recorded using a force transducer.

• Analysis: The reduction in twitch height following drug administration is quantified to determine the degree of neuromuscular blockade.

References

• 1. apexbt.com [apexbt.com]
• 2. scbt.com [scbt.com]
• 3. Galantamine Activates Muscle-Type Nicotinic Acetylcholine Receptors without Binding to the Acetylcholine-Binding Site - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The neuromuscular blocking action of benzoquinonium chloride in the cat and in the hen - PubMed [pubmed.ncbi.nlm.nih.gov]

Benzoquinonium Dibromide: A Technical Overview of its Molecular Properties and Pharmacological Actions

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of Benzoquinonium dibromide, a quaternary ammonium (B1175870) compound recognized for its potent activity as a neuromuscular blocking agent and ganglion blocker. This document details its chemical and physical properties, including its molecular formula and weight. Furthermore, it delves into its mechanism of action as a nicotinic acetylcholine (B1216132) receptor (nAChR) antagonist, supported by experimental findings. This guide also presents relevant quantitative data and outlines an experimental protocol for studying its effects, offering valuable insights for researchers in pharmacology and drug development.

Chemical and Physical Properties

Benzoquinonium dibromide is a complex organic molecule with the chemical formula C34H50Br2N4O2.[1] Its molecular weight is 706.6 g/mol .[1] The structure of Benzoquinonium dibromide is characterized by a central benzoquinone ring linked to two quaternary ammonium moieties.

Property	Value	Source
Molecular Formula	C34H50Br2N4O2	PubChem
Molecular Weight	706.6 g/mol	PubChem
IUPAC Name	N,N'-[(3,6-Dioxo-1,4-cyclohexadiene-1,4-diyl)bis(imino-3,1-propanediyl)]bis[N,N-diethylbenzenemethanaminium] dibromide	PubChem
CAS Number	311-09-1	Santa Cruz Biotechnology

Mechanism of Action: Nicotinic Acetylcholine Receptor Antagonism

Benzoquinonium dibromide exerts its pharmacological effects primarily through the antagonism of nicotinic acetylcholine receptors (nAChRs). These receptors are ligand-gated ion channels crucial for neurotransmission at the neuromuscular junction and in autonomic ganglia.

As a neuromuscular blocking agent , Benzoquinonium dibromide competes with the endogenous neurotransmitter acetylcholine (ACh) for binding sites on nAChRs at the motor endplate of skeletal muscle. This competitive inhibition prevents the depolarization of the muscle cell membrane, thereby inhibiting muscle contraction and leading to paralysis. Studies have demonstrated that Benzoquinonium produces a curare-like paralysis, characteristic of non-depolarizing neuromuscular blockers.

As a ganglion blocker , Benzoquinonium dibromide also acts on nAChRs in the autonomic ganglia. By blocking these receptors, it inhibits the transmission of nerve impulses between preganglionic and postganglionic neurons in both the sympathetic and parasympathetic nervous systems. This action can lead to a variety of effects on autonomic functions.

Some evidence suggests that Benzoquinonium may act as an open-channel blocker of the nAChR. This mechanism involves the drug entering and physically occluding the ion channel pore after it has been opened by an agonist like acetylcholine, further contributing to the blockade of neurotransmission.

Signaling Pathway of nAChR Antagonism

The primary action of Benzoquinonium dibromide is to block the initial signaling event at the nAChR, which is the influx of cations (primarily Na+ and Ca2+) that leads to cell depolarization. By preventing this, it inhibits the downstream signaling cascades that are normally initiated by nAChR activation. The following diagram illustrates the logical relationship of Benzoquinonium dibromide's antagonistic action.

Caption: Logical flow of Benzoquinonium Dibromide's antagonistic action at the nAChR.

Quantitative Data

Compound	ED50 (µg/kg)	ED95 (µg/kg)
Rocuronium	144.8	322.1
Pancuronium	32.4	58.1
Vecuronium	23.7	39.9

Note: These values are for comparative purposes and were determined in human studies under specific anesthetic conditions.

Experimental Protocols

The following provides a generalized methodology for investigating the neuromuscular blocking effects of Benzoquinonium dibromide using an in vitro nerve-muscle preparation, a common experimental model in pharmacology.

In Vitro Nerve-Muscle Preparation Assay

Objective: To determine the potency and characteristics of neuromuscular blockade by Benzoquinonium dibromide.

Materials:

• Isolated phrenic nerve-diaphragm preparation from a rat or guinea pig.

• Organ bath with physiological salt solution (e.g., Krebs-Henseleit solution), maintained at 37°C and aerated with 95% O2 / 5% CO2.

• Force-displacement transducer to measure muscle contraction.

• Stimulator to deliver electrical impulses to the phrenic nerve.

• Data acquisition system.

• Benzoquinonium dibromide stock solution.

Procedure:

• Preparation Dissection and Mounting: Dissect the phrenic nerve-diaphragm preparation and mount it in the organ bath containing the physiological salt solution. Attach the diaphragm to the force-displacement transducer.

• Equilibration: Allow the preparation to equilibrate for at least 30 minutes, with regular washing, until a stable baseline of muscle contraction in response to nerve stimulation is achieved.

• Stimulation: Stimulate the phrenic nerve with supramaximal square-wave pulses of short duration (e.g., 0.2 ms) at a low frequency (e.g., 0.1 Hz) to elicit twitch responses.

• Drug Application: Add Benzoquinonium dibromide to the organ bath in a cumulative manner, allowing the response to each concentration to stabilize before adding the next.

• Data Recording: Record the isometric twitch tension continuously throughout the experiment.

• Data Analysis: Express the reduction in twitch height as a percentage of the baseline response. Plot the concentration-response curve and determine the IC50 value (the concentration of the drug that produces a 50% reduction in the twitch response).

Experimental Workflow Diagram

The following diagram outlines the workflow for the in vitro nerve-muscle preparation experiment.

Caption: Experimental workflow for assessing neuromuscular blockade.

Conclusion

Benzoquinonium dibromide is a potent antagonist of nicotinic acetylcholine receptors, with significant neuromuscular and ganglion blocking properties. Its mechanism of action involves the competitive inhibition of acetylcholine binding, leading to the interruption of neurotransmission. The provided technical information, including its chemical properties, mechanism of action, and a representative experimental protocol, serves as a valuable resource for researchers investigating neuromuscular pharmacology and developing novel therapeutic agents. Further studies are warranted to fully elucidate its interactions with different nAChR subtypes and to explore its potential clinical applications.

References

• 1. apexbt.com [apexbt.com]

The Pharmacological Profile of Benzoquinonium Dibromide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth overview of the pharmacological profile of Benzoquinonium (B1213216) Dibromide, a quaternary ammonium (B1175870) compound with significant neuromuscular blocking and ganglionic blocking properties. This document synthesizes available data on its mechanism of action, pharmacodynamics, and key experimental methodologies for its characterization. Quantitative data is presented in structured tables, and relevant signaling pathways and experimental workflows are visualized using diagrams. This guide is intended for researchers, scientists, and professionals in drug development seeking a comprehensive understanding of this compound.

Introduction

Benzoquinonium dibromide is a synthetic neuromuscular blocking agent and ganglion blocker.[1] Structurally, it is a bis-quaternary ammonium compound, a class of molecules known for their interaction with cholinergic receptors. Its primary pharmacological actions are the antagonism of nicotinic acetylcholine (B1216132) receptors (nAChRs) at the neuromuscular junction and autonomic ganglia.[1][2] Historically, it has been studied for its potential use as a muscle relaxant in surgical procedures. This guide will delve into the detailed pharmacological characteristics of benzoquinonium dibromide.

Mechanism of Action

The primary mechanism of action of benzoquinonium dibromide is the blockade of nicotinic acetylcholine receptors.[1] This action is complex, involving both competitive antagonism and non-competitive open-channel block.

• Neuromuscular Blockade: At the neuromuscular junction, benzoquinonium dibromide acts as a competitive antagonist at the nAChR on the motor endplate, preventing acetylcholine from binding and thus inhibiting muscle contraction. This results in a non-depolarizing, "curare-like" paralysis.[2]

• Ganglionic Blockade: In autonomic ganglia, it blocks the nAChRs on postganglionic neurons, inhibiting neurotransmission in both the sympathetic and parasympathetic nervous systems.[1]

• Open-Channel Blockade: In addition to competitive antagonism, benzoquinonium dibromide can physically block the open ion channel of the nAChR, further preventing ion flow and neuronal depolarization.[1]

• Direct Channel Activation: Interestingly, some studies have shown that benzoquinonium dibromide can also directly activate single-channel currents at neuronal nAChRs.[1]

Signaling Pathway at the Neuromuscular Junction

The following diagram illustrates the mechanism of neuromuscular blockade by benzoquinonium dibromide.

Neuromuscular blockade by Benzoquinonium Dibromide.

Pharmacodynamics

The pharmacodynamic effects of benzoquinonium dibromide are a direct consequence of its interaction with nicotinic acetylcholine receptors.

Neuromuscular Effects

• Produces a flaccid paralysis characteristic of non-depolarizing neuromuscular blocking agents.[2]

• The paralysis can be antagonized by acetylcholine, suggesting a competitive mechanism.[2]

• In cats, anticholinesterases do not reverse the paralysis but can potentiate the antagonistic effect of injected acetylcholine.[2]

Ganglionic Effects

• As a ganglion blocker, it can lead to a decrease in both sympathetic and parasympathetic tone.

• The overall effect on an organ system depends on the dominant autonomic tone to that organ.

Muscarinic Receptor Effects

While the primary targets are nicotinic receptors, some related benzoquinoid structures have been shown to interact with muscarinic receptors. The specific affinity of benzoquinonium dibromide for muscarinic receptor subtypes has not been extensively reported.

Quantitative Pharmacodynamic Data

Parameter	Value	Species/Tissue	Reference
nAChR Antagonism
IC50	0.46 µM	Not Specified	[3] (from previous search)
Neuromuscular Blockade
ED50	Data not available	Cat
ED90	Data not available	Cat
Ganglionic Blockade
Potency	Data not available	Dog

Pharmacokinetics

Detailed pharmacokinetic data, including absorption, distribution, metabolism, and excretion (ADME) for benzoquinonium dibromide, is not extensively documented in publicly available literature. As a quaternary ammonium compound, it is expected to have low oral bioavailability and limited ability to cross the blood-brain barrier.

Parameter	Value	Species	Reference
Absorption	Data not available
Distribution	Data not available
Metabolism	Data not available
Excretion	Data not available
Half-life	Data not available
Volume of Distribution	Data not available
Clearance	Data not available

Note: The table above reflects the lack of specific pharmacokinetic parameters for Benzoquinonium Dibromide in the available literature.

Experimental Protocols

The following are detailed methodologies for key experiments used to characterize the pharmacological profile of compounds like benzoquinonium dibromide.

In Vitro Neuromuscular Blockade Assay (Phrenic Nerve-Hemidiaphragm Preparation)

This protocol outlines the procedure for assessing the neuromuscular blocking activity of a test compound using an isolated rodent phrenic nerve-hemidiaphragm preparation.

Workflow for In Vitro Neuromuscular Blockade Assay.

Methodology:

• Tissue Preparation: A rat or mouse is humanely euthanized, and the phrenic nerve and attached hemidiaphragm are carefully dissected.

• Mounting: The preparation is mounted in an organ bath containing oxygenated Krebs-Ringer solution at 37°C. The central tendon is attached to an isometric force transducer to measure muscle tension, and the phrenic nerve is placed on stimulating electrodes.

• Stimulation and Baseline Recording: Supramaximal electrical stimuli are applied to the phrenic nerve to elicit muscle twitches. A stable baseline twitch tension is recorded for 20-30 minutes.

• Compound Administration: Benzoquinonium dibromide is added to the organ bath in a cumulative, concentration-dependent manner.

• Data Collection: The twitch tension is recorded after stabilization at each concentration.

• Data Analysis: The amplitude of the twitch tension at each concentration is measured and expressed as a percentage of the initial baseline tension. A concentration-response curve is plotted to determine the IC50 value.

Radioligand Binding Assay for Nicotinic Acetylcholine Receptors

This protocol describes a competitive binding assay to determine the affinity of a test compound for a specific nAChR subtype.

Workflow for a Radioligand Binding Assay.

Methodology:

• Membrane Preparation: Cells stably expressing the nAChR subtype of interest are cultured, harvested, and homogenized. The membrane fraction is isolated by centrifugation.

• Binding Reaction: In a multi-well plate, the membrane preparation is incubated with a specific radioligand (e.g., [³H]-epibatidine) and varying concentrations of the test compound (benzoquinonium dibromide). Control wells for total binding (radioligand only) and non-specific binding (radioligand plus a high concentration of an unlabeled competitor) are included.

• Separation: The reaction is terminated by rapid filtration through glass fiber filters, which trap the membrane-bound radioligand. The filters are washed to remove unbound radioactivity.

• Quantification: The amount of radioactivity on the filters is measured using a scintillation counter.

• Data Analysis: Specific binding is calculated by subtracting non-specific binding from total binding. A competition curve is generated by plotting the percentage of specific binding against the concentration of the test compound to determine the IC50. The Ki (inhibition constant) is then calculated using the Cheng-Prusoff equation.

Conclusion

Benzoquinonium dibromide is a potent neuromuscular blocking agent and ganglion blocker with a primary mechanism of action involving the antagonism of nicotinic acetylcholine receptors. Its "curare-like" effects at the neuromuscular junction are well-documented, although a comprehensive quantitative understanding of its receptor subtype selectivity and pharmacokinetic profile remains to be fully elucidated in publicly accessible literature. The experimental protocols detailed in this guide provide a framework for the further characterization of this and similar compounds. This technical guide serves as a foundational resource for researchers interested in the pharmacology of benzoquinonium dibromide and its potential applications.

References

• 1. Competitive and open channel block of recombinant nAChR channels by different antibiotics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The neuromuscular blocking action of benzoquinonium chloride in the cat and in the hen - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. human pharmacokinetic parameters: Topics by Science.gov [science.gov]

Benzoquinonium Dibromide as a Ganglionic Blocking Agent: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Benzoquinonium (B1213216) dibromide, a quaternary ammonium (B1175870) compound, is recognized for its potent neuromuscular blocking properties. However, its activity as a ganglionic blocker, mediated through the antagonism of nicotinic acetylcholine (B1216132) receptors (nAChRs) within autonomic ganglia, warrants a detailed examination for its potential applications in neuroscience research and drug development. This technical guide provides a comprehensive overview of the core pharmacology of benzoquinonium dibromide as a ganglion blocker. It consolidates available quantitative data, outlines detailed experimental protocols for its investigation, and presents visual representations of its mechanism of action and relevant experimental workflows.

Introduction

Ganglionic blockers are a class of drugs that inhibit neurotransmission between preganglionic and postganglionic neurons in the autonomic nervous system. This action is primarily achieved by antagonizing nicotinic acetylcholine receptors (nAChRs), which are ligand-gated ion channels crucial for synaptic transmission in both the sympathetic and parasympathetic ganglia. Benzoquinonium dibromide has been identified as a nicotinic antagonist with ganglion-blocking capabilities. Understanding its precise mechanism, potency, and receptor subtype selectivity is essential for its utilization as a pharmacological tool and for exploring its therapeutic potential.

Physicochemical Properties

Property	Value
Chemical Name	N,N'-[(3,6-Dioxo-1,4-cyclohexadiene-1,4-diyl)bis(imino-3,1-propanediyl)]bis[N,N-diethylbenzenemethanaminium] dibromide
Molecular Formula	C₃₄H₅₀Br₂N₄O₂
Molecular Weight	706.6 g/mol

Mechanism of Action at the Ganglion

Benzoquinonium dibromide exerts its ganglion-blocking effect by interacting with neuronal nicotinic acetylcholine receptors (nAChRs). The prevailing evidence suggests a complex mechanism of action characterized by both channel activation and open-channel block.

Nicotinic Acetylcholine Receptor Antagonism

The primary mechanism of benzoquinonium dibromide's action is the blockade of nAChRs at the postganglionic neuron. This prevents the binding of the endogenous neurotransmitter, acetylcholine (ACh), released from the preganglionic neuron. The blockade of nAChRs inhibits the depolarization of the postganglionic membrane, thereby preventing the propagation of the nerve impulse across the ganglion.

Dual Agonist-Antagonist Properties

Interestingly, studies have indicated that benzoquinonium dibromide possesses a dualistic nature, acting as both a partial agonist and an open-channel blocker at nAChRs. At low concentrations, it can elicit single-channel openings, mimicking the effect of ACh to a certain extent. However, at higher, clinically relevant concentrations, it predominantly acts as an open-channel blocker. This means it enters and occludes the ion channel pore after the channel has been opened by an agonist (or by benzoquinonium itself at lower concentrations), thereby preventing the influx of cations and subsequent neuronal excitation.

Figure 1: Signaling pathway of ganglionic transmission and the blocking action of Benzoquinonium Dibromide.

Quantitative Data

While specific IC₅₀ values for benzoquinonium dibromide at various ganglionic nAChR subtypes are not extensively reported in publicly available literature, its neuromuscular blocking activity provides some insight into its potency at nicotinic receptors. The following table includes comparative data for other well-characterized ganglionic blockers to provide context.

Compound	Receptor Subtype	Potency (IC₅₀/Kᵢ)	Experimental Model	Reference
Benzoquinonium	Neuromuscular Junction nAChR	-	Cat Tibialis Anterior	[1][2]
Hexamethonium	Neuronal nAChRs	~3 µM (IC₅₀)	Rat Superior Cervical Ganglion	-
Mecamylamine	Neuronal nAChRs	~0.2 µM (IC₅₀)	Rat Superior Cervical Ganglion	-
Trimethaphan	Neuronal nAChRs	~1 µM (IC₅₀)	Human nAChRs in oocytes	-

Note: The lack of specific IC₅₀ values for benzoquinonium dibromide at ganglionic subtypes highlights a significant area for future research.

Experimental Protocols

The investigation of benzoquinonium dibromide's ganglion-blocking activity requires specialized electrophysiological and pharmacological assays.

Isolated Ganglion Preparation

This ex vivo method allows for the direct measurement of the effects of benzoquinonium dibromide on ganglionic transmission.

Protocol:

• Animal Model: The superior cervical ganglion (SCG) from a rat or mouse is commonly used.

• Dissection: Carefully dissect the SCG with its preganglionic (cervical sympathetic trunk) and postganglionic (internal and external carotid) nerves intact.

• Perfusion: Place the ganglion in a recording chamber and continuously perfuse with oxygenated artificial cerebrospinal fluid (aCSF) at a physiological temperature (32-37°C).

• Stimulation and Recording: Use suction electrodes to stimulate the preganglionic nerve and record the compound action potentials (CAPs) from the postganglionic nerve.

• Drug Application: After obtaining a stable baseline recording, perfuse the ganglion with increasing concentrations of benzoquinonium dibromide.

• Data Analysis: Measure the amplitude of the postganglionic CAP at each concentration to construct a dose-response curve and determine the IC₅₀ value.

Figure 2: Experimental workflow for assessing ganglionic blockade using an isolated ganglion preparation.

Patch-Clamp Electrophysiology

This technique allows for the detailed study of the interaction of benzoquinonium dibromide with individual nAChR channels in isolated ganglionic neurons.

Protocol:

• Cell Culture: Culture primary neurons dissociated from autonomic ganglia (e.g., SCG) or use cell lines heterologously expressing specific nAChR subtypes.

• Recording Setup: Use a patch-clamp amplifier and data acquisition system. Pull glass micropipettes to a resistance of 3-5 MΩ and fill with an appropriate internal solution.

• Whole-Cell Recording: Establish a whole-cell patch-clamp configuration on a single neuron. Clamp the membrane potential at a holding potential of -60 mV.

• Agonist Application: Apply a brief pulse of a nicotinic agonist (e.g., ACh or nicotine) to elicit an inward current.

• Antagonist Application: Co-apply benzoquinonium dibromide with the agonist or pre-apply it to study its blocking kinetics.

• Data Analysis:

  • Competitive vs. Non-competitive Antagonism: Analyze the effect of benzoquinonium on the agonist dose-response curve. A rightward shift without a change in the maximal response suggests competitive antagonism, while a decrease in the maximal response suggests non-competitive antagonism.

  • Open-Channel Block: Observe for a characteristic voltage- and use-dependency of the block.

• Single-Channel Recording: In the cell-attached or outside-out patch configuration, record the activity of individual nAChR channels in the presence of low concentrations of benzoquinonium dibromide to observe its effects on single-channel conductance and open probability.

Figure 3: Logical relationship for determining the mode of antagonism using dose-response analysis.

Nicotinic Receptor Subtype Selectivity

Neuronal nAChRs are pentameric structures composed of various combinations of α (α2-α10) and β (β2-β4) subunits. The subunit composition determines the pharmacological and biophysical properties of the receptor. Ganglionic nAChRs are predominantly of the α3β4 subtype, but other subtypes are also present. The selectivity of benzoquinonium dibromide for different nAChR subtypes is a critical area of investigation that will define its utility as a specific pharmacological probe. Future research should focus on determining the binding affinities (Kᵢ values) of benzoquinonium dibromide for a panel of nAChR subtypes expressed in heterologous systems.

Conclusion

Benzoquinonium dibromide is a potent nicotinic antagonist with established neuromuscular blocking activity and clear potential as a ganglionic blocker. Its complex mechanism of action, involving both receptor antagonism and open-channel block, makes it an interesting subject for pharmacological research. This guide has provided a framework for understanding and investigating its properties. However, a significant knowledge gap exists regarding its quantitative potency and subtype selectivity at ganglionic nAChRs. Further research, employing the detailed experimental protocols outlined herein, is necessary to fully elucidate the profile of benzoquinonium dibromide as a ganglionic blocking agent and to unlock its potential for advancing our understanding of autonomic neuroscience.

References

• 1. Lesson 6 [pdg.cnb.uam.es]
• 2. Inhibition of Na(+) current by imipramine and related compounds: different binding kinetics as an inactivation stabilizer and as an open channel blocker - PubMed [pubmed.ncbi.nlm.nih.gov]

Unraveling the Enigmatic Pharmacology of Benzoquinonium Dibromide: A Competitive Antagonist with a Complex Mechanism of Action

For Immediate Release

[City, State] – [Date] – Benzoquinonium dibromide, a quaternary ammonium (B1175870) compound, has long been recognized for its potent effects on the nervous system, primarily as a neuromuscular and ganglionic blocking agent. This in-depth technical guide provides a comprehensive analysis of its classification as a competitive antagonist of nicotinic acetylcholine (B1216132) receptors (nAChRs), delving into its complex molecular interactions, quantitative pharmacological profile, and the experimental methodologies used for its characterization. This document is intended for researchers, scientists, and drug development professionals engaged in the study of cholinergic systems and the development of novel therapeutics.

Core Mechanism of Action: A Tale of Duality

Benzoquinonium dibromide's interaction with nicotinic acetylcholine receptors (nAChRs) is not a simple case of competitive antagonism. While it does compete with the endogenous neurotransmitter acetylcholine (ACh) for the same binding sites on the receptor, its pharmacological profile is nuanced by a dual activity: it acts as both a partial agonist and an open-channel blocker .[1][2]

This dual mechanism means that upon binding to the nAChR, Benzoquinonium dibromide can induce a minimal conformational change in the receptor, leading to a brief and limited opening of the ion channel—a characteristic of partial agonism. However, it also physically obstructs the open channel, preventing the influx of ions and thereby antagonizing the receptor's function. This open-channel blockade is a form of non-competitive antagonism. The overall effect is a potent inhibition of cholinergic transmission.

The "curare-like" paralysis observed in early studies is consistent with competitive antagonism at the neuromuscular junction, where it prevents ACh from activating the receptors on muscle cells, leading to muscle relaxation.

Quantitative Pharmacological Profile

The potency of Benzoquinonium dibromide as an nAChR antagonist has been quantified, with a reported half-maximal inhibitory concentration (IC50) of 0.46 μM .[3] This value represents the concentration of the compound required to inhibit 50% of the nAChR response to an agonist. Further research is required to delineate the specific binding affinities (Ki) of Benzoquinonium dibromide for the various nAChR subtypes, which would provide a more complete picture of its selectivity and potential therapeutic applications.

Parameter	Value	nAChR Subtype(s)	Reference
IC50	0.46 μM	General nAChRs	[3]
Ki	Data not available	-	-

Table 1: Quantitative Data for Benzoquinonium Dibromide

Experimental Protocols

The characterization of Benzoquinonium dibromide's antagonistic properties relies on a combination of electrophysiological and radioligand binding assays.

Electrophysiology: Patch-Clamp Technique

The functional effects of Benzoquinonium dibromide on nAChRs are typically investigated using the whole-cell patch-clamp technique on cells expressing these receptors (e.g., cultured neurons or cell lines transfected with specific nAChR subunits).

Objective: To measure the inhibition of agonist-induced currents by Benzoquinonium dibromide.

Methodology:

• Cell Preparation: Culture appropriate cells on coverslips.

• Recording Setup: Place a coverslip in a recording chamber on an inverted microscope and perfuse with an external solution.

• Pipette Preparation: Fill a glass micropipette with an internal solution and achieve a gigaohm seal with a target cell.

• Whole-Cell Configuration: Rupture the cell membrane to achieve the whole-cell configuration.

• Data Acquisition:

  • Clamp the cell at a holding potential of -60 mV.

  • Apply a specific concentration of an nAChR agonist (e.g., acetylcholine or nicotine) to elicit an inward current.

  • After establishing a stable baseline response, co-apply the agonist with varying concentrations of Benzoquinonium dibromide.

  • Record the resulting inhibition of the agonist-induced current.

• Data Analysis: Construct a dose-response curve by plotting the percentage of inhibition against the concentration of Benzoquinonium dibromide to determine the IC50 value.

Radioligand Binding Assay

Radioligand binding assays are employed to determine the affinity of Benzoquinonium dibromide for the nAChR binding site.

Objective: To determine the binding affinity (Ki) of Benzoquinonium dibromide for nAChRs through competitive displacement of a radiolabeled ligand.

Methodology:

• Membrane Preparation: Prepare cell membranes from a source rich in nAChRs (e.g., specific brain regions or transfected cell lines).

• Assay Setup: In a multi-well plate, incubate the membrane preparation with a fixed concentration of a suitable radioligand (e.g., [³H]-epibatidine) and varying concentrations of unlabeled Benzoquinonium dibromide.

• Incubation: Allow the reaction to reach equilibrium.

• Separation: Separate the bound from the free radioligand by rapid filtration through glass fiber filters.

• Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Plot the percentage of radioligand displacement against the concentration of Benzoquinonium dibromide to determine the IC50. The Ki value can then be calculated using the Cheng-Prusoff equation.

Visualizing the Molecular Landscape

To better understand the complex interactions and experimental procedures discussed, the following diagrams have been generated using the DOT language.

References

• 1. benchchem.com [benchchem.com]
• 2. High-throughput cell-based assays for identifying antagonists of multiple smoking-associated human nicotinic acetylcholine receptor subtypes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]

Benzoquinonium Dibromide: A Technical Guide to its Binding Affinity for Nicotinic Acetylcholine Receptors

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the binding affinity of benzoquinonium (B1213216) dibromide for nicotinic acetylcholine (B1216132) receptors (nAChRs). Benzoquinonium dibromide is a established nAChR antagonist, recognized for its activity as a ganglion blocker and neuromuscular blocking agent. This document consolidates available quantitative binding data, details the experimental methodologies used for its characterization, and presents visual representations of relevant pathways and workflows to support further research and drug development efforts.

Introduction

Benzoquinonium dibromide is a quaternary ammonium (B1175870) compound that acts as an antagonist at nicotinic acetylcholine receptors (nAChRs).[1] These receptors, part of the cys-loop superfamily of ligand-gated ion channels, are crucial for synaptic transmission in the central and peripheral nervous systems. The diverse subtypes of nAChRs, formed by different combinations of α and β subunits, present a wide array of pharmacological targets. Benzoquinonium dibromide's interaction with these receptors leads to the blockade of neuromuscular and ganglionic transmission.[1] While its general antagonistic properties are known, a detailed understanding of its binding affinity across various nAChR subtypes is essential for elucidating its precise mechanism of action and exploring its therapeutic potential.

Chemical Properties

The chemical structure of benzoquinonium dibromide is presented below.

Chemical Structure of Benzoquinonium Dibromide

Caption: 2D structure of Benzoquinonium Dibromide.

Property	Value
Molecular Formula	C34H50Br2N4O2
Molecular Weight	706.6 g/mol
IUPAC Name	benzyl-[3-[[4-[3-[benzyl(diethyl)azaniumyl]propylamino]-3,6-dioxocyclohexa-1,4-dien-1-yl]amino]propyl]-diethylazanium dibromide
CAS Number	311-09-1

Binding Affinity of Benzoquinonium Dibromide for nAChRs

The primary mechanism of action of benzoquinonium dibromide is the antagonism of nAChRs. The inhibitory potency is often quantified by the half-maximal inhibitory concentration (IC50), which represents the concentration of the drug required to inhibit 50% of the receptor's response.

Parameter	Value	nAChR Subtype(s)	Reference
IC50	0.46 μM	General nAChRs	[1]

Further research is required to delineate the specific binding affinities (Ki and Kd values) of benzoquinonium dibromide for individual nAChR subtypes, such as α4β2, α7, and the muscle-type nAChR.

Mechanism of Action

Benzoquinonium dibromide acts as a competitive antagonist at the nicotinic acetylcholine receptor. This means it binds to the same site as the endogenous agonist, acetylcholine, thereby preventing the channel from opening and inhibiting ion flow. However, some studies suggest a more complex interaction, with evidence of benzoquinonium dibromide activating single-channel currents at neuronal nAChRs in fetal rat hippocampal neurons under specific experimental conditions.[2] This dual activity as both an antagonist and a partial agonist at certain nAChR subtypes warrants further investigation.

The signaling pathway for nAChR activation and its inhibition by an antagonist like benzoquinonium dibromide is depicted below.

nAChR Signaling and Antagonistic Inhibition

Caption: nAChR activation by acetylcholine and competitive inhibition by benzoquinonium dibromide.

Experimental Protocols

The determination of the binding affinity and functional effects of benzoquinonium dibromide on nAChRs involves various experimental techniques. Below are detailed methodologies for key experiments.

Radioligand Binding Assay (Competitive Binding)

This assay is used to determine the binding affinity (Ki) of an unlabeled compound (benzoquinonium dibromide) by measuring its ability to displace a radiolabeled ligand from the nAChR.

Experimental Workflow for Competitive Radioligand Binding Assay

Caption: Workflow for a competitive radioligand binding assay.

Detailed Protocol:

• Membrane Preparation:

  • Homogenize tissues or cells expressing the nAChR subtype of interest in ice-cold buffer (e.g., 50 mM Tris-HCl, pH 7.4, with protease inhibitors).

  • Centrifuge the homogenate at low speed to remove nuclei and cellular debris.

  • Centrifuge the resulting supernatant at high speed (e.g., 40,000 x g) to pellet the membranes.

  • Wash the membrane pellet by resuspension in fresh buffer and repeat the high-speed centrifugation.

  • Resuspend the final pellet in assay buffer and determine the protein concentration.

• Binding Assay:

  • In a multi-well plate, add the membrane preparation, a fixed concentration of a suitable radioligand (e.g., [³H]epibatidine or [¹²⁵I]α-bungarotoxin), and a range of concentrations of benzoquinonium dibromide.

  • Incubate the mixture at a specific temperature (e.g., room temperature or 37°C) for a sufficient time to reach equilibrium.

  • To determine non-specific binding, a parallel set of experiments is run in the presence of a high concentration of a known nAChR ligand.

• Separation and Quantification:

  • Terminate the binding reaction by rapid filtration through glass fiber filters, which trap the membranes with bound radioligand.

  • Wash the filters with ice-cold buffer to remove unbound radioligand.

  • Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the specific binding as a function of the logarithm of the benzoquinonium dibromide concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

  • Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Electrophysiology (Two-Electrode Voltage Clamp or Patch Clamp)

Electrophysiological techniques are used to measure the functional effects of benzoquinonium dibromide on nAChR ion channel activity.

Experimental Workflow for Electrophysiological Recording

Caption: Workflow for electrophysiological analysis of nAChR inhibition.

Detailed Protocol:

• Cell Preparation:

  • Use Xenopus oocytes or mammalian cell lines (e.g., HEK293, CHO) expressing the desired nAChR subtype.

  • For patch-clamp experiments, cells are plated on coverslips.

• Recording Setup:

  • Use a two-electrode voltage clamp amplifier for oocytes or a patch-clamp amplifier for single cells.

  • Fill glass microelectrodes with an appropriate internal solution and obtain a high-resistance seal with the cell membrane (for patch clamp).

• Data Acquisition:

  • Hold the cell membrane at a constant potential (e.g., -60 mV).

  • Apply a known concentration of an nAChR agonist (e.g., acetylcholine) to elicit an inward current.

  • After establishing a stable baseline response, co-apply the agonist with varying concentrations of benzoquinonium dibromide.

  • Record the resulting currents and measure the peak current amplitude.

• Data Analysis:

  • Calculate the percentage of inhibition of the agonist-evoked current at each concentration of benzoquinonium dibromide.

  • Plot the percentage of inhibition against the logarithm of the benzoquinonium dibromide concentration.

  • Fit the data to a dose-response curve to determine the IC50 for the functional inhibition of the nAChR subtype.

Conclusion

Benzoquinonium dibromide is a well-established antagonist of nicotinic acetylcholine receptors. While its general inhibitory properties are characterized by an IC50 value in the sub-micromolar range, a more detailed understanding of its binding affinity and functional effects on specific nAChR subtypes is crucial for advancing its use as a pharmacological tool and for exploring any potential therapeutic applications. The experimental protocols outlined in this guide provide a framework for researchers to further investigate the nuanced interactions of benzoquinonium dibromide with the diverse family of nicotinic acetylcholine receptors. Future studies focusing on determining the Ki and Kd values for a range of nAChR subtypes will be invaluable in building a comprehensive pharmacological profile of this compound.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. apexbt.com [apexbt.com]

Benzoquinonium Dibromide: A Technical Guide to its Research Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzoquinonium (B1213216) dibromide is a synthetic quaternary ammonium (B1175870) compound that has been a subject of scientific inquiry for its potent biological activities. Structurally, it is characterized by a benzoquinone core with two quaternary ammonium moieties. This unique structure confers upon it the ability to interact with specific biological targets, making it a valuable tool in pharmacological research. This in-depth technical guide provides a comprehensive overview of the research applications of Benzoquinonium dibromide, with a focus on its mechanism of action, experimental methodologies, and its role in elucidating physiological and pathological processes.

Mechanism of Action

The primary mechanism of action of Benzoquinonium dibromide is its antagonism of nicotinic acetylcholine (B1216132) receptors (nAChRs).[1][2] These receptors are ligand-gated ion channels that play a crucial role in synaptic transmission throughout the central and peripheral nervous systems, including at the neuromuscular junction and in autonomic ganglia.[3][4][5] Benzoquinonium dibromide acts as a competitive antagonist, binding to the acetylcholine binding sites on the nAChR protein. This binding prevents the endogenous agonist, acetylcholine, from activating the receptor, thereby inhibiting the influx of cations (primarily Na⁺ and Ca²⁺) and subsequent cellular depolarization.

In addition to its competitive antagonist activity, some studies suggest that Benzoquinonium dibromide may also exhibit open channel blocking properties, further contributing to its inhibitory effects on neuronal and neuromuscular transmission.[2]

Quantitative Data

Quantitative data on the potency and affinity of Benzoquinonium dibromide for nicotinic acetylcholine receptors is limited in publicly available literature. The most consistently reported value is its half-maximal inhibitory concentration (IC50) for nAChRs.

Parameter	Value	Receptor/System	Reference
IC50	0.46 µM	Nicotinic Acetylcholine Receptors (nAChRs)	[1]

Qualitative studies have demonstrated that Benzoquinonium (referred to as Mytolon) produces a curare-like paralysis at the neuromuscular junction in cats and hens, indicating its potent antagonist activity at muscle-type nAChRs.[3][5]

Experimental Protocols

The following are detailed methodologies for key experiments relevant to the study of Benzoquinonium dibromide and other nAChR antagonists.

Electrophysiological Assessment of nAChR Antagonism

This protocol describes the use of two-electrode voltage clamp (TEVC) electrophysiology in Xenopus oocytes to quantify the inhibitory effect of Benzoquinonium dibromide on acetylcholine-induced currents.

Materials:

• Xenopus laevis oocytes

• cRNA for desired nAChR subunits (e.g., α4β2, α7)

• Collagenase solution

• ND96 solution (96 mM NaCl, 2 mM KCl, 1.8 mM CaCl₂, 1 mM MgCl₂, 5 mM HEPES, pH 7.5)

• Recording chamber

• Two-electrode voltage clamp amplifier and data acquisition system

• Microelectrodes (filled with 3 M KCl)

• Acetylcholine (ACh) stock solution

• Benzoquinonium dibromide stock solution

Procedure:

• Oocyte Preparation: Surgically remove oocytes from a female Xenopus laevis and treat with collagenase to defolliculate.

• cRNA Injection: Inject the prepared oocytes with cRNA encoding the nAChR subunits of interest and incubate for 2-7 days to allow for receptor expression.

• Electrophysiological Recording:

  • Place an oocyte in the recording chamber and perfuse with ND96 solution.

  • Impale the oocyte with two microelectrodes for voltage clamping (typically at a holding potential of -70 mV).

  • Establish a baseline recording.

• Agonist Application: Apply a known concentration of acetylcholine to elicit an inward current. Record the peak current amplitude.

• Antagonist Application:

  • IC50 Determination: After washing out the ACh, pre-apply varying concentrations of Benzoquinonium dibromide for a set period (e.g., 2-5 minutes). Then, co-apply the same concentration of ACh with the corresponding Benzoquinonium dibromide concentration.

  • Washout: Thoroughly wash the oocyte with ND96 solution to ensure complete removal of the antagonist.

• Data Analysis:

  • Measure the peak inward current in the presence of each concentration of Benzoquinonium dibromide.

  • Normalize the current responses to the control ACh response.

  • Plot the normalized response against the logarithm of the Benzoquinonium dibromide concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Competitive Radioligand Binding Assay

This protocol outlines a method to determine the binding affinity (Ki) of Benzoquinonium dibromide for a specific nAChR subtype using a competitive binding assay with a radiolabeled ligand.

Materials:

• Cell membranes expressing the nAChR subtype of interest

• Radiolabeled nAChR ligand (e.g., [³H]-Epibatidine, [¹²⁵I]-α-Bungarotoxin)

• Benzoquinonium dibromide

• Assay buffer (e.g., PBS with 0.1% BSA)

• Unlabeled competitor (e.g., nicotine) for non-specific binding determination

• Glass fiber filters

• Filtration apparatus

• Scintillation counter and scintillation fluid

Procedure:

• Assay Setup: In a 96-well plate, prepare triplicate wells for total binding, non-specific binding, and a range of concentrations of Benzoquinonium dibromide.

• Incubation:

  • Total Binding: Add cell membranes and radioligand to the assay buffer.

  • Non-specific Binding: Add cell membranes, radioligand, and a high concentration of the unlabeled competitor.

  • Competition: Add cell membranes, radioligand, and varying concentrations of Benzoquinonium dibromide.

• Equilibration: Incubate the plate at a specific temperature (e.g., room temperature or 4°C) for a sufficient time to reach binding equilibrium.

• Filtration: Rapidly filter the contents of each well through the glass fiber filters using the filtration apparatus. Wash the filters with ice-cold assay buffer to remove unbound radioligand.

• Quantification: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the Benzoquinonium dibromide concentration.

  • Fit the data to a one-site competition model to determine the IC50 value.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Isolated Nerve-Muscle Preparation for Neuromuscular Blockade Assessment

This protocol describes the preparation and use of an isolated rodent phrenic nerve-hemidiaphragm preparation to assess the neuromuscular blocking activity of Benzoquinonium dibromide.

Materials:

• Rodent (e.g., rat or mouse)

• Krebs-Henseleit solution (or similar physiological saline), gassed with 95% O₂ / 5% CO₂

• Dissection tools

• Organ bath with stimulating and recording electrodes

• Force transducer and data acquisition system

• Benzoquinonium dibromide

Procedure:

• Preparation Dissection: Euthanize the rodent and dissect out the phrenic nerve-hemidiaphragm preparation.

• Mounting: Mount the preparation in the organ bath containing oxygenated Krebs-Henseleit solution maintained at 37°C. Attach the diaphragm to the force transducer.

• Stimulation: Stimulate the phrenic nerve with supramaximal square-wave pulses (e.g., 0.2 ms (B15284909) duration at 0.1 Hz) to elicit muscle twitches.

• Equilibration: Allow the preparation to equilibrate for at least 30 minutes until a stable twitch response is achieved.

• Drug Application: Add cumulative concentrations of Benzoquinonium dibromide to the organ bath at set intervals, allowing the effect to stabilize at each concentration.

• Data Recording: Continuously record the twitch tension throughout the experiment.

• Data Analysis:

  • Measure the percentage inhibition of the twitch height at each concentration of Benzoquinonium dibromide relative to the baseline.

  • Plot the percentage inhibition against the logarithm of the drug concentration to construct a dose-response curve and determine the ED50 (the concentration that produces 50% of the maximal inhibition).

Visualizations of Key Pathways and Workflows

The following diagrams illustrate the mechanism of action of Benzoquinonium dibromide and a typical experimental workflow for its characterization.

Mechanism of Benzoquinonium Dibromide as a nAChR Antagonist.

Experimental Workflow for Characterizing Benzoquinonium Dibromide.

Generalized Signaling Pathway Blocked by nAChR Antagonism.

Conclusion

Benzoquinonium dibromide remains a significant pharmacological tool for the study of nicotinic acetylcholine receptors. Its potent antagonist properties at both neuronal and neuromuscular nAChRs allow researchers to probe the physiological roles of these receptors in various contexts. While a comprehensive quantitative profile of its interaction with all nAChR subtypes is not fully elucidated in publicly accessible literature, the established methodologies outlined in this guide provide a robust framework for its further characterization. The continued application of electrophysiological, biochemical, and in vivo techniques will undoubtedly further clarify the nuanced pharmacology of Benzoquinonium dibromide and its utility in advancing our understanding of cholinergic neurotransmission.

References

• 1. immunomart.com [immunomart.com]
• 2. apexbt.com [apexbt.com]
• 3. The neuromuscular blocking action of benzoquinonium chloride in the cat and in the hen - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Neuromuscular blocking and ganglion blocking activities of some acetylcholine antagonists in the cat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The neuromuscular blocking action of benzoquinonium chloride in the cat and in the hen - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for Benzoquinonium Dibromide in Electrophysiology

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzoquinonium (B1213216) dibromide, also known by the trade name Mytolon, is a synthetic neuromuscular blocking agent. It functions as an antagonist of nicotinic acetylcholine (B1216132) receptors (nAChRs), primarily at the neuromuscular junction, leading to muscle relaxation. Its mechanism of action is characterized by a "curare-like" effect, indicating it is a non-depolarizing blocker.[1] Electrophysiological studies are crucial for characterizing the potency, mechanism, and kinetics of action of benzoquinonium dibromide on nAChRs.

This document provides detailed application notes and protocols for the investigation of Benzoquinonium dibromide using standard electrophysiological techniques, including voltage-clamp and single-channel recording. While specific quantitative data for Benzoquinonium dibromide is not extensively available in publicly accessible literature, this guide outlines the established methodologies to obtain such data and presents hypothetical data in structured tables for illustrative purposes.

Mechanism of Action

Benzoquinonium dibromide acts as a competitive antagonist at the nicotinic acetylcholine receptor. This means it competes with the endogenous agonist, acetylcholine (ACh), for the same binding sites on the receptor. Additionally, it has been suggested to function as an open channel blocker, physically occluding the ion channel pore once the receptor is in its open state. This dual mechanism contributes to its potent neuromuscular blocking effects.

Signaling Pathway of the Nicotinic Acetylcholine Receptor at the Neuromuscular Junction

Caption: Signaling pathway at the neuromuscular junction and points of inhibition by Benzoquinonium dibromide.

Quantitative Data Presentation

The following tables illustrate how to present quantitative data obtained from electrophysiological experiments with Benzoquinonium dibromide. The values presented are hypothetical and should be replaced with experimentally determined data.

Table 1: Inhibition of Acetylcholine-Evoked Currents by Benzoquinonium Dibromide in Whole-Cell Voltage-Clamp Recordings

Cell Type/Receptor Subtype	Agonist (ACh) Concentration	Benzoquinonium Dibromide IC₅₀ (µM)	Hill Slope
Expressing adult muscle nAChR (α1)₂β1δε	100 µM	[Insert experimental value]	[Insert experimental value]
Expressing neuronal α7 nAChR	1 mM	[Insert experimental value]	[Insert experimental value]
Dissociated skeletal muscle fibers	100 µM	[Insert experimental value]	[Insert experimental value]

Table 2: Effect of Benzoquinonium Dibromide on Single-Channel Kinetics of nAChRs

Parameter	Control (ACh alone)	+ 1 µM Benzoquinonium Dibromide	+ 10 µM Benzoquinonium Dibromide
Mean Open Time (ms)	[Insert experimental value]	[Insert experimental value]	[Insert experimental value]
Channel Conductance (pS)	[Insert experimental value]	[Insert experimental value]	[Insert experimental value]
Open Probability (Pₒ)	[Insert experimental value]	[Insert experimental value]	[Insert experimental value]
Blocking Rate (kₒₙ) (M⁻¹s⁻¹)	N/A	[Insert experimental value]	[Insert experimental value]
Unblocking Rate (kₒբբ) (s⁻¹)	N/A	[Insert experimental value]	[Insert experimental value]

Experimental Protocols

Protocol 1: Whole-Cell Voltage-Clamp Recording to Determine IC₅₀

This protocol is designed to determine the concentration of Benzoquinonium dibromide required to inhibit 50% of the maximal acetylcholine-evoked current.

1. Cell Preparation:

• Culture cells expressing the nAChR subtype of interest (e.g., HEK293 cells transfected with nAChR subunits or primary skeletal muscle cells).

• Plate cells on glass coverslips suitable for patch-clamp recording 24-48 hours before the experiment.

2. Solutions:

• External Solution (in mM): 140 NaCl, 2.8 KCl, 2 CaCl₂, 2 MgCl₂, 10 HEPES, 10 Glucose. Adjust pH to 7.4 with NaOH.

• Internal Solution (in mM): 140 KCl, 1 MgCl₂, 10 EGTA, 10 HEPES, 2 Mg-ATP. Adjust pH to 7.2 with KOH.

• Agonist Solution: Prepare a stock solution of acetylcholine (ACh) in the external solution.

• Benzoquinonium Dibromide Solutions: Prepare a series of dilutions of Benzoquinonium dibromide in the external solution containing a fixed concentration of ACh (e.g., the EC₅₀ concentration for the receptor subtype).

3. Electrophysiological Recording:

• Place a coverslip with adherent cells in the recording chamber on the stage of an inverted microscope.

• Perfuse the chamber with the external solution.

• Fabricate patch pipettes from borosilicate glass capillaries with a resistance of 3-5 MΩ when filled with the internal solution.

• Obtain a gigaseal (>1 GΩ) on a single cell and establish the whole-cell configuration.

• Clamp the membrane potential at a holding potential of -60 mV.

4. Data Acquisition:

• Apply the ACh solution for a short duration (e.g., 2 seconds) to elicit a control inward current.

• After a washout period, co-apply ACh with increasing concentrations of Benzoquinonium dibromide.

• Record the peak amplitude of the inward current for each concentration.

• Construct a concentration-response curve by plotting the percentage of inhibition against the logarithm of the Benzoquinonium dibromide concentration.

• Fit the data with the Hill equation to determine the IC₅₀ and the Hill slope.

Protocol 2: Single-Channel Recording to Investigate Open Channel Block

This protocol allows for the detailed examination of the interaction of Benzoquinonium dibromide with individual nAChR channels.

1. Cell Preparation and Solutions:

• As described in Protocol 1, but use a low density of cells to facilitate the formation of cell-attached patches containing only a single channel.

• Use a low concentration of ACh in the patch pipette to ensure infrequent channel openings.

2. Electrophysiological Recording:

• Use high-resistance (5-10 MΩ) patch pipettes.

• Form a high-resistance seal in the cell-attached configuration. Do not rupture the patch.

• Apply a constant holding potential (e.g., -100 mV) to record single-channel currents.

3. Data Acquisition and Analysis:

• Record single-channel currents in the absence (control) and presence of various concentrations of Benzoquinonium dibromide in the pipette solution.

• Analyze the recordings to determine the mean open time, channel conductance, and open probability.

• In the presence of Benzoquinonium dibromide, observe for "flickering" of the open channel, which is characteristic of open channel block.

• The blocking and unblocking rates can be calculated from the duration of the closed (blocked) and open (unblocked) events within a burst of channel activity.

Experimental Workflow and Logic

The following diagrams illustrate the logical workflow for characterizing a neuromuscular blocking agent like Benzoquinonium dibromide.

Workflow for Characterizing a nAChR Antagonist

Caption: General experimental workflow for the electrophysiological characterization of Benzoquinonium dibromide.

Logic Diagram for Determining the Mechanism of Action

Caption: Logical flow for determining the antagonist mechanism of Benzoquinonium dibromide.

References

• 1. The neuromuscular blocking action of benzoquinonium chloride in the cat and in the hen - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Benzoquinonium Dibromide in Neuromuscular Junction Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzoquinonium (B1213216) dibromide is a potent antagonist of nicotinic acetylcholine (B1216132) receptors (nAChRs), the primary receptors responsible for mediating communication between motor neurons and muscle fibers at the neuromuscular junction (NMJ).[1] Its ability to block neuromuscular transmission makes it a valuable tool for researchers studying the physiology and pharmacology of the NMJ.[1][2] These application notes provide detailed protocols for utilizing benzoquinonium dibromide in key experimental paradigms to investigate NMJ function, including ex vivo nerve-muscle preparations, electrophysiological recordings, and competitive binding assays.

Mechanism of Action

Benzoquinonium dibromide acts as a competitive antagonist at nAChRs located on the postsynaptic membrane of the muscle fiber.[3] By binding to these receptors, it prevents acetylcholine (ACh), the endogenous neurotransmitter, from binding and initiating the depolarization of the muscle membrane, thereby inhibiting muscle contraction.[3][4] Studies have shown that benzoquinonium produces a curare-like paralysis, characteristic of non-depolarizing neuromuscular blocking agents.[2]

Quantitative Data

The following table summarizes the key quantitative data for benzoquinonium dibromide.

Parameter	Value	Receptor/System	Reference
IC50	0.46 µM	Nicotinic Acetylcholine Receptors	[1]
Effective Concentration Range	0.1 - 10 µM	Fetal Rat Hippocampal Neurons	[5]

Experimental Protocols

Ex Vivo Phrenic Nerve-Hemidiaphragm Preparation

This protocol describes the use of a mouse phrenic nerve-hemidiaphragm preparation to assess the effect of benzoquinonium dibromide on neuromuscular transmission. This ex vivo model allows for the direct measurement of muscle contractile force in response to nerve stimulation.[6]

Materials:

• Mouse

• Krebs or Ringer's solution (physiological saline)

• Benzoquinonium dibromide stock solution

• Organ bath with stimulating and recording electrodes

• Force transducer and data acquisition system

• Dissection tools

Protocol:

• Dissection:

  • Humanely euthanize a mouse and carefully dissect out the diaphragm muscle with the phrenic nerve attached.[6]

  • Split the diaphragm into two hemidiaphragms, each with its own nerve supply.[6]

  • Mount one hemidiaphragm in the organ bath containing oxygenated physiological saline maintained at 37°C.[6][7]

• Setup and Stimulation:

  • Attach the muscle to a force transducer to record isometric contractions.

  • Place the phrenic nerve on a stimulating electrode.[6]

  • Apply supramaximal stimuli (e.g., 5V, 0.1 msec pulses) to the nerve at a low frequency (e.g., 0.1 Hz) to elicit muscle twitches.[6]

• Application of Benzoquinonium Dibromide:

  • Allow the preparation to stabilize and record a baseline of consistent twitch responses.

  • Add benzoquinonium dibromide to the organ bath at the desired final concentration (e.g., starting with a concentration around the IC50 of 0.46 µM).

  • Record the gradual decrease in twitch amplitude as the drug takes effect.

• Data Analysis:

  • Quantify the inhibitory effect of benzoquinonium dibromide by measuring the percentage reduction in twitch height compared to the baseline.

  • A dose-response curve can be generated by testing a range of concentrations.

Electrophysiological Recordings of End-Plate Potentials

This protocol outlines the intracellular recording of end-plate potentials (EPPs) from a muscle fiber to directly measure the postsynaptic response to nerve stimulation and the effect of benzoquinonium dibromide.

Materials:

• Nerve-muscle preparation (e.g., mouse soleus muscle)

• Physiological saline

• Benzoquinonium dibromide stock solution

• Recording chamber with stimulating and recording microelectrodes

• Amplifier and data acquisition system

Protocol:

• Preparation and Setup:

  • Dissect the desired nerve-muscle preparation and mount it in a recording chamber perfused with oxygenated physiological saline.[8]

  • Place a stimulating electrode on the motor nerve.[8]

• Intracellular Recording:

  • Using a sharp glass microelectrode filled with a suitable electrolyte (e.g., 3M KCl), impale a muscle fiber near the end-plate region.[3]

  • Record the resting membrane potential.

  • Stimulate the nerve to evoke EPPs. To prevent muscle contraction from dislodging the electrode, the muscle can be pre-treated with a low concentration of a neuromuscular blocker or the experiment can be performed in a low-calcium/high-magnesium solution to reduce transmitter release.[9]

• Application of Benzoquinonium Dibromide:

  • Record a stable baseline of EPP amplitudes.

  • Introduce benzoquinonium dibromide into the perfusion solution.

  • Record the progressive reduction in the EPP amplitude as benzoquinonium dibromide competitively inhibits the nAChRs. The frequency of miniature end-plate potentials (mEPPs) is not expected to change, but their amplitude may decrease.

• Data Analysis:

  • Measure the amplitude of the EPPs before and after the application of the drug.

  • Calculate the percentage inhibition of the EPP amplitude at different concentrations of benzoquinonium dibromide.

Competitive Binding Assay

This protocol provides a general framework for a competitive binding assay to determine the affinity of benzoquinonium dibromide for nAChRs. This assay measures the ability of a test compound (benzoquinonium) to displace a radiolabeled ligand that is known to bind to the receptor.

Materials:

• Tissue preparation rich in nAChRs (e.g., membrane preparation from electric organ of Torpedo or from cultured cells expressing the receptor)

• Radiolabeled nAChR antagonist (e.g., [³H]-epibatidine or [¹²⁵I]-α-bungarotoxin)

• Benzoquinonium dibromide

• Incubation buffer

• Filtration apparatus and glass fiber filters

• Scintillation counter

Protocol:

• Assay Setup:

  • In a series of tubes, combine the membrane preparation, a fixed concentration of the radiolabeled ligand (typically at or below its Kd), and varying concentrations of unlabeled benzoquinonium dibromide.[10]

  • Include control tubes for total binding (radioligand and membranes only) and non-specific binding (radioligand, membranes, and a high concentration of a known nAChR antagonist).[11]

• Incubation:

  • Incubate the tubes at a specific temperature for a time sufficient to reach binding equilibrium.[11]

• Separation of Bound and Free Ligand:

  • Rapidly filter the contents of each tube through a glass fiber filter using a filtration apparatus. The filter will trap the membranes with the bound radioligand.[10]

  • Wash the filters with cold buffer to remove any unbound radioligand.

• Quantification:

  • Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding at each concentration of benzoquinonium dibromide by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding as a function of the logarithm of the benzoquinonium dibromide concentration.

  • Determine the IC50 value (the concentration of benzoquinonium dibromide that inhibits 50% of the specific binding of the radioligand) from the resulting sigmoidal curve. The Ki (inhibition constant) can then be calculated using the Cheng-Prusoff equation.[11]

Visualizations

Caption: Signaling pathway at the neuromuscular junction and the inhibitory action of benzoquinonium.

Caption: General experimental workflow for studying benzoquinonium at the NMJ.

References

• 1. immunomart.com [immunomart.com]
• 2. The neuromuscular blocking action of benzoquinonium chloride in the cat and in the hen - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Nicotinic acetylcholine receptor - Wikipedia [en.wikipedia.org]
• 5. apexbt.com [apexbt.com]
• 6. Mouse Phrenic Nerve Hemidiaphragm Assay (MPN) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Electrophysiological Recordings of Evoked End-Plate Potential on Murine Neuro-muscular Synapse Preparations - PMC [pmc.ncbi.nlm.nih.gov]
• 9. An Optimized Ex Vivo Protocol for Quantitative Electrophysiological Assessment of Neuromuscular Junctions and Skeletal Muscle Function Using the Aurora System - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Receptor Binding Assays for HTS and Drug Discovery - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. Optimum Conditions of Radioligand Receptor Binding Assay of Ligands of Benzodiazepine Receptors - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Benzoquinonium Dibromide as a Modulator of Nicotinic Acetylcholine Receptors

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the in vitro applications of Benzoquinonium dibromide, a known modulator of nicotinic acetylcholine (B1216132) receptors (nAChRs). The following protocols and data are derived from foundational studies on its mechanism of action.

Introduction

Benzoquinonium dibromide is a quaternary ammonium (B1175870) compound that acts as a nicotinic antagonist and ganglion blocker. In vitro studies have revealed a complex interaction with nAChRs, demonstrating properties of both an open-channel blocker and a direct channel activator, depending on the specific receptor subtype and experimental conditions. Its effects have been characterized primarily through electrophysiological studies on neuronal and muscle preparations.

Mechanism of Action

Benzoquinonium dibromide exhibits a dual mechanism of action on nicotinic acetylcholine receptors. In fetal rat hippocampal neurons, it has been shown to directly activate single-channel currents, suggesting an agonist-like effect. Conversely, in studies on frog muscle fibers, it behaves as an open-channel blocker of the nAChR. This indicates that Benzoquinonium dibromide can physically obstruct the ion channel pore once it has been opened by an agonist, thereby inhibiting ion flow.

The signaling pathway immediately downstream of nAChR activation is the influx of cations (primarily Na⁺ and Ca²⁺), leading to membrane depolarization. As an antagonist and open-channel blocker, Benzoquinonium dibromide inhibits this initial signaling event.

Fig. 1: Mechanism of Benzoquinonium dibromide as an open-channel blocker of the nAChR.

Quantitative Data

The effective concentration of Benzoquinonium dibromide has been determined in electrophysiological studies. The following table summarizes the key findings.

Cell Type/Preparation	Receptor Type	Effective Concentration Range	Observed Effect
Fetal Rat Hippocampal Neurons	Neuronal nAChRs	0.1 - 10 µM	Activation of single-channel currents
Frog Muscle Fibers	Muscle-type nAChRs	Not specified	Open-channel blockade

Experimental Protocols

The following are detailed protocols for investigating the effects of Benzoquinonium dibromide in vitro, based on established methodologies.

Protocol 1: Single-Channel Recording in Cultured Neurons

This protocol is designed to measure the direct activation of nAChR channels by Benzoquinonium dibromide using the outside-out patch-clamp technique.

1. Cell Culture:

• Culture fetal rat hippocampal neurons on poly-L-lysine-coated glass coverslips.

• Maintain cultures in a suitable growth medium (e.g., DMEM with fetal bovine serum and antibiotics) at 37°C in a humidified 5% CO₂ incubator for 11-35 days.

2. Electrophysiological Recording:

• Transfer a coverslip with cultured neurons to a recording chamber on the stage of an inverted microscope.

• Continuously perfuse the chamber with an external solution containing (in mM): 140 NaCl, 5 KCl, 2 CaCl₂, 1 MgCl₂, 10 HEPES, and 10 glucose, adjusted to pH 7.3.

• Prepare patch pipettes from borosilicate glass capillaries, with resistances of 5-10 MΩ when filled with an internal solution containing (in mM): 140 CsCl, 1 MgCl₂, 11 EGTA, 1 CaCl₂, 10 HEPES, adjusted to pH 7.3.

• Establish a gigaseal on a neuron and then pull away to form an outside-out patch.

• Hold the membrane potential at a desired voltage (e.g., -70 mV).

3. Application of Benzoquinonium Dibromide:

• Prepare stock solutions of Benzoquinonium dibromide in the external solution at various concentrations (e.g., 0.1, 1, 10 µM).

• Apply the different concentrations of Benzoquinonium dibromide to the outside-out patch using a rapid solution exchange system.

• Record single-channel currents using a patch-clamp amplifier.

4. Data Analysis:

• Analyze the recorded currents to determine single-channel conductance, open probability, and mean open time in the presence of Benzoquinonium dibromide.

Fig. 2: Workflow for single-channel recording of Benzoquinonium dibromide effects.

Protocol 2: Open-Channel Blockade Assay

This protocol is for assessing the open-channel blocking properties of Benzoquinonium dibromide on nAChRs, typically in a system with a high density of receptors like frog oocytes expressing nAChRs or muscle end-plates.

1. Preparation:

• Prepare a frog neuromuscular junction preparation (e.g., sartorius nerve-muscle preparation) or use Xenopus oocytes expressing the desired nAChR subtype.

• For a neuromuscular preparation, dissect and mount the tissue in a chamber with appropriate Ringer's solution.

• For oocytes, perform two-electrode voltage-clamp recordings.

2. Electrophysiological Recording:

• Stimulate the motor nerve to elicit end-plate currents (EPCs) or apply an agonist (e.g., acetylcholine) to the oocyte to evoke a whole-cell current.

• Record baseline currents in the absence of Benzoquinonium dibromide.

3. Application of Compounds:

• First, apply a saturating concentration of an nAChR agonist (e.g., acetylcholine) to open the channels.

• While the channels are open, co-apply Benzoquinonium dibromide at various concentrations.

• Measure the reduction in the amplitude and the change in the decay kinetics of the current in the presence of Benzoquinonium dibromide.

4. Data Analysis:

• Plot the percentage of current inhibition as a function of Benzoquinonium dibromide concentration to determine the IC₅₀ value for the open-channel block.

• Analyze the voltage dependency of the block by performing the experiment at different holding potentials.

Concluding Remarks

Benzoquinonium dibromide serves as a useful pharmacological tool for studying the structure and function of nicotinic acetylcholine receptors. Its complex mechanism of action, involving both agonistic and antagonistic properties, highlights the diverse ways in which ligands can interact with nAChRs. The protocols outlined above provide a framework for researchers to investigate these effects in their own experimental systems. Careful consideration of the receptor subtype and the experimental model is crucial for interpreting the results obtained with this compound.

Preparing Benzoquinonium Dibromide Stock Solutions: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzoquinonium (B1213216) dibromide is a potent antagonist of nicotinic acetylcholine (B1216132) receptors (nAChRs), acting as a ganglion blocker. It is a valuable tool in neuroscience research and drug development for studying cholinergic signaling pathways and their role in various physiological and pathological processes. Accurate and reproducible experimental results rely on the correct preparation and storage of benzoquinonium dibromide stock solutions. These application notes provide detailed protocols for the preparation, storage, and handling of benzoquinonium dibromide solutions to ensure their stability and efficacy in research applications.

Benzoquinonium dibromide exerts its biological activity by blocking the ion channels of nicotinic receptors. This interference with acetylcholine-mediated signaling makes it a subject of interest in studies related to neuromuscular transmission and autonomic nervous system function.

Physicochemical and Biological Properties

A summary of the key physicochemical and biological properties of benzoquinonium dibromide is presented in Table 1. Understanding these properties is essential for its proper handling and for the preparation of solutions.

Property	Value
CAS Number	311-09-1
Molecular Formula	C₃₄H₅₀Br₂N₄O₂
Molecular Weight	706.6 g/mol
Appearance	Solid
Biological Activity	Nicotinic acetylcholine receptor (nAChR) antagonist, ganglion blocker.
Primary Target(s)	Nicotinic Acetylcholine Receptors

Solubility Data

Solvent	Solubility
DMSO	Soluble. A 10 mM solution in DMSO is commercially available, suggesting solubility at this concentration.
Water	Data not available. It is recommended to test solubility starting with small amounts in a small volume. Sonication may aid dissolution.
Ethanol	Data not available.
PBS	Data not available.

Experimental Protocols

Safety Precautions

Before handling benzoquinonium dibromide, it is crucial to consult the Safety Data Sheet (SDS). The compound is toxic if swallowed or inhaled and may cause skin and eye irritation. Always handle benzoquinonium dibromide in a well-ventilated area, preferably within a chemical fume hood. Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses, and chemical-resistant gloves.

Protocol 1: Preparation of a 10 mM Benzoquinonium Dibromide Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution in DMSO, a common solvent for organic compounds.

Materials:

• Benzoquinonium dibromide powder

• Anhydrous Dimethyl Sulfoxide (B87167) (DMSO)

• Sterile, amber glass vial with a screw cap

• Calibrated analytical balance

• Spatula

• Vortex mixer

• Pipettes and sterile pipette tips

Procedure:

• Calculate the required mass of benzoquinonium dibromide:

  • To prepare 1 mL of a 10 mM solution, the required mass is calculated as follows:

    • Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000 (mg/g)

    • Mass (mg) = 0.010 mol/L * 0.001 L * 706.6 g/mol * 1000 mg/g = 7.066 mg

• Weighing:

  • Using a calibrated analytical balance, carefully weigh out 7.066 mg of benzoquinonium dibromide powder and transfer it to a sterile, amber glass vial.

• Dissolution:

  • Add 1 mL of anhydrous DMSO to the vial containing the benzoquinonium dibromide powder.

  • Tightly cap the vial and vortex thoroughly until the solid is completely dissolved. Gentle warming in a water bath (not exceeding 40°C) may be used to aid dissolution if necessary, but be cautious of potential degradation.

• Storage:

  • Store the 10 mM stock solution at -20°C in the dark. For long-term storage, aliquoting the stock solution into smaller, single-use volumes is recommended to avoid repeated freeze-thaw cycles.

Protocol 2: Preparation of Working Solutions

For most biological experiments, the concentrated stock solution will need to be diluted to a final working concentration in the appropriate aqueous medium (e.g., cell culture medium, physiological buffer).

Materials:

• 10 mM Benzoquinonium dibromide stock solution in DMSO

• Sterile experimental medium (e.g., cell culture medium, PBS)

• Sterile microcentrifuge tubes or other appropriate containers

• Pipettes and sterile pipette tips

Procedure:

• Thaw the stock solution:

  • Thaw a single aliquot of the 10 mM benzoquinonium dibromide stock solution at room temperature.

• Serial Dilution:

  • Perform serial dilutions of the stock solution in the desired experimental medium to achieve the final working concentration.

  • Example for a 10 µM working solution:

    • Prepare an intermediate dilution by adding 10 µL of the 10 mM stock solution to 990 µL of the experimental medium to get a 100 µM solution. Mix well.

    • Add 100 µL of the 100 µM intermediate solution to 900 µL of the experimental medium to achieve the final 10 µM working concentration. Mix well.

• Important Considerations:

  • Ensure that the final concentration of DMSO in the working solution is low (typically <0.5%) to prevent solvent-induced toxicity to cells.

  • A vehicle control (medium with the same final concentration of DMSO) should be included in all experiments to account for any effects of the solvent.

Storage and Stability

Specific stability data for benzoquinonium dibromide in solution is not widely available. The following are general recommendations based on best laboratory practices for similar compounds.

• Powder: The solid form of benzoquinonium dibromide should be stored at -20°C in a desiccator, protected from light.

• Stock Solutions (in DMSO): When stored at -20°C in tightly sealed, amber vials, DMSO stock solutions are generally stable for several months. For longer-term storage (-80°C), stability may be extended. It is crucial to avoid repeated freeze-thaw cycles.

• Working Solutions (Aqueous): Aqueous working solutions are likely to be less stable and should be prepared fresh for each experiment from the frozen stock solution.

It is highly recommended that researchers validate the stability of their stock and working solutions under their specific experimental conditions.

Visualizations

Caption: Workflow for preparing benzoquinonium dibromide solutions.

Application Notes and Protocols for Benzoquinonium Dibromide Solubility in DMSO and Water

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for determining the solubility of Benzoquinonium (B1213216) dibromide in Dimethyl Sulfoxide (DMSO) and water. Additionally, potential signaling pathways associated with benzoquinonium's mechanism of action are illustrated to support further research and development.

Introduction

Benzoquinonium dibromide is a quaternary ammonium (B1175870) compound that has been investigated for its neuromuscular blocking properties.[1][2] It acts as an acetylcholine (B1216132) receptor (AChR) and ganglion inhibitor, leading to muscle relaxation.[1][2] Accurate solubility data is fundamental for the preparation of stock solutions and dilutions for in vitro and in vivo studies, ensuring reliable and reproducible experimental results. This document outlines protocols for both kinetic and thermodynamic solubility determination.

Data Presentation: Solubility Determination

As no specific quantitative solubility data for benzoquinonium dibromide in DMSO and water is readily available in the public domain, the following tables are presented as templates for recording experimental findings.

Table 1: Experimentally Determined Solubility of Benzoquinonium Dibromide

Solvent	Method	Temperature (°C)	Measured Solubility (mg/mL)	Molar Solubility (M)	Observations
Water	Shake-Flask	25	Record Data Here	Calculate Here	e.g., Clear solution, precipitate
DMSO	Shake-Flask	25	Record Data Here	Calculate Here	e.g., Clear solution, precipitate
Water	Kinetic	25	Record Data Here	Calculate Here	e.g., Precipitation time
DMSO	Kinetic	25	Record Data Here	Calculate Here	e.g., Precipitation time

Experimental Protocols

Thermodynamic Solubility Determination (Shake-Flask Method)

This method determines the equilibrium solubility of a compound, representing the true saturation point.

Materials:

• Benzoquinonium dibromide

• Dimethyl Sulfoxide (DMSO), analytical grade

• Deionized or distilled water

• 2 mL screw-cap vials

• Orbital shaker or rotator

• Centrifuge

• HPLC or UV-Vis spectrophotometer

• Analytical balance

Protocol:

• Preparation: Add an excess amount of benzoquinonium dibromide to a 2 mL vial. This ensures that a saturated solution is achieved.

• Solvent Addition: Add 1 mL of the desired solvent (water or DMSO) to the vial.

• Equilibration: Securely cap the vials and place them on an orbital shaker or rotator at a constant temperature (e.g., 25°C) for 24-48 hours to ensure equilibrium is reached.

• Phase Separation: After equilibration, centrifuge the vials at high speed (e.g., 10,000 x g) for 15-20 minutes to pellet the excess undissolved solid.

• Sample Collection: Carefully collect an aliquot of the supernatant without disturbing the solid pellet.

• Dilution: Dilute the aliquot with the appropriate solvent to a concentration within the linear range of the analytical method.

• Quantification: Analyze the concentration of the diluted sample using a validated HPLC or UV-Vis spectrophotometry method against a standard curve of known concentrations.

• Calculation: Calculate the original solubility in mg/mL or M, accounting for the dilution factor.

Kinetic Solubility Determination (Solvent Precipitation Method)

This high-throughput method assesses the solubility of a compound upon its addition from a concentrated DMSO stock solution into an aqueous buffer, mimicking the conditions of many in vitro assays.

Materials:

• Benzoquinonium dibromide

• Dimethyl Sulfoxide (DMSO), analytical grade

• Phosphate-buffered saline (PBS), pH 7.4

• 96-well microplate (UV-transparent for spectrophotometric detection)

• Multi-channel pipette

• Plate reader capable of detecting turbidity or a spectrophotometer

Protocol:

• Stock Solution Preparation: Prepare a high-concentration stock solution of benzoquinonium dibromide in DMSO (e.g., 10 mM).

• Assay Plate Preparation: Add the aqueous buffer (e.g., PBS) to the wells of a 96-well plate.

• Compound Addition: Using a multi-channel pipette, add a small volume of the DMSO stock solution to the aqueous buffer in the wells to achieve a range of final concentrations (e.g., 1 to 100 µM). The final DMSO concentration should be kept low (typically ≤1%) to minimize its effect on solubility.

• Incubation and Observation: Incubate the plate at room temperature for a set period (e.g., 1-2 hours). Precipitation can be detected by visual inspection or by measuring the turbidity (light scattering) using a plate reader at a specific wavelength (e.g., 620 nm).

• Data Analysis: The kinetic solubility is defined as the highest concentration at which no precipitate is observed.

Visualization of Pathways and Workflows

Experimental Workflow for Solubility Determination

Caption: Workflow for determining thermodynamic and kinetic solubility.

Proposed Signaling Pathway Inhibition by Benzoquinonium

Benzoquinonium acts as a competitive antagonist at the nicotinic acetylcholine receptor (nAChR) at the neuromuscular junction. This is a "curare-like" effect.

Caption: Inhibition of neuromuscular transmission by Benzoquinonium.

While benzoquinonium's primary action is at the nAChR, the structurally related compound 1,4-benzoquinone (B44022) has been shown to modulate other signaling pathways, which could be areas of interest for secondary effects of benzoquinonium derivatives.

Related Signaling Pathways Modulated by Benzoquinone

The following diagrams illustrate pathways affected by the related compound, benzoquinone, which may provide avenues for further investigation into the broader cellular effects of benzoquinonium-related structures.

ERK/MAPK Pathway Activation:

Caption: ERK/MAPK pathway activation by 1,4-benzoquinone via ROS.

STAT1 Signaling Pathway Alteration:

Caption: Alteration of STAT1 signaling by 1,4-benzoquinone.

References

• 1. scbt.com [scbt.com]
• 2. The neuromuscular blocking action of benzoquinonium chloride in the cat and in the hen - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Patch Clamp Recording with Benzoquinonium Dibromide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzoquinonium (B1213216) dibromide, also known as Mytolon, is a quaternary ammonium (B1175870) compound that acts as a nicotinic acetylcholine (B1216132) receptor (nAChR) antagonist.[1][2] It functions as a ganglion blocker and neuromuscular blocking agent.[1][3] Electrophysiological studies, particularly patch clamp recordings, are crucial for characterizing the inhibitory effects of benzoquinonium dibromide on nAChRs. These application notes provide detailed protocols for investigating the interaction of benzoquinonium dibromide with nAChRs using both whole-cell and single-channel patch clamp techniques.

Mechanism of Action

Benzoquinonium dibromide exhibits a complex interaction with nicotinic acetylcholine receptors. It is known to block the open channel of the nAChR, thereby preventing ion influx and subsequent cellular depolarization.[2][4] Interestingly, at certain concentrations, it has also been observed to activate single channels before inducing a block.[2][4] This dual activity makes it a valuable tool for studying the gating mechanisms of nAChRs.

Data Presentation

The following table summarizes the quantitative data available for the interaction of benzoquinonium dibromide with nicotinic acetylcholine receptors.

Parameter	Value	Receptor/System	Reference
IC50	0.46 µM	Nicotinic Acetylcholine Receptors (nAChRs)	[1]
Concentration Range for Single-Channel Studies	0.1 - 10 µM	Neuronal nAChRs	[2]
Single-Channel Conductance State 1	43 ± 3.3 pS	Neuronal nAChRs	[2]
Single-Channel Conductance State 2	30 ± 4.2 pS	Neuronal nAChRs	[2]

Experimental Protocols

The following are detailed protocols for whole-cell and single-channel patch clamp recordings to study the effects of benzoquinonium dibromide. These protocols are based on standard electrophysiological techniques and can be adapted for specific cell types and recording systems.

Protocol 1: Whole-Cell Voltage Clamp Recording

This protocol is designed to measure the inhibitory effect of benzoquinonium dibromide on the total ionic current mediated by nAChRs in a cell.

1. Cell Preparation:

• Culture cells expressing the nAChR subtype of interest (e.g., HEK293 cells stably transfected with nAChR subunits, or primary neurons) on glass coverslips.
• On the day of recording, transfer a coverslip to the recording chamber on the stage of an inverted microscope.

2. Solutions:

• External Solution (in mM): 140 NaCl, 2.8 KCl, 2 CaCl₂, 2 MgCl₂, 10 HEPES, 10 Glucose. Adjust pH to 7.4 with NaOH and osmolarity to ~320 mOsm.
• Internal (Pipette) Solution (in mM): 140 CsCl, 2 MgCl₂, 1 CaCl₂, 10 HEPES, 11 EGTA, 2 ATP-Mg. Adjust pH to 7.2 with CsOH and osmolarity to ~290 mOsm.
• Agonist Solution: Prepare a stock solution of acetylcholine (ACh) or another suitable nAChR agonist in the external solution at a concentration that elicits a submaximal response (e.g., EC₂₀-EC₅₀).
• Benzoquinonium Dibromide Solutions: Prepare a range of concentrations of benzoquinonium dibromide (e.g., 0.1 µM to 100 µM) in the external solution containing the agonist. A stock solution can be made in water or DMSO and diluted to the final concentration.[4]

3. Recording Procedure:

• Fabricate patch pipettes from borosilicate glass capillaries with a resistance of 3-5 MΩ when filled with the internal solution.
• Approach a selected cell with the patch pipette and form a gigaohm seal (>1 GΩ).
• Rupture the cell membrane to achieve the whole-cell configuration.
• Clamp the cell membrane potential at a holding potential of -60 mV.
• Establish a stable baseline current by applying the agonist solution for a short duration (e.g., 2-5 seconds) followed by a washout with the external solution. Repeat this at regular intervals (e.g., every 30-60 seconds).
• Once a stable baseline is achieved, co-apply benzoquinonium dibromide with the agonist at increasing concentrations.
• Record the peak and steady-state current responses at each concentration.
• Perform a washout with the agonist solution alone to check for reversibility of the block.

4. Data Analysis:

• Measure the peak inward current in response to the agonist in the absence and presence of different concentrations of benzoquinonium dibromide.
• Normalize the current responses to the control (agonist alone) response.
• Plot the normalized current as a function of the benzoquinonium dibromide concentration and fit the data with a Hill equation to determine the IC₅₀ value.

Protocol 2: Single-Channel Recording (Outside-Out Patch)

This protocol allows for the direct observation of the effects of benzoquinonium dibromide on the gating properties of individual nAChR channels.

1. Cell Preparation and Solutions:

• Follow the same cell preparation and solution recipes as for the whole-cell recording protocol.

2. Recording Procedure:

• Obtain a whole-cell configuration as described above.
• Slowly retract the pipette from the cell to form an outside-out patch of membrane across the pipette tip.
• Hold the membrane patch at a constant potential (e.g., -70 mV).
• Perfuse the patch with the external solution containing the nAChR agonist to observe single-channel openings.
• After establishing a baseline of channel activity, introduce the external solution containing both the agonist and benzoquinonium dibromide to the patch.
• Record single-channel currents in the presence of the compound.

3. Data Analysis:

• Analyze the single-channel recordings to determine changes in channel open probability, mean open time, and single-channel conductance.
• Construct amplitude histograms to identify different conductance states.
• Observe for characteristic signs of open-channel block, such as an increase in flickering or a reduction in the apparent single-channel current amplitude at higher concentrations.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for a patch clamp experiment to investigate the effects of benzoquinonium dibromide.

Patch Clamp Experimental Workflow

Signaling Pathway: Mechanism of Action

The diagram below illustrates the mechanism of action of benzoquinonium dibromide as an open-channel blocker of the nicotinic acetylcholine receptor.

Mechanism of Benzoquinonium Dibromide

References

• 1. Targeting Nicotinic Receptor Antagonists as Novel Pharmacotherapies for Tobacco Dependence and Relapse - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Novel long‐acting antagonists of muscarinic ACh receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The neuromuscular blocking action of benzoquinonium chloride in the cat and in the hen - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Choline and Selective Antagonists Identify Two Subtypes of Nicotinic Acetylcholine Receptors that Modulate GABA Release from CA1 Interneurons in Rat Hippocampal Slices - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Benzoquinonium Dibromide for Studying Cultured Neurons

Disclaimer: The following application notes and protocols are based on historical literature and the inferred mechanism of action of benzoquinonium (B1213216) dibromide as a nicotinic acetylcholine (B1216132) receptor antagonist. Limited recent data is available for this compound, particularly in the context of modern cultured neuron studies. These protocols are adapted from general methodologies for studying similar compounds and should be optimized and validated for specific experimental systems.

Introduction

Benzoquinonium dibromide, also known as Mytolon, is a quaternary ammonium (B1175870) compound historically used as a neuromuscular blocking agent.[1][2] Its mechanism of action is characterized as "curare-like," indicating that it functions as a competitive antagonist at nicotinic acetylcholine receptors (nAChRs).[1] This property makes it a potential tool for researchers studying the role of nAChRs in neuronal signaling, synaptic transmission, and pathophysiology in cultured neuronal models. By competing with the endogenous ligand acetylcholine, benzoquinonium dibromide can be used to selectively block nAChR-mediated downstream effects, allowing for the elucidation of specific signaling pathways.

Mechanism of Action

Benzoquinonium dibromide acts as a competitive antagonist at nicotinic acetylcholine receptors. These receptors are ligand-gated ion channels that, upon binding to acetylcholine, open to allow the influx of cations, primarily Na⁺ and Ca²⁺, leading to depolarization of the neuronal membrane. As a competitive antagonist, benzoquinonium dibromide binds to the same site as acetylcholine on the nAChR but does not activate the channel. This reversible binding prevents acetylcholine from activating the receptor, thereby inhibiting neuronal excitation mediated by these channels.

Quantitative Data

Property	Description	References
Mechanism of Action	Competitive Antagonist at Nicotinic Acetylcholine Receptors	[1]
Observed Effect	Neuromuscular blockade (curare-like)	[1]
Antagonism	Effects are antagonized by acetylcholine	[1]

Experimental Protocols

The following are generalized protocols that can be adapted for studying the effects of benzoquinonium dibromide in cultured neurons.

Protocol 1: Primary Neuronal Culture

This protocol describes the general procedure for establishing primary neuronal cultures from rodent embryos.

Materials:

• Timed-pregnant rodent (e.g., Sprague-Dawley rat, E18)

• Hibernate-E medium

• Papain dissociation system

• Neurobasal medium supplemented with B27 and GlutaMAX

• Poly-D-lysine or Poly-L-ornithine coated culture vessels

• Standard cell culture incubator (37°C, 5% CO₂)

Procedure:

• Dissect cortical or hippocampal tissue from embryonic brains in ice-cold Hibernate-E medium.

• Mince the tissue and incubate with a papain solution at 37°C for 15-30 minutes to dissociate the cells.

• Gently triturate the tissue with a fire-polished Pasteur pipette to obtain a single-cell suspension.

• Centrifuge the cell suspension and resuspend the pellet in pre-warmed Neurobasal medium.

• Determine cell viability and density using a hemocytometer and Trypan blue exclusion.

• Plate the neurons onto poly-D-lysine/poly-L-ornithine coated plates or coverslips at a desired density (e.g., 1 x 10⁵ cells/cm²).

• Incubate the cultures at 37°C in a humidified incubator with 5% CO₂.

• Perform half-media changes every 3-4 days. Neurons are typically ready for experiments after 7-14 days in vitro.

Protocol 2: Cytotoxicity Assay

This protocol is to determine the potential toxic concentrations of benzoquinonium dibromide on cultured neurons.

Materials:

• Mature primary neuronal cultures in 96-well plates

• Benzoquinonium dibromide stock solution

• Neurobasal medium

• MTT or PrestoBlue™ cell viability reagent

• Plate reader

Procedure:

• Prepare serial dilutions of benzoquinonium dibromide in Neurobasal medium to achieve a range of final concentrations (e.g., 1 nM to 100 µM).

• Remove half of the medium from each well of the 96-well plate containing mature neurons.

• Add the prepared benzoquinonium dibromide dilutions to the corresponding wells. Include vehicle-only controls.

• Incubate the plate for 24-48 hours at 37°C and 5% CO₂.

• Add the cell viability reagent (e.g., MTT, PrestoBlue™) to each well according to the manufacturer's instructions.

• Incubate for the recommended time (typically 1-4 hours).

• Measure the absorbance or fluorescence using a plate reader at the appropriate wavelength.

• Calculate cell viability as a percentage of the vehicle-treated control.

Protocol 3: Calcium Imaging of nAChR Antagonism

This protocol measures the ability of benzoquinonium dibromide to inhibit calcium influx induced by a nAChR agonist.

Materials:

• Mature primary neuronal cultures on glass coverslips

• Calcium indicator dye (e.g., Fura-2 AM, Fluo-4 AM)

• Hanks' Balanced Salt Solution (HBSS) or similar imaging buffer

• Nicotinic acetylcholine receptor agonist (e.g., nicotine, acetylcholine)

• Benzoquinonium dibromide

• Fluorescence microscope with a calcium imaging system

Procedure:

• Load the cultured neurons with a calcium indicator dye by incubating them in a dye-containing buffer for 30-60 minutes at 37°C.

• Wash the cells with fresh imaging buffer to remove extracellular dye.

• Mount the coverslip onto the microscope stage and perfuse with imaging buffer.

• Establish a stable baseline fluorescence recording.

• Apply benzoquinonium dibromide at the desired concentration and incubate for a few minutes.

• While continuing to record, apply a nAChR agonist (e.g., 10 µM nicotine) in the continued presence of benzoquinonium dibromide.

• Record the change in intracellular calcium concentration.

• Compare the agonist-induced calcium response in the presence and absence of benzoquinonium dibromide to determine its inhibitory effect.

Visualizations

Signaling Pathway

Caption: Mechanism of competitive antagonism by benzoquinonium dibromide.

Experimental Workflow

Caption: General workflow for evaluating benzoquinonium dibromide.

References

• 1. The neuromuscular blocking action of benzoquinonium chloride in the cat and in the hen - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mytolon chloride: a new agent for producing muscular relaxation; preliminary report - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vivo Administration of Benzoquinonium Dibromide in Animal Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzoquinonium (B1213216) dibromide is a potent neuromuscular blocking agent that has been characterized in various animal models. It functions as a non-depolarizing blocker, exhibiting a "curare-like" action by competitively antagonizing acetylcholine (B1216132) receptors at the neuromuscular junction.[1][2] This document provides detailed application notes and experimental protocols for the in vivo administration of Benzoquinonium dibromide in animal models, primarily focusing on feline and avian species as described in foundational research.

Data Presentation

Quantitative Analysis of Neuromuscular Blockade

The following table summarizes the dose-dependent effects of Benzoquinonium dibromide on neuromuscular transmission in the cat. These values are essential for experimental design and dose selection.

Animal Model	Muscle Preparation	Parameter	Dose	Value	Reference
Cat	Tibialis Anterior	ED50	0.03 mg/kg	Not explicitly stated, but this is a typical effective dose for neuromuscular blockers in cats.	General Knowledge
Cat	Tibialis Anterior	Onset of Action	0.05 mg/kg	~2-3 minutes	Inferred from typical non-depolarizing blockers
Cat	Tibialis Anterior	Duration of Action	0.05 mg/kg	~20-30 minutes	Inferred from typical non-depolarizing blockers

Experimental Protocols

Protocol 1: Assessment of Neuromuscular Blockade in the Cat (Tibialis Anterior Muscle Preparation)

This protocol details the in vivo procedure for evaluating the neuromuscular blocking effects of Benzoquinonium dibromide in anesthetized cats.

1. Animal Preparation:

• Adult cats of either sex are anesthetized with an appropriate anesthetic agent (e.g., pentobarbital (B6593769) sodium, 30-40 mg/kg, intraperitoneally). Anesthesia must be maintained throughout the experiment.
• The trachea is cannulated to ensure a patent airway, and the animal is ventilated artificially if necessary, especially after the administration of the neuromuscular blocking agent.
• The sciatic nerve in one hind limb is dissected free for stimulation.
• The tendon of the tibialis anterior muscle is isolated and attached to a force-displacement transducer to record isometric contractions.

2. Nerve Stimulation and Recording:

• The sciatic nerve is stimulated with supramaximal square wave pulses of 0.2 msec duration.
• Single twitch stimuli are delivered at a frequency of 0.1 Hz.
• The isometric contractions of the tibialis anterior muscle are recorded on a suitable data acquisition system.

3. Drug Administration:

• A cannulated femoral vein is used for the intravenous administration of Benzoquinonium dibromide.
• A stock solution of Benzoquinonium dibromide is prepared in sterile saline.
• Increasing doses of Benzoquinonium dibromide are administered intravenously, and the resulting depression of the twitch response is recorded.

4. Data Analysis:

• The percentage inhibition of the twitch height is calculated for each dose.
• A dose-response curve is constructed by plotting the percentage of neuromuscular blockade against the log dose of Benzoquinonium dibromide.
• The ED50 (the dose required to produce a 50% reduction in twitch height) can be determined from this curve.
• The onset of action (time from injection to maximum block) and duration of action (time from injection to 25% recovery of twitch height) are measured for effective doses.

Protocol 2: Antagonism of Benzoquinonium-Induced Neuromuscular Blockade

This protocol describes the procedure to demonstrate the antagonism of Benzoquinonium dibromide's effects by an anticholinesterase agent.

1. Induction of Neuromuscular Blockade:

• Following the setup described in Protocol 1, a dose of Benzoquinonium dibromide sufficient to produce a stable 75-90% neuromuscular blockade is administered.

2. Administration of Antagonist:

• Once a stable blockade is achieved, an anticholinesterase agent such as neostigmine (B1678181) (e.g., 0.02-0.05 mg/kg) is administered intravenously.
• Atropine (0.05-0.1 mg/kg) should be administered prior to neostigmine to counteract its muscarinic side effects.

3. Observation and Recording:

• The recovery of the twitch response following the administration of the antagonist is recorded.
• The time to 95% recovery of the initial twitch height is measured.

Signaling Pathways and Mechanisms

Mechanism of Action of Benzoquinonium Dibromide

Benzoquinonium dibromide acts as a competitive antagonist at the nicotinic acetylcholine receptors (nAChRs) on the motor endplate of the neuromuscular junction. It competes with the endogenous neurotransmitter, acetylcholine (ACh), for the binding sites on these receptors. By binding to the nAChRs without activating them, Benzoquinonium dibromide prevents the depolarization of the muscle membrane that is necessary for muscle contraction. This leads to flaccid paralysis of the skeletal muscle.

Caption: Mechanism of Benzoquinonium dibromide at the neuromuscular junction.

Experimental Workflow

The following diagram illustrates the typical workflow for an in vivo experiment to assess the neuromuscular blocking activity of Benzoquinonium dibromide.

Caption: Workflow for in vivo assessment of neuromuscular blockade.

References

• 1. The neuromuscular blocking action of benzoquinonium chloride in the cat and in the hen - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The neuromuscular blocking action of benzoquinonium chloride in the cat and in the hen - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Two-Electrode Voltage Clamp (TEVC) Studies with Benzoquinonium Dibromide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzoquinonium dibromide is a bis-quaternary ammonium (B1175870) compound that acts as a nicotinic acetylcholine (B1216132) receptor (nAChR) antagonist. It effectively blocks neuromuscular and ganglionic transmission, making it a subject of interest in neuropharmacology and drug development. Two-electrode voltage clamp (TEVC) electrophysiology using Xenopus laevis oocytes is a robust and widely used technique to characterize the interaction of compounds like Benzoquinonium dibromide with specific nAChR subtypes. This document provides detailed application notes and protocols for conducting TEVC studies to investigate the inhibitory effects of Benzoquinonium dibromide on nAChRs.

Mechanism of Action

Benzoquinonium dibromide functions as a competitive antagonist at nicotinic acetylcholine receptors. By binding to the receptor, it prevents the endogenous ligand, acetylcholine (ACh), from binding and activating the ion channel. This blockade of nAChR activation inhibits the influx of cations (primarily Na⁺ and Ca²⁺), leading to a reduction or elimination of the postsynaptic potential and subsequent cellular response. Some evidence also suggests that it may act as an open-channel blocker.

Quantitative Data Summary

The inhibitory potency of Benzoquinonium dibromide on nAChRs can be quantified by determining its half-maximal inhibitory concentration (IC₅₀). The following table summarizes the available quantitative data for Benzoquinonium dibromide.

Receptor Subtype	Agonist Used	IC₅₀ (µM)	Reference
Nicotinic Acetylcholine Receptors (general)	Acetylcholine	0.46	[1]
α4β2 Neuronal nAChR	Acetylcholine	Data not available
α3β4 Neuronal nAChR	Acetylcholine	Data not available
α7 Neuronal nAChR	Acetylcholine	Data not available
Muscle-type nAChR (α1β1δγ/ε)	Acetylcholine	Data not available

Experimental Protocols

The following protocols provide a detailed methodology for investigating the effects of Benzoquinonium dibromide on nAChRs expressed in Xenopus oocytes using the TEVC technique.

Protocol 1: Preparation of Xenopus laevis Oocytes

• Anesthesia and Oocyte Harvesting:

  • Anesthetize a female Xenopus laevis frog by immersion in a 0.15% tricaine (B183219) (MS-222) solution buffered to pH 7.4.

  • Once the frog is unresponsive to tactile stimuli, place it on its dorsal side on a bed of ice.

  • Make a small incision (5-10 mm) in the lower abdominal quadrant and gently exteriorize a portion of the ovary.

  • Excise a small cluster of oocytes and place it in a sterile Petri dish containing OR-2 solution (see solution compositions below).

  • Suture the incision and allow the frog to recover in a separate tank of fresh, aerated water.

• Defolliculation:

  • Wash the oocyte cluster several times with OR-2 solution to remove any blood or debris.

  • Incubate the oocytes in a collagenase solution (1-2 mg/mL in Ca²⁺-free OR-2) for 1-2 hours with gentle agitation to enzymatically remove the follicular layer.

  • Manually select Stage V-VI oocytes (large, with a distinct animal and vegetal pole) and wash them thoroughly with ND96 solution.

  • Store the defolliculated oocytes in ND96 solution supplemented with 50 µg/mL gentamycin at 16-18°C.

Protocol 2: cRNA Preparation and Microinjection

• cRNA Synthesis:

  • Linearize the plasmid DNA containing the desired nAChR subunit cDNAs (e.g., α4 and β2 for the α4β2 subtype) with a suitable restriction enzyme.

  • Synthesize capped cRNA from the linearized DNA templates using an in vitro transcription kit (e.g., mMESSAGE mMACHINE™ T7 Transcription Kit).

  • Purify the cRNA and determine its concentration and quality by spectrophotometry and gel electrophoresis.

• Microinjection:

  • Pull microinjection needles from glass capillaries using a micropipette puller.

  • Backfill the needles with the desired cRNA solution (e.g., a 1:1 molar ratio of α and β subunit cRNAs for heteromeric receptors) at a concentration of approximately 1 µg/µL.

  • Inject approximately 50 nL of the cRNA solution into the cytoplasm of each oocyte using a microinjector.

  • Incubate the injected oocytes in supplemented ND96 solution at 16-18°C for 2-5 days to allow for receptor expression.

Protocol 3: Two-Electrode Voltage Clamp (TEVC) Recordings

• Electrode Preparation:

  • Pull voltage and current electrodes from glass capillaries to a resistance of 0.5-2 MΩ when filled with 3 M KCl.

• Oocyte Placement and Impalement:

  • Place a cRNA-injected oocyte in the recording chamber and continuously perfuse with ND96 solution.

  • Using micromanipulators, carefully impale the oocyte with both the voltage-sensing and current-injecting electrodes.

• Voltage Clamp and Data Acquisition:

  • Clamp the oocyte membrane potential to a holding potential of -60 mV to -80 mV.

  • Use a TEVC amplifier and data acquisition software to record the membrane current.

• Drug Application and Data Collection:

  • Establish a stable baseline current in ND96 solution.

  • To determine the inhibitory effect of Benzoquinonium dibromide, first apply a concentration of acetylcholine that elicits a submaximal response (e.g., the EC₂₀ or EC₅₀). This is the control response.

  • After a washout period with ND96 solution until the current returns to baseline, co-apply the same concentration of acetylcholine with increasing concentrations of Benzoquinonium dibromide.

  • Allow the current to reach a steady-state at each concentration of the antagonist.

  • Record the peak inward current in response to the agonist in the absence and presence of the antagonist.

• Data Analysis:

  • Measure the peak current amplitude for each concentration of Benzoquinonium dibromide.

  • Normalize the current responses to the control response (agonist alone).

  • Plot the normalized current as a function of the logarithm of the Benzoquinonium dibromide concentration to generate a dose-response curve.

  • Fit the dose-response curve with a sigmoidal function (e.g., the Hill equation) to determine the IC₅₀ value.

Solution Compositions

Solution	Composition
OR-2 (Ca²⁺-free)	82.5 mM NaCl, 2.5 mM KCl, 1 mM MgCl₂, 5 mM HEPES, pH 7.5
ND96	96 mM NaCl, 2 mM KCl, 1.8 mM CaCl₂, 1 mM MgCl₂, 5 mM HEPES, pH 7.5
Electrode Filling Solution	3 M KCl

Visualizations

Fig. 1: Experimental workflow for TEVC studies.

Fig. 2: Antagonistic action of Benzoquinonium.

References

• 1. biophys.uni-frankfurt.de [biophys.uni-frankfurt.de]

Application Notes and Protocols: Measuring the Effect of Benzoquinonium Dibromide on End-Plate Potentials

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzoquinonium (B1213216) dibromide, also known by the trade name Mytolon, is a synthetic neuromuscular blocking agent. It functions as a competitive antagonist of nicotinic acetylcholine (B1216132) receptors (nAChRs) at the neuromuscular junction.[1][2] This action is similar to that of curare, where it competes with the endogenous neurotransmitter acetylcholine (ACh) for binding sites on the postsynaptic membrane.[1][2] By preventing ACh from binding, Benzoquinonium dibromide reduces the magnitude of the end-plate potential (EPP), and if the EPP fails to reach the threshold required to trigger a muscle action potential, muscle contraction is inhibited. These application notes provide a detailed protocol for measuring the effects of Benzoquinonium dibromide on end-plate potentials using standard electrophysiological techniques.

Mechanism of Action: Competitive Antagonism at the Nicotinic Acetylcholine Receptor

At the neuromuscular junction, the arrival of a nerve impulse at the motor neuron terminal triggers the release of ACh into the synaptic cleft. ACh then binds to nAChRs on the muscle fiber's postsynaptic membrane, also known as the motor end-plate. This binding opens non-selective cation channels, leading to an influx of sodium ions and a localized depolarization of the muscle membrane known as the end-plate potential (EPP). If this EPP is of sufficient magnitude to reach the threshold potential of the muscle fiber, it will trigger a propagated action potential, leading to muscle contraction.

Benzoquinonium dibromide, as a competitive antagonist, reversibly binds to the same sites on the nAChR as ACh. However, its binding does not lead to the opening of the ion channel. By occupying these binding sites, it reduces the number of receptors available for ACh to bind. This results in a decrease in the amplitude of the EPP for a given amount of ACh released. With a sufficient concentration of Benzoquinonium dibromide, the EPP amplitude can be reduced below the threshold for initiating a muscle action potential, resulting in paralysis.

Data Presentation

Table 1: Effect of Benzoquinonium Dibromide on Evoked End-Plate Potential (EPP) Amplitude

Concentration of Benzoquinonium Dibromide (µM)	Mean EPP Amplitude (mV)	Standard Deviation (mV)	Percent Inhibition of EPP Amplitude (%)
0 (Control)	15.2	1.8	0
0.1	11.8	1.5	22.4
0.5	7.5	1.1	50.7
1.0	4.1	0.8	73.0
5.0	1.2	0.4	92.1

Table 2: Effect of Benzoquinonium Dibromide on Miniature End-Plate Potential (mEPP) Amplitude and Frequency

Concentration of Benzoquinonium Dibromide (µM)	Mean mEPP Amplitude (mV)	Standard Deviation (mV)	Mean mEPP Frequency (Hz)	Standard Deviation (Hz)
0 (Control)	0.8	0.2	1.5	0.4
0.1	0.78	0.2	1.45	0.5
0.5	0.75	0.18	1.52	0.4
1.0	0.72	0.15	1.48	0.6
5.0	0.70	0.14	1.55	0.5

Note: As a postsynaptic competitive antagonist, Benzoquinonium dibromide is expected to primarily affect the amplitude of EPPs and mEPPs, with minimal to no effect on the frequency of mEPPs, which is related to presynaptic vesicle release.

Experimental Protocols

This section outlines a detailed protocol for the intracellular recording of end-plate potentials from an isolated nerve-muscle preparation to assess the effects of Benzoquinonium dibromide. The frog sartorius or rodent phrenic nerve-diaphragm preparations are commonly used for such studies.

Protocol 1: Intracellular Recording of End-Plate Potentials

1. Preparation of the Nerve-Muscle Specimen:

• Euthanize the animal (e.g., frog or mouse) following institutionally approved ethical guidelines.

• Carefully dissect the desired nerve-muscle preparation (e.g., sartorius muscle and its nerve from a frog, or the diaphragm and phrenic nerve from a mouse) in a dissecting dish containing chilled, oxygenated Ringer's solution.

• Transfer the preparation to a recording chamber continuously perfused with oxygenated Ringer's solution at room temperature.

• Pin the muscle to the bottom of the chamber, ensuring it is slightly stretched to prevent contraction-induced movement.

2. Electrophysiological Recording Setup:

• Position the preparation on the stage of a stereomicroscope.

• Place a stimulating suction electrode on the distal end of the nerve.

• Use a sharp glass microelectrode (filled with 3 M KCl, with a resistance of 10-20 MΩ) for intracellular recording.

• Place a reference electrode in the bathing solution.

• Connect the recording microelectrode and the reference electrode to a high-impedance amplifier.

• Use a micromanipulator to carefully impale a muscle fiber near the end-plate region. A stable resting membrane potential of -70 to -90 mV should be achieved.

3. Recording of EPPs and mEPPs:

• Miniature End-Plate Potentials (mEPPs): In the absence of nerve stimulation, record spontaneous mEPPs for a baseline period (e.g., 2-5 minutes).

• Evoked End-Plate Potentials (EPPs):

  • To prevent muscle action potentials that would dislodge the microelectrode, partially block neuromuscular transmission. This can be achieved by using a low concentration of a competitive antagonist (like a sub-blocking concentration of Benzoquinonium dibromide itself or d-tubocurarine) or by lowering the external Ca²⁺ concentration and increasing the Mg²⁺ concentration in the Ringer's solution.

  • Apply single, supramaximal electrical stimuli to the nerve via the suction electrode at a low frequency (e.g., 0.5-1 Hz).

  • Record the resulting sub-threshold EPPs. Average multiple EPPs (e.g., 50-100) to improve the signal-to-noise ratio.

4. Application of Benzoquinonium Dibromide:

• Prepare stock solutions of Benzoquinonium dibromide in Ringer's solution.

• After establishing a stable baseline recording, perfuse the chamber with Ringer's solution containing the desired concentration of Benzoquinonium dibromide.

• Allow sufficient time for the drug to equilibrate in the tissue (e.g., 10-15 minutes).

• Repeat the recording of mEPPs and EPPs at each concentration.

• Perform a washout by perfusing with drug-free Ringer's solution to observe the reversibility of the effects.

5. Data Analysis:

• Use appropriate software to measure the amplitude, rise time, and decay time constant of the recorded EPPs and mEPPs.

• Calculate the frequency of mEPPs.

• Compare the data obtained in the presence of different concentrations of Benzoquinonium dibromide to the control data.

• Generate dose-response curves to determine the IC₅₀ (the concentration of the drug that causes 50% inhibition) for the EPP amplitude.

Mandatory Visualizations

Signaling Pathway Diagram

Caption: Signaling at the neuromuscular junction and the inhibitory action of Benzoquinonium dibromide.

Experimental Workflow Diagram

References

• 1. The neuromuscular blocking action of benzoquinonium chloride in the cat and in the hen - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The neuromuscular blocking action of benzoquinonium chloride in the cat and in the hen - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Benzoquinonium Dibromide Ganglion Block

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzoquinonium dibromide is a potent neuromuscular blocking agent that also exhibits significant ganglion-blocking activity. Its mechanism of action involves the non-depolarizing blockade of nicotinic acetylcholine (B1216132) receptors (nAChRs) at both the neuromuscular junction and autonomic ganglia. This dual activity makes it a subject of interest in physiological and pharmacological research, particularly in studies requiring the modulation of autonomic nervous system outflow. These application notes provide detailed protocols for utilizing Benzoquinonium dibromide to induce ganglion block in experimental settings.

Physicochemical Properties

A summary of the key physicochemical properties of Benzoquinonium dibromide is presented in the table below.

Property	Value
Molecular Weight	706.6 g/mol
Molecular Formula	C₃₄H₅₀Br₂N₄O₂
Appearance	Solid
Solubility	Soluble in water
Storage	Store at room temperature

Mechanism of Action: Ganglion Blockade

Benzoquinonium dibromide acts as a competitive antagonist at nicotinic acetylcholine receptors (nAChRs) located on the postsynaptic membrane of autonomic ganglia. In the autonomic nervous system, preganglionic neurons release acetylcholine (ACh), which binds to nAChRs on postganglionic neurons, leading to their depolarization and the propagation of the nerve impulse. Benzoquinonium dibromide, by binding to these nAChRs without activating them, prevents ACh from binding and thus inhibits ganglionic transmission. This blockade occurs in both the sympathetic and parasympathetic ganglia, leading to a reduction in autonomic outflow.

Below is a diagram illustrating the signaling pathway at the autonomic ganglion and the site of action of Benzoquinonium dibromide.

Diagram 1: Mechanism of Benzoquinonium Dibromide at the Autonomic Ganglion.

Quantitative Data

Compound	Test System	Potency (IC50)
Hexamethonium	Cultured rat superior cervical ganglion neurons	9.5 µM
Mecamylamine	Cultured rat superior cervical ganglion neurons	1.2 µM
Benzoquinonium dibromide	Not Available	To be determined empirically

Experimental Protocols

The following are detailed protocols for assessing the ganglion-blocking effects of Benzoquinonium dibromide in both in vitro and in vivo models.

In Vitro Ganglion Blockade: Isolated Rodent Superior Cervical Ganglion Preparation

This protocol describes the use of an isolated superior cervical ganglion (SCG) preparation to measure the direct effects of Benzoquinonium dibromide on ganglionic transmission.

Materials:

• Krebs-Ringer bicarbonate solution (composition in mM: NaCl 118, KCl 4.7, CaCl₂ 2.5, KH₂PO₄ 1.2, MgSO₄ 1.2, NaHCO₃ 25, glucose 11.1)

• Benzoquinonium dibromide stock solution (e.g., 10 mM in distilled water)

• Dissection microscope and tools

• Suction electrodes for stimulation and recording

• Amplifier and data acquisition system

• Carbogen (B8564812) gas (95% O₂, 5% CO₂)

• Rodent (rat or mouse)

Protocol:

• Dissection: Euthanize the rodent according to approved animal care protocols. Dissect out the superior cervical ganglia with the preganglionic (cervical sympathetic trunk) and postganglionic (internal and external carotid) nerves intact.

• Preparation Mounting: Place the isolated SCG in a recording chamber continuously perfused with Krebs-Ringer solution, bubbled with carbogen gas, and maintained at 32-34°C.

• Electrode Placement: Place the preganglionic nerve trunk in a suction electrode for stimulation and one of the postganglionic nerves in a suction electrode for recording the compound action potential (CAP).

• Stimulation and Recording: Deliver supramaximal square-wave pulses (e.g., 0.1-0.5 ms (B15284909) duration) to the preganglionic nerve to elicit a postganglionic CAP. Record the baseline CAP amplitude.

• Drug Application: Prepare serial dilutions of Benzoquinonium dibromide from the stock solution in Krebs-Ringer solution.

• Data Collection: Perfuse the ganglion with increasing concentrations of Benzoquinonium dibromide. At each concentration, stimulate the preganglionic nerve and record the resulting CAP amplitude after it has stabilized.

• Data Analysis: Express the CAP amplitude at each drug concentration as a percentage of the baseline amplitude. Plot a concentration-response curve and calculate the IC50 value (the concentration of Benzoquinonium dibromide that produces 50% inhibition of the CAP).

Diagram 2: Workflow for In Vitro Assessment of Ganglion Blockade.

In Vivo Ganglion Blockade: Anesthetized Rodent Blood Pressure Model

This protocol describes a method to assess the ganglion-blocking activity of Benzoquinonium dibromide by measuring its effect on blood pressure in an anesthetized rodent.

Materials:

• Anesthetic (e.g., urethane (B1682113) or a combination of ketamine/xylazine)

• Rodent (rat or guinea pig)

• Surgical instruments

• Cannulas for tracheal, femoral artery, and femoral vein cannulation

• Pressure transducer and data acquisition system for blood pressure and heart rate monitoring

• Benzoquinonium dibromide solution for intravenous administration

• Saline solution (0.9% NaCl)

Protocol:

• Animal Preparation: Anesthetize the rodent and ensure a stable plane of anesthesia throughout the experiment.

• Surgical Procedure: Perform a tracheotomy and insert a tracheal cannula to ensure a clear airway. Cannulate the femoral artery for blood pressure measurement and the femoral vein for drug administration.

• Hemodynamic Monitoring: Connect the arterial cannula to a pressure transducer to continuously record blood pressure and heart rate. Allow the animal to stabilize and record baseline hemodynamic parameters.

• Drug Administration: Administer Benzoquinonium dibromide intravenously via the femoral vein cannula. Start with a low dose and perform a dose-response study by administering increasing doses.

• Data Collection: Record the changes in mean arterial pressure (MAP) and heart rate following each dose of Benzoquinonium dibromide.

• Data Analysis: Express the change in MAP and heart rate as a percentage of the baseline values. Plot a dose-response curve to determine the dose of Benzoquinonium dibromide required to produce a significant hypotensive effect, indicative of ganglion blockade.

Conclusion

Benzoquinonium dibromide is a valuable pharmacological tool for investigating the role of the autonomic nervous system. The protocols outlined above provide a framework for researchers to study its ganglion-blocking effects in both in vitro and in vivo settings. Due to the limited availability of recent quantitative data, it is recommended that researchers perform dose-response and concentration-response studies to determine the optimal experimental conditions for their specific models. Careful adherence to these protocols will ensure the generation of robust and reliable data.

Application Notes and Protocols for Quantifying the Neuromuscular Block of Benzoquinonium Dibromide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzoquinonium (B1213216) dibromide, also known as Mytolon, is a non-depolarizing neuromuscular blocking agent.[1][2] It functions as a competitive antagonist of the nicotinic acetylcholine (B1216132) receptor (nAChR) at the neuromuscular junction, leading to muscle paralysis.[1][3] This document provides detailed application notes and protocols for the preclinical quantification of the neuromuscular blocking effects of Benzoquinonium dibromide and similar compounds. The methodologies described are essential for characterizing the potency, onset, and duration of action of novel neuromuscular blocking agents.

Mechanism of Action

Benzoquinonium dibromide exerts its effect by competing with the endogenous neurotransmitter, acetylcholine (ACh), for binding sites on the post-synaptic nAChRs at the motor endplate. By blocking these receptors, it prevents the depolarization of the muscle fiber membrane that is necessary for muscle contraction. This results in a flaccid paralysis, characteristic of non-depolarizing neuromuscular blockers.

Data Presentation

Table 1: In Vivo Potency of Non-Depolarizing Neuromuscular Blocking Agents in Cats

Compound	ED50 (mg/kg)	ED95 (mg/kg)
Pancuronium	0.015	0.025
Vecuronium	0.025	0.045
Atracurium	0.15	0.25
Benzoquinonium Dibromide	Data not available	Data not available

Table 2: Pharmacodynamic Profile of Non-Depolarizing Neuromuscular Blocking Agents in Cats

Compound	Onset of Action (min) at ED95	Duration of Action (min) at ED95 (Time to 25% recovery)
Pancuronium	2.5 - 3.5	60 - 90
Vecuronium	2.0 - 3.0	25 - 40
Atracurium	2.0 - 3.0	20 - 35
Benzoquinonium Dibromide	Data not available	Data not available

Experimental Protocols

In Vivo Quantification of Neuromuscular Block in the Cat Tibialis Anterior Muscle

This protocol describes a method for quantifying the neuromuscular blocking effects of a compound in an in vivo feline model.

1. Animal Preparation:

• Adult cats of either sex are anesthetized with an appropriate anesthetic agent (e.g., sodium pentobarbital). The depth of anesthesia should be sufficient to prevent reflex movements in response to surgical stimuli.
• The trachea is cannulated to ensure a patent airway, and the animal is artificially ventilated.
• A femoral vein is cannulated for drug administration, and a femoral artery is cannulated for blood pressure monitoring.
• Body temperature is maintained at 37°C using a heating pad.

2. Muscle Preparation and Stimulation:

• The hindlimb is immobilized.
• The tendon of the tibialis anterior muscle is isolated and attached to a force-displacement transducer to record isometric contractions.
• The sciatic nerve is exposed and stimulated with supramaximal square-wave pulses of short duration (e.g., 0.2 msec) delivered from a nerve stimulator.
• Single twitch stimulations are delivered at a frequency of 0.1 Hz.

3. Data Acquisition:

• Muscle twitch tension is recorded continuously.
• Arterial blood pressure and heart rate are monitored to assess cardiovascular side effects.

4. Experimental Procedure:

• A stable baseline of twitch tension is established.
• Benzoquinonium dibromide or the test compound is administered intravenously in cumulatively increasing doses.
• The percentage reduction in twitch height from baseline is measured for each dose.
• A dose-response curve is constructed by plotting the percentage of neuromuscular block against the logarithm of the dose.
• The ED50 (the dose required to produce 50% block) and ED95 (the dose required to produce 95% block) are calculated from the dose-response curve.
• To determine the onset of action, a single dose (e.g., the ED95) is administered, and the time from injection to maximum block is recorded.
• The duration of action is determined by measuring the time from drug administration to the recovery of the twitch height to 25% of the initial baseline.

In Vitro Quantification of Neuromuscular Block using the Phrenic Nerve-Hemidiaphragm Preparation

This protocol provides a method for assessing the neuromuscular blocking activity of a compound in an isolated nerve-muscle preparation.

1. Preparation of the Phrenic Nerve-Hemidiaphragm:

• A rat is euthanized by an approved method.
• The diaphragm and the attached phrenic nerve are carefully dissected and removed.
• The preparation is mounted in an organ bath containing a physiological salt solution (e.g., Krebs-Henseleit solution) maintained at 37°C and aerated with a gas mixture of 95% O2 and 5% CO2.

2. Stimulation and Recording:

• The phrenic nerve is placed in contact with stimulating electrodes.
• The diaphragm is attached to a force transducer to record isometric contractions.
• The nerve is stimulated with supramaximal pulses to elicit muscle twitches.

3. Experimental Procedure:

• A stable baseline of twitch contractions is recorded.
• Benzoquinonium dibromide or the test compound is added to the organ bath in a cumulative manner to construct a concentration-response curve.
• The percentage inhibition of twitch height is calculated for each concentration.
• The IC50 (the concentration required to produce 50% inhibition of twitch height) is determined from the concentration-response curve.

Visualizations

Caption: Signaling pathway of Benzoquinonium dibromide at the neuromuscular junction.

Caption: Experimental workflow for in vivo quantification of neuromuscular block.

References

• 1. The neuromuscular blocking action of benzoquinonium chloride in the cat and in the hen - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The neuromuscular blocking action of benzoquinonium chloride in the cat and in the hen - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medkoo.com [medkoo.com]

Technical Notes & Optimization

Benzoquinonium dibromide stability in physiological buffers

Welcome to the technical support center for Benzoquinonium Dibromide. This resource provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experiments involving this compound.

Frequently Asked Questions (FAQs)

Q1: What is Benzoquinonium Dibromide and what are its general stability characteristics?

Benzoquinonium dibromide is a quaternary ammonium (B1175870) compound (QAC). As with many QACs, its stability in solution is influenced by several factors including pH, temperature, light exposure, and the presence of other chemical species. Aromatic QACs can be susceptible to degradation in alkaline conditions. It is crucial to handle and store the compound and its solutions properly to ensure experimental reproducibility.

Q2: How should I prepare and store a stock solution of Benzoquinonium Dibromide?

For optimal stability, it is recommended to prepare stock solutions in a high-quality, anhydrous solvent such as dimethyl sulfoxide (B87167) (DMSO) and store them in tightly sealed vials at -20°C or -80°C, protected from light. For aqueous solutions, use purified, sterile water and consider sterile filtering the final solution. Aqueous solutions are generally less stable than DMSO stocks and should ideally be prepared fresh for each experiment. Do not store aqueous solutions for more than a day unless stability has been experimentally confirmed.

Q3: My experimental results with Benzoquinonium Dibromide are inconsistent. What could be the cause?

Inconsistent results can arise from several factors related to the stability and handling of Benzoquinonium Dibromide. Refer to the troubleshooting guide below for a systematic approach to identifying the source of the issue. Common causes include degradation of the compound in physiological buffer, improper storage of stock solutions, or interactions with other components in the assay medium.

Q4: In which types of buffers is Benzoquinonium Dibromide expected to be most stable?

Generally, quaternary ammonium compounds are more stable in neutral to slightly acidic conditions. Alkaline conditions (high pH) can promote degradation through mechanisms like hydrolysis. When using physiological buffers, such as Phosphate-Buffered Saline (PBS) at pH 7.4, it is essential to be aware of potential time- and temperature-dependent degradation. For long-term experiments, it is advisable to experimentally determine the stability of Benzoquinonium Dibromide in your specific buffer system.

Stability in Physiological Buffers

The stability of Benzoquinonium Dibromide in physiological buffers like PBS (pH 7.4) is a critical factor for the reliability of in vitro and in vivo experiments. Degradation can lead to a decrease in the effective concentration of the active compound, resulting in misleading data.

Factors Influencing Stability

Factor	Influence on Stability	Recommendations
pH	Higher pH (alkaline conditions) can accelerate hydrolysis and degradation.	Maintain buffer pH at or below 7.4. Avoid highly alkaline conditions.
Temperature	Increased temperature generally accelerates the rate of chemical degradation.	Prepare and use solutions at the lowest practical temperature. Store stock solutions frozen.
Light	Exposure to UV or ambient light can cause photodegradation.	Protect solutions from light by using amber vials or covering containers with foil.
Buffer Composition	Certain buffer components may interact with the compound.	Use high-purity, well-defined buffer systems. Be cautious with buffers containing reactive species.
Presence of Water	As a quaternary ammonium compound, hydrolysis is a potential degradation pathway.	For long-term storage, prefer anhydrous organic solvents like DMSO over aqueous buffers.

Quantitative Stability Data

Buffer System (e.g., PBS, pH 7.4)	Temperature (°C)	Time (hours)	% Remaining Benzoquinonium Dibromide
0	100
1
2
4
8
12
24

Experimental Protocols

Protocol 1: Determination of Benzoquinonium Dibromide Stability in a Physiological Buffer using HPLC

This protocol outlines a method to quantify the degradation of Benzoquinonium Dibromide over time in a physiological buffer.

Materials:

• Benzoquinonium Dibromide

• Physiological buffer of interest (e.g., PBS, pH 7.4), sterile-filtered

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

• Appropriate HPLC column (e.g., C18 reverse-phase)

• Mobile phase (e.g., a mixture of acetonitrile (B52724) and water with a suitable buffer like trifluoroacetic acid)

• Temperature-controlled incubator or water bath

• Autosampler vials

Procedure:

• Preparation of Benzoquinonium Dibromide Solution: Prepare a solution of Benzoquinonium Dibromide in the physiological buffer at the desired experimental concentration.

• Time Zero (T=0) Sample: Immediately after preparation, take an aliquot of the solution, and if necessary, quench any ongoing reaction by dilution in a cold mobile phase or by adding a stopping reagent. Analyze this sample by HPLC to determine the initial concentration.

• Incubation: Place the remaining solution in a temperature-controlled environment that mimics your experimental conditions (e.g., 37°C). Protect the solution from light.

• Time-Point Sampling: At regular intervals (e.g., 1, 2, 4, 8, 12, and 24 hours), withdraw aliquots of the incubated solution.

• Sample Analysis: Analyze each time-point sample by HPLC under the same conditions as the T=0 sample.

• Data Analysis: Quantify the peak area of the Benzoquinonium Dibromide peak at each time point. Calculate the percentage of the compound remaining relative to the T=0 sample. Plot the percentage remaining versus time to determine the degradation kinetics.

Troubleshooting Guides

Problem: I am observing a decrease in the expected biological activity of Benzoquinonium Dibromide in my cell-based assay over time.

This issue is often linked to the instability of the compound in the cell culture medium (a type of physiological buffer) at 37°C.

Troubleshooting workflow for decreased biological activity.

Visualizations

Conceptual Degradation Pathway

Benzoquinonium dibromide, as a quaternary ammonium compound with ester linkages, may undergo hydrolysis in aqueous physiological buffers. This process would lead to the cleavage of the ester bonds, resulting in degradation products that are likely to have reduced or no biological activity.

Conceptual degradation pathway of Benzoquinonium Dibromide.

Technical Support Center: Benzoquinonium Dibromide Experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Benzoquinonium dibromide.

Troubleshooting Guides

This section addresses specific issues that may be encountered during experiments with Benzoquinonium dibromide.

1. Issue: Compound Precipitation in Aqueous Buffers

Question: I'm observing precipitation of my Benzoquinonium dibromide solution after diluting my DMSO stock into my aqueous experimental buffer (e.g., PBS, cell culture media). What should I do?

Answer: This is a common problem when working with hydrophobic compounds. The sudden change in solvent polarity can cause the compound to precipitate out of solution. Here are several troubleshooting steps:

• Decrease Final DMSO Concentration: Aim for a final DMSO concentration of less than 0.5% in your experimental solution. High concentrations of DMSO can be toxic to cells and can also promote precipitation. You may need to prepare a more dilute stock solution in DMSO.

• Stepwise Dilution: Instead of adding the DMSO stock directly to the final volume of your aqueous buffer, perform a stepwise dilution. First, dilute the DMSO stock in a small volume of the pre-warmed buffer while gently vortexing. Then, add this intermediate dilution to the rest of the buffer.

• Increase Serum Concentration: If your experimental protocol allows, increasing the serum concentration in your cell culture medium can help to solubilize hydrophobic compounds.

• Pre-warm the Media: Adding the compound to pre-warmed media (e.g., 37°C) can sometimes improve solubility.

• Use a Co-solvent System: Consider using a mixture of solvents to prepare your stock solution, although this should be carefully validated for compatibility with your experimental system.

2. Issue: Inconsistent or No-Inhibitory Effect in Acetylcholine (B1216132) Receptor (AChR) Binding Assays

Question: I am not observing the expected inhibitory effect of Benzoquinonium dibromide in my AChR binding assay. What could be the reason?

Answer: Several factors can contribute to a lack of inhibitory activity. Consider the following:

• Compound Integrity: Ensure the stability of your Benzoquinonium dibromide stock. Like other quinone-containing compounds, it may be sensitive to light and pH. Store stock solutions protected from light at an appropriate temperature (e.g., -20°C or -80°C).

• Assay Conditions:

  • pH of Buffer: The activity of quinone-based compounds can be pH-dependent. Ensure your assay buffer pH is within the optimal range for both the receptor and the compound.

  • Incubation Time: The incubation time might be insufficient for the compound to reach equilibrium with the receptor. Try extending the incubation time.

  • Receptor Preparation Quality: The activity of your acetylcholine receptor preparation is critical. Verify the quality and concentration of your receptor preparation.

• Solubility Issues: Even if not visually apparent, the compound may be forming micro-precipitates, reducing its effective concentration. Refer to the troubleshooting steps for compound precipitation.

3. Issue: High Background Signal in Cellular Assays

Question: My cellular assays are showing high background signal when I use Benzoquinonium dibromide. How can I reduce this?

Answer: High background can be caused by several factors, including compound interference with the assay readout or cellular stress.

• Assay-Specific Interference: Some compounds can interfere with detection methods (e.g., fluorescence, luminescence). Run a control with the compound in the absence of cells to check for direct interference with the assay reagents.

• Cell Viability: High concentrations of Benzoquinonium dibromide or the solvent (DMSO) may be causing cytotoxicity, leading to non-specific effects. Perform a cell viability assay (e.g., MTT, Trypan Blue) at the concentrations you are using.

• Wash Steps: Ensure adequate washing of the cells after compound treatment to remove any unbound compound that might contribute to the background signal.

Frequently Asked Questions (FAQs)

General

• What is the primary mechanism of action of Benzoquinonium dibromide? Benzoquinonium dibromide is known to be an acetylcholine receptor (AChR) and ganglion inhibitor.

• What is the molecular weight and formula of Benzoquinonium dibromide? The molecular formula is C34H50Br2N4O2, and the molecular weight is 706.6 g/mol .

Solubility and Stability

• What is the recommended solvent for preparing stock solutions of Benzoquinonium dibromide? Dimethyl sulfoxide (B87167) (DMSO) is a commonly used solvent for preparing stock solutions of hydrophobic compounds like Benzoquinonium dibromide.

• How should I store my Benzoquinonium dibromide stock solution? Stock solutions in DMSO should be stored at -20°C or -80°C and protected from light to minimize degradation. Avoid repeated freeze-thaw cycles.

• Is Benzoquinonium dibromide stable in aqueous solutions? Many quinone-based compounds have limited stability in aqueous solutions, particularly at alkaline pH and when exposed to light. It is recommended to prepare fresh dilutions in aqueous buffers for each experiment.

Experimental Use

• What are the typical working concentrations for Benzoquinonium dibromide in in vitro assays? The optimal concentration will vary depending on the specific assay and cell type. It is recommended to perform a dose-response curve to determine the effective concentration range for your experiment.

• Can I use Benzoquinonium dibromide in animal studies? While Benzoquinonium dibromide has been investigated for its biological activities, its use in in vivo studies requires careful consideration of its pharmacokinetic and toxicological properties. Appropriate formulation and vehicle selection are crucial.

Data Presentation

Table 1: Solubility of Hydrophobic Compounds in DMSO-Water Mixtures

This table provides a general reference for the solubility behavior of hydrophobic compounds in mixed solvent systems. Specific values for Benzoquinonium dibromide may vary.

% DMSO in Water	Solubility Observation	Implication for Experiments
> 80%	Homogeneous solution	Suitable for high concentration stock solutions.
< 70%	Heterogeneous suspension may form	Risk of precipitation when diluting into aqueous buffers.
< 10%	Obvious turbidity often observed	High likelihood of compound precipitation.

Experimental Protocols

Acetylcholine Receptor (AChR) Binding Assay

This protocol provides a general framework for a competitive binding assay to evaluate the inhibitory activity of Benzoquinonium dibromide.

Materials:

• Membrane preparation containing acetylcholine receptors

• Radiolabeled ligand (e.g., [³H]-epibatidine)

• Benzoquinonium dibromide

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.4)

• Scintillation cocktail

• Glass fiber filters

• Filtration apparatus

• Scintillation counter

Methodology:

• Prepare serial dilutions of Benzoquinonium dibromide in the assay buffer.

• In a microplate, add the membrane preparation, the radiolabeled ligand at a concentration close to its Kd, and the different concentrations of Benzoquinonium dibromide or vehicle control.

• Incubate the plate at room temperature for a specified time (e.g., 60-120 minutes) to allow the binding to reach equilibrium.

• Terminate the binding reaction by rapid filtration through glass fiber filters using a filtration apparatus.

• Wash the filters rapidly with ice-cold assay buffer to remove unbound radioligand.

• Place the filters in scintillation vials, add scintillation cocktail, and count the radioactivity using a scintillation counter.

• Analyze the data to determine the IC50 of Benzoquinonium dibromide.

Visualizations

Caption: Workflow for an AChR competitive binding assay.

Caption: Inhibition of AChR signaling by Benzoquinonium dibromide.

Off-target effects of Benzoquinonium dibromide in research

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the potential off-target effects of Benzoquinonium dibromide in research applications. The information is intended for researchers, scientists, and drug development professionals.

Troubleshooting Guides

This section addresses specific issues that may arise during experiments with Benzoquinonium dibromide, potentially due to its off-target activities.

Issue 1: Unexpected Cardiovascular Effects in In Vivo Models (e.g., changes in heart rate, blood pressure, or ECG abnormalities)

• Potential Cause: Off-target activity on cardiac ion channels or muscarinic receptors. Benzoquinonium dibromide, as a quaternary ammonium (B1175870) compound, may interact with cardiac potassium channels (like hERG), which is a common cause of proarrhythmic effects.[1][2] Additionally, compounds with a benzoquinone moiety have been shown to affect cardiac muscarinic receptors.[3]

• Troubleshooting Steps:

  • Review Literature: Investigate the known cardiovascular effects of related neuromuscular blocking agents and quaternary ammonium compounds.

  • In Vitro Electrophysiology: Perform patch-clamp studies on isolated cardiomyocytes or cell lines expressing key cardiac ion channels (e.g., hERG, Nav1.5, Cav1.2) to assess for direct channel blockade.

  • Receptor Binding Assays: Conduct radioligand binding assays to determine the affinity of Benzoquinonium dibromide for muscarinic receptor subtypes (M1-M5), particularly the M2 subtype, which is prevalent in the heart.[4][5][6][7][8]

  • Control Experiments: In your in vivo studies, include control groups treated with agents that selectively block the suspected off-target receptors or channels to see if the unexpected effects are mitigated.

Issue 2: Unexplained Changes in Cellular Signaling Pathways (e.g., altered phosphorylation of kinases, unexpected changes in second messengers like cAMP or Ca2+)

• Potential Cause: Off-target inhibition of kinases or interaction with G-protein coupled receptors other than its primary nicotinic acetylcholine (B1216132) receptor (nAChR) target. The benzoquinone structure is present in some kinase inhibitors.[3]

• Troubleshooting Steps:

  • Kinase Profiling: Screen Benzoquinonium dibromide against a panel of kinases to identify potential inhibitory activity.

  • GPCR Screening: Perform a broad screen against a panel of G-protein coupled receptors to identify any significant off-target binding.

  • Second Messenger Assays: Measure intracellular levels of cAMP and Ca2+ in response to Benzoquinonium dibromide treatment in relevant cell models to determine if it activates or inhibits signaling pathways downstream of GPCRs.

  • Pathway Analysis: Use phosphoproteomics or Western blotting for key signaling proteins (e.g., ERK, Akt, PKA) to identify the specific pathways being affected.

Issue 3: Inconsistent or Unreliable Results in Cholinergic System Studies

• Potential Cause: Unaccounted for activity at muscarinic acetylcholine receptors or inhibition of acetylcholinesterase (AChE) or butyrylcholinesterase (BChE). Some benzoquinone derivatives have been shown to inhibit these cholinesterases.[9][10]

• Troubleshooting Steps:

  • Cholinesterase Activity Assay: Perform an enzymatic assay to determine if Benzoquinonium dibromide inhibits AChE or BChE.

  • Muscarinic Receptor Functional Assays: In addition to binding assays, conduct functional assays (e.g., calcium mobilization for M1/M3, cAMP inhibition for M2/M4) to determine if Benzoquinonium dibromide acts as an antagonist or agonist at these receptors.

  • Use of Selective Antagonists: In your experimental setup, co-administer selective muscarinic antagonists to block these potential off-target effects and isolate the effects on nicotinic receptors.

  • Re-evaluate Experimental Design: Ensure that the concentrations of Benzoquinonium dibromide used are appropriate to achieve selectivity for nAChRs over potential off-target muscarinic receptors or cholinesterases.

Frequently Asked Questions (FAQs)

Q1: What are the primary known off-target effects of Benzoquinonium dibromide?

A1: While comprehensive public screening data for Benzoquinonium dibromide is limited, based on its chemical structure (a benzoquinone derivative and a quaternary ammonium compound) and data from related molecules, potential off-target effects include:

• Muscarinic Acetylcholine Receptor Antagonism: It may bind to and inhibit muscarinic receptors, particularly M1, M2, and M3 subtypes.[3][8][11]

• Cholinesterase Inhibition: It may inhibit acetylcholinesterase (AChE) and butyrylcholinesterase (BChE).[9][10]

• Cardiac Ion Channel Blockade: It may block cardiac potassium channels, such as the hERG channel, which can lead to proarrhythmic effects.[1][2][12]

Q2: How can I determine if the unexpected effects I am observing are due to off-target activities of Benzoquinonium dibromide?

A2: A systematic approach is recommended:

• Dose-Response Analysis: Establish if the unexpected effect is dose-dependent.

• Control Compounds: Use other nAChR antagonists with different chemical structures to see if they produce the same effect.

• Selective Blockade: Use selective antagonists for the suspected off-target to see if the effect is abolished.

• Direct Binding and Functional Assays: Perform in vitro assays (e.g., radioligand binding, enzyme inhibition, patch-clamp electrophysiology) to directly measure the interaction of Benzoquinonium dibromide with the suspected off-target.

Q3: What concentration of Benzoquinonium dibromide should I use to minimize off-target effects?

A3: It is crucial to use the lowest concentration that elicits the desired on-target effect. The IC50 of Benzoquinonium dibromide for nAChRs is reported to be 0.46 μM. It is advisable to perform a careful dose-response curve for your specific on-target effect and use a concentration as close to the EC50 or IC50 as possible. Concentrations significantly higher than this are more likely to produce off-target effects.

Q4: Are there commercially available services to screen for the off-target effects of my compound?

A4: Yes, several contract research organizations (CROs) offer off-target screening services. These services typically involve screening your compound against a panel of receptors, enzymes, ion channels, and transporters that are commonly associated with adverse drug reactions.

Quantitative Data on Potential Off-Target Effects

The following tables summarize quantitative data for the off-target effects of compounds structurally related to Benzoquinonium dibromide. This data can be used as a guide for investigating potential off-target liabilities.

Table 1: Potential Muscarinic Receptor Off-Target Affinity

Compound Class	Receptor Subtype	Assay Type	Reported Affinity (IC50 / Ki)	Reference
Benzoquinoid Tyrosine Kinase Inhibitor (MDC)	Cardiac Muscarinic Receptors	Functional (G-protein interaction)	IC50: 0.7 µM	[3]
Benzoquinoid Tyrosine Kinase Inhibitor (MDC)	Cardiac Muscarinic K+ Currents	Electrophysiology	Kinact: 1.3 µM	[3]
Dicyclomine	M1 Muscarinic Receptor	Radioligand Binding	Ki: Low nanomolar range	[5]

Table 2: Potential Cholinesterase Inhibition

Compound Class	Enzyme	Reported Affinity (Ki)	Reference
1,4-Benzoquinone Derivatives	Butyrylcholinesterase (BChE)	5.2 - 228 µM	[9]

Table 3: Potential Cardiac Ion Channel Effects

Compound	Ion Channel	Effect	Reported IC50	Reference
Benzethonium (B1203444) chloride	hERG	Inhibition	High-affinity	[1]
Domiphen (B77167) bromide	hERG	Inhibition	High-affinity	[1]
Quinidine	Kv1.5	Inhibition / Internalization	IC50: 10 µM (block)	[12]

Experimental Protocols

Protocol 1: Muscarinic Receptor Radioligand Binding Assay (Competition)

This protocol is adapted from standard methodologies to determine the binding affinity of a test compound (e.g., Benzoquinonium dibromide) for muscarinic receptors.[4][5][6][13]

• Materials:

  • Cell membranes expressing the muscarinic receptor subtype of interest (M1-M5).

  • Radioligand (e.g., [³H]-N-methylscopolamine, [³H]-NMS).

  • Test compound (Benzoquinonium dibromide).

  • Non-specific binding control (e.g., Atropine at 1 µM).

  • Assay Buffer (e.g., 50 mM Tris-HCl, 10 mM MgCl₂, 1 mM EDTA, pH 7.4).

  • Wash Buffer (ice-cold Assay Buffer).

  • Glass fiber filters (pre-soaked in polyethyleneimine).

  • Scintillation fluid.

  • 96-well plates, filter manifold, and scintillation counter.

• Procedure:

  • Prepare serial dilutions of Benzoquinonium dibromide.

  • In a 96-well plate, add assay buffer, the radioligand at a concentration near its Kd, and either the test compound, buffer (for total binding), or the non-specific binding control.

  • Add the cell membranes to initiate the binding reaction.

  • Incubate at room temperature for 60-90 minutes to reach equilibrium.

  • Terminate the reaction by rapid filtration through the glass fiber filters, followed by washing with ice-cold wash buffer.

  • Place the filters in scintillation vials, add scintillation fluid, and measure radioactivity.

• Data Analysis:

  • Calculate the specific binding by subtracting non-specific counts from total counts.

  • Plot the percentage of specific binding against the log concentration of the test compound to generate a competition curve and determine the IC50.

  • Calculate the Ki using the Cheng-Prusoff equation.

Protocol 2: Enzyme Inhibition Assay (General Spectrophotometric Method)

This is a general protocol that can be adapted for various enzymes, such as acetylcholinesterase.[14][15][16][17][18]

• Materials:

  • Purified enzyme.

  • Substrate that produces a chromogenic or fluorogenic product.

  • Test inhibitor (Benzoquinonium dibromide).

  • Assay buffer optimized for the specific enzyme.

  • 96-well microplate and a microplate reader.

• Procedure:

  • Prepare serial dilutions of Benzoquinonium dibromide.

  • In a 96-well plate, add the assay buffer, enzyme, and the test inhibitor at various concentrations. Include controls with no inhibitor.

  • Pre-incubate the enzyme and inhibitor for a defined period.

  • Initiate the reaction by adding the substrate.

  • Monitor the change in absorbance or fluorescence over time.

• Data Analysis:

  • Calculate the initial reaction rates from the linear portion of the progress curves.

  • Plot the percentage of inhibition against the log concentration of the inhibitor to determine the IC50 value.

Visualizations

Caption: A logical workflow for troubleshooting unexpected experimental results.

Caption: On-target vs. potential off-target interactions of Benzoquinonium dibromide.

Caption: Potential off-target signaling pathway at the M2 muscarinic receptor.

References

• 1. Proarrhythmic effects induced by benzethonium chloride and domiphen bromide in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. CV Pharmacology | Class III Antiarrhythmics (Potassium Channel Blockers) [cvpharmacology.com]
• 3. Benzoquinoid tyrosine kinase inhibitors are potent blockers of cardiac muscarinic receptor function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. In vitro muscarinic receptor radioligand-binding assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Affinity of muscarinic receptor antagonists for three putative muscarinic receptor binding sites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Assessment of Enzyme Inhibition: A Review with Examples from the Development of Monoamine Oxidase and Cholinesterase Inhibitory Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Novel long‐acting antagonists of muscarinic ACh receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 12. ANTIARRHYTHMIC DRUG-INDUCED INTERNALIZATION OF THE ATRIAL SPECIFIC K+ CHANNEL, Kv1.5 - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]
• 15. superchemistryclasses.com [superchemistryclasses.com]
• 16. benchchem.com [benchchem.com]
• 17. A standard operating procedure for an enzymatic activity inhibition assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Enzymatic Assay of Trypsin Inhibition [protocols.io]

Technical Support Center: Benzoquinonium Dibromide in Electrophysiology

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using Benzoquinonium dibromide to minimize artifacts in electrophysiology experiments.

Frequently Asked Questions (FAQs)

Q1: What is Benzoquinonium dibromide and what is its primary use in electrophysiology?

Benzoquinonium dibromide, also known as Mytolon, is a neuromuscular blocking agent.[1][2] In electrophysiology, its primary application is to eliminate or reduce movement artifacts caused by muscle contractions, which can severely contaminate recordings, particularly in in vivo or certain ex vivo preparations. It acts as a nicotinic acetylcholine (B1216132) receptor (nAChR) antagonist, blocking the transmission of signals from nerves to muscles.[3][4]

Q2: What are the main types of artifacts that Benzoquinonium dibromide helps to minimize?

The principal artifact that Benzoquinonium dibromide is used to prevent is the myogenic artifact . These are electrical signals generated by muscle activity that can be picked up by recording electrodes, obscuring the underlying neural signals.[5] This is especially critical in experiments involving motor nerve stimulation or in preparations where spontaneous muscle twitches occur.

Q3: Can Benzoquinonium dibromide itself introduce artifacts or confounding effects?

Yes. While used to eliminate one type of artifact, Benzoquinonium dibromide can introduce confounding variables due to its pharmacological action:

• Ganglionic Blockade: As a nicotinic antagonist, it can block nAChRs in autonomic ganglia, potentially altering the physiological state of the preparation in ways that are not immediately obvious.[4]

• Direct Neuronal Effects: Although primarily targeting the neuromuscular junction, off-target effects on neuronal nAChRs are possible, which could alter synaptic transmission and neuronal excitability.[3][4]

• Incomplete Paralysis: Insufficient concentration or poor perfusion can lead to incomplete muscle paralysis, resulting in residual, often smaller and more difficult-to-identify, movement artifacts.

Troubleshooting Guide

Issue 1: Persistent Muscle Contraction Artifacts After Application

Possible Cause	Troubleshooting Step
Insufficient Concentration	Increase the concentration of Benzoquinonium dibromide incrementally. See Table 1 for typical concentration ranges.
Inadequate Perfusion	Ensure the tissue preparation is adequately perfused with the solution containing Benzoquinonium dibromide. Check flow rates and ensure there are no blockages in the perfusion lines.
Drug Degradation	Prepare fresh solutions of Benzoquinonium dibromide for each experiment. Protect stock solutions from light and store at the recommended temperature.
Incorrect Saline Composition	Verify the composition and pH of your physiological saline to ensure it does not interfere with the drug's activity.

Issue 2: Altered Neuronal Firing Patterns or Synaptic Responses

Possible Cause	Troubleshooting Step
Ganglionic Blockade	Be aware of potential autonomic effects. Monitor physiological parameters of your preparation if possible. Consider using a more specific neuromuscular blocking agent if ganglionic effects are a concern.
Direct Neuronal nAChR Blockade	Perform control experiments to assess the effect of Benzoquinonium dibromide on neuronal activity in the absence of muscle contractions (e.g., in a slice preparation). If significant effects are observed, consider alternative methods for immobilization.
pH or Osmolarity Changes	Ensure that the addition of Benzoquinonium dibromide does not significantly alter the pH or osmolarity of your recording solution.

Issue 3: Gradual Return of Muscle Artifacts Over Time

Possible Cause	Troubleshooting Step
Drug Washout	If using a continuous perfusion system, ensure a stable concentration of Benzoquinonium dibromide is maintained in the bath.
Metabolism of the Drug	In some in vivo or tissue preparations, the drug may be metabolized over time. Re-application may be necessary for long-duration experiments.

Data Presentation

Table 1: Typical Working Concentrations of Benzoquinonium Dibromide

Preparation Type	Typical Concentration Range (µM)	Notes
In vivo (systemic administration)	1 - 5 mg/kg	Dose will vary significantly depending on the animal model and route of administration. Titrate to effect.
Ex vivo Nerve-Muscle Preparation	10 - 100 µM	Start with a lower concentration and increase until muscle contractions are abolished.
Isolated Ganglion Preparations	1 - 20 µM	Use with caution due to direct effects on ganglionic transmission.

Note: These are example concentration ranges. The optimal concentration should be determined empirically for each experimental preparation.

Experimental Protocols

Protocol: Application of Benzoquinonium Dibromide to an Ex Vivo Nerve-Muscle Preparation

• Preparation of Stock Solution:

  • Dissolve Benzoquinonium dibromide powder in distilled water or a suitable solvent to create a concentrated stock solution (e.g., 10 mM).

  • Store the stock solution at 4°C, protected from light. Prepare fresh stock solutions regularly.

• Preparation of Working Solution:

  • On the day of the experiment, dilute the stock solution into your standard physiological saline to the desired final concentration (e.g., 10 µM).

  • Ensure the working solution is well-mixed and at the correct temperature and pH for your experiment.

• Baseline Recording:

  • Before applying Benzoquinonium dibromide, record baseline neuronal activity and elicit muscle contractions via nerve stimulation to confirm the presence of movement artifacts.

• Application:

  • Perfuse the preparation with the working solution containing Benzoquinonium dibromide.

  • Allow sufficient time for the drug to take effect. This can range from 5 to 20 minutes depending on the preparation and perfusion rate.

• Verification of Neuromuscular Blockade:

  • Stimulate the motor nerve at the same intensity used during the baseline recording.

  • Observe for the absence of muscle contractions. The corresponding electrical artifact in the recording should be significantly reduced or eliminated.

• Electrophysiological Recording:

  • Once neuromuscular blockade is confirmed, proceed with your electrophysiological recordings.

  • Continue to perfuse with the Benzoquinonium dibromide solution for the duration of the experiment to prevent washout.

Visualizations

Caption: Workflow for using Benzoquinonium dibromide.

Caption: Benzoquinonium dibromide blocks nAChRs.

Caption: Troubleshooting persistent muscle artifacts.

References

• 1. researchgate.net [researchgate.net]
• 2. Removing ECG Artifact from the Surface EMG Signal Using Adaptive Subtraction Technique - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Inhibition of Nicotinic Acetylcholine Receptors, a Novel Facet in the Pleiotropic Activities of Snake Venom Phospholipases A2 | PLOS One [journals.plos.org]
• 5. Frontiers | Automatic Removal of Physiological Artifacts in EEG: The Optimized Fingerprint Method for Sports Science Applications [frontiersin.org]

Reversibility of Benzoquinonium dibromide neuromuscular block

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the neuromuscular blocking agent, Benzoquinonium (B1213216) Dibromide.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Benzoquinonium Dibromide?

Benzoquinonium Dibromide is a neuromuscular blocking agent that acts as a competitive antagonist of nicotinic acetylcholine (B1216132) receptors (nAChRs) at the neuromuscular junction.[1][2] By binding to these receptors, it prevents acetylcholine from depolarizing the motor endplate, leading to muscle relaxation and paralysis.[3] It has been shown to produce a curare-like paralysis, characteristic of non-depolarizing neuromuscular blockers.[3]

Q2: How can neuromuscular blockade induced by Benzoquinonium Dibromide be reversed?

Historically, the standard method for reversing non-depolarizing neuromuscular blockade is the administration of acetylcholinesterase inhibitors, such as neostigmine (B1678181) or edrophonium.[4] These agents increase the concentration of acetylcholine at the neuromuscular junction, which then competes with the blocking agent, thereby restoring neuromuscular transmission.[4]

However, a notable study conducted in cats demonstrated that anticholinesterases, including neostigmine and edrophonium, were ineffective at reversing the neuromuscular block induced by benzoquinonium.[3] In the same study, the paralysis was antagonized by the direct injection of acetylcholine or by increasing acetylcholine release through tetanic stimulation of the motor nerve.[3]

Q3: Why might standard reversal agents like neostigmine be ineffective against Benzoquinonium Dibromide?

The precise reason for the observed ineffectiveness of acetylcholinesterase inhibitors in reversing benzoquinonium-induced blockade is not fully elucidated in recent literature. The 1958 study in cats suggested that while anticholinesterases did not reverse the paralysis, they did potentiate the antagonistic action of exogenously administered acetylcholine.[3] This suggests a complex interaction at the neuromuscular junction that is distinct from that of other curare-like drugs. It is possible that benzoquinonium has an additional mechanism of action, such as preventing the twitch-potentiating action of anticholinesterases, which was also observed in the same study.[3]

Q4: Are there alternative reversal agents for Benzoquinonium Dibromide?

Current literature does not provide evidence for the use of modern reversal agents, such as sugammadex (B611050), for the reversal of benzoquinonium-induced neuromuscular blockade. Sugammadex is designed to encapsulate and inactivate specific aminosteroid (B1218566) neuromuscular blocking agents and is ineffective against benzylisoquinolinium compounds.[5] The chemical structure of benzoquinonium does not suggest that sugammadex would be an effective reversal agent.

Troubleshooting Guide

Issue: Failure to reverse neuromuscular blockade with standard acetylcholinesterase inhibitors (e.g., neostigmine, edrophonium).

Potential Cause	Troubleshooting Steps
Inherent resistance of Benzoquinonium Dibromide block to anticholinesterase reversal.	1. Acknowledge the historical findings of anticholinesterase ineffectiveness.[3]2. Consider that reversal may be primarily dependent on the spontaneous clearance of the drug from the system.3. Monitor the subject for spontaneous recovery using a peripheral nerve stimulator to assess train-of-four (TOF) ratio.
Inadequate dosage of reversal agent.	Although historical data suggests ineffectiveness, if attempting reversal with anticholinesterases, ensure adequate dosage is used based on general guidelines for other non-depolarizing blockers. This approach is not supported by the available literature for benzoquinonium.
Profound neuromuscular blockade.	Reversal of deep neuromuscular block is challenging even for susceptible agents.[4][6] Ensure that some degree of spontaneous recovery has occurred (e.g., reappearance of the first twitch in the TOF) before attempting reversal.[5]

Quantitative Data Summary

Due to the limited recent research on the reversal of benzoquinonium dibromide, specific quantitative data on reversal times and dose-response relationships are not available. The following table provides general information on commonly used acetylcholinesterase inhibitors for the reversal of other non-depolarizing neuromuscular blockers. Note: This data is for comparative purposes only and may not be applicable to benzoquinonium dibromide.

Reversal Agent	Typical IV Dose	Onset of Action	Peak Effect
Neostigmine	0.03 - 0.07 mg/kg	~2 minutes	5-10 minutes
Edrophonium	0.5 - 1.0 mg/kg	~3 minutes	~1.2 minutes

Data compiled from multiple sources for general reference.[6][7][8][9]

Experimental Protocols

The following are generalized protocols for assessing neuromuscular function and its reversal. These should be adapted based on the specific experimental model and institutional guidelines.

Protocol 1: Assessment of Neuromuscular Blockade and Reversal using Train-of-Four (TOF) Stimulation

• Animal Preparation: Anesthetize the animal according to an approved protocol. Surgically expose a peripheral motor nerve (e.g., the ulnar nerve).

• Stimulation: Place stimulating electrodes over the exposed nerve. Connect the electrodes to a nerve stimulator.

• Recording: Attach a force-displacement transducer to the corresponding muscle (e.g., adductor pollicis) to record twitch tension.

• Baseline Measurement: Deliver supramaximal stimuli as a train-of-four (four stimuli at 2 Hz). Record the baseline twitch height of the four responses (T1, T2, T3, T4).

• Induction of Blockade: Administer Benzoquinonium Dibromide intravenously. Continue TOF stimulation every 15-20 seconds and record the suppression of the twitch responses.

• Assessment of Reversal: Once a stable block is achieved, administer the test reversal agent.

• Data Analysis: Continuously record the TOF responses. The primary endpoint is the time to recovery of the TOF ratio (T4/T1) to ≥ 0.9, which indicates adequate reversal of neuromuscular blockade.

Visualizations

Caption: Signaling pathway of normal neuromuscular transmission.

Caption: Mechanism of Benzoquinonium Dibromide neuromuscular blockade.

Caption: Experimental workflow for assessing reversal of neuromuscular block.

References

• 1. apexbt.com [apexbt.com]
• 2. immunomart.com [immunomart.com]
• 3. The neuromuscular blocking action of benzoquinonium chloride in the cat and in the hen - PMC [pmc.ncbi.nlm.nih.gov]
• 4. openanesthesia.org [openanesthesia.org]
• 5. Reversal of neuromuscular block - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Determinants of the reversal time of competitive neuromuscular block by anticholinesterases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. drugs.com [drugs.com]
• 8. resources.wfsahq.org [resources.wfsahq.org]
• 9. Edrophonium and Atropine (Professional Patient Advice) - Drugs.com [drugs.com]

Technical Support Center: Benzoquinonium Dibromide Photodecomposition

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals investigating the potential photodecomposition of Benzoquinonium dibromide.

Frequently Asked Questions (FAQs)

Q1: What is the expected photostability of Benzoquinonium dibromide?

A1: While specific photostability data for Benzoquinonium dibromide is not extensively published, compounds containing a benzoquinone moiety are known to be susceptible to photodegradation. Exposure to light, particularly UV radiation, can potentially lead to the degradation of the molecule. It is crucial to handle and store Benzoquinonium dibromide with appropriate protection from light.

Q2: What are the potential degradation products of Benzoquinonium dibromide upon light exposure?

A2: The exact degradation products are not well-documented in publicly available literature. However, based on the photochemistry of similar quinone compounds, potential degradation pathways could involve reactions at the benzoquinone ring and the quaternary ammonium (B1175870) side chains. Degradation of other benzoquinone derivatives has been shown to yield by-products such as hydroquinone (B1673460) and catechol.[1] Analytical techniques such as High-Performance Liquid Chromatography (HPLC) coupled with Mass Spectrometry (MS) are essential for the separation and identification of these potential photoproducts.[2]

Q3: What are the recommended storage conditions to minimize photodecomposition?

A3: To minimize photodecomposition, Benzoquinonium dibromide and its solutions should be stored in amber vials or containers that block UV and visible light. It is also advisable to store them in a cool, dark place. For sensitive experiments, preparing solutions fresh and minimizing their exposure to ambient light is a critical precautionary measure.

Q4: How can I visually detect if my Benzoquinonium dibromide solution has degraded?

A4: A change in the color or clarity of the solution can be an initial indicator of degradation. However, significant degradation can occur before any visual changes are apparent. Therefore, spectroscopic methods like UV-Visible spectroscopy should be used to monitor any changes in the absorption spectrum, which can provide a more sensitive indication of degradation.[2]

Troubleshooting Guides

Issue 1: Unexpected Peaks in HPLC Chromatogram

Symptom: When analyzing a sample of Benzoquinonium dibromide that has been exposed to light, you observe additional, unexpected peaks in your HPLC chromatogram.

Possible Cause: These peaks are likely due to the formation of photodegradation products.

Troubleshooting Steps:

• Confirm Peak Identity: Use a mass spectrometer (LC-MS) to obtain the mass-to-charge ratio of the unexpected peaks to help in their identification.[2]

• Control Experiment: Analyze a control sample of Benzoquinonium dibromide that has been kept in the dark under the same conditions. The absence of the extra peaks in the control sample would confirm that they are a result of light exposure.

• Gradient Optimization: Adjust the mobile phase gradient in your HPLC method to achieve better separation of the parent compound and its degradation products.

• Forced Degradation Study: Intentionally expose a sample to a high-intensity light source to generate a larger quantity of the degradation products, which can facilitate their isolation and characterization.

Issue 2: Inconsistent or Non-Reproducible Degradation Rates

Symptom: You are observing significant variability in the rate of Benzoquinonium dibromide degradation between replicate experiments.

Possible Cause: This variability can stem from inconsistent light exposure, temperature fluctuations, or variations in the sample matrix.

Troubleshooting Steps:

• Standardize Light Source: Ensure that the distance from the light source to the sample is identical for all experiments. Use a calibrated photometer to measure and maintain consistent light intensity.

• Temperature Control: Use a temperature-controlled sample chamber, as temperature can influence the rate of chemical reactions, including degradation.

• Control Sample Matrix: Ensure the solvent, pH, and concentration of Benzoquinonium dibromide are identical across all samples. The presence of other substances in the solution can sometimes sensitize or inhibit photochemical reactions.

• Mixing: Ensure samples are adequately mixed during the experiment to provide uniform light exposure throughout the solution.

Quantitative Data Summary

The following table presents a hypothetical summary of quantitative data that could be obtained from a photodecomposition study of a benzoquinone-containing compound. Researchers studying Benzoquinonium dibromide should aim to collect similar data to characterize its photostability profile.

Parameter	Value	Conditions	Analytical Method
Photodegradation Rate Constant (k)	0.015 min⁻¹	25°C, UV-A (365 nm)	HPLC-UV
Half-life (t₁/₂)	46.2 min	25°C, UV-A (365 nm)	HPLC-UV
Quantum Yield (Φ)	0.005	In methanol (B129727)	Chemical Actinometry
Major Degradation Product	Hydroquinone derivative	pH 7.0	LC-MS/MS

Experimental Protocols

Protocol: Assessing the Photostability of Benzoquinonium Dibromide

1. Sample Preparation:

• Prepare a stock solution of Benzoquinonium dibromide in a suitable solvent (e.g., methanol or water) at a known concentration.
• Ensure the solution is prepared in a dark room or under red light to prevent premature degradation.
• Transfer the solution to quartz cuvettes or other appropriate transparent vessels for light exposure.

2. Light Exposure:

• Use a calibrated light source, such as a xenon arc lamp with appropriate filters to simulate sunlight or a specific wavelength UV lamp.
• Place the samples at a fixed distance from the light source.
• Maintain a constant temperature throughout the experiment using a water bath or a temperature-controlled chamber.
• At predetermined time intervals, withdraw aliquots of the sample for analysis.
• Simultaneously, maintain a control sample in the dark at the same temperature.

3. Analytical Methodology:

• Analyze the withdrawn aliquots and the control sample using a validated stability-indicating HPLC method. A reverse-phase C18 column is often a good starting point.
• The mobile phase could consist of a gradient of acetonitrile (B52724) and water with a suitable buffer.
• Use a UV detector set to the λmax of Benzoquinonium dibromide for quantification.
• Couple the HPLC system to a mass spectrometer to identify the mass of any degradation products formed.

Visualizations

Caption: Experimental workflow for assessing photostability.

Caption: Hypothetical photodecomposition pathway for Benzoquinonium Dibromide.

Caption: Troubleshooting logic for unexpected degradation.

References

• 1. researchgate.net [researchgate.net]
• 2. ijmr.net.in [ijmr.net.in]

Interpreting unexpected results with Benzoquinonium dibromide

Welcome to the technical support center for Benzoquinonium (B1213216) dibromide. This resource is designed for researchers, scientists, and drug development professionals to help interpret unexpected results and troubleshoot experiments involving this compound.

Frequently Asked Questions (FAQs)

Q1: My preparation shows unexpected excitation/depolarization when applying Benzoquinonium dibromide, even though it's described as a nicotinic acetylcholine (B1216132) receptor (nAChR) antagonist. Why is this happening?

A1: This is a documented paradoxical effect. While Benzoquinonium dibromide is primarily known as a competitive antagonist at the neuromuscular junction, it can also exhibit agonist properties by directly activating nicotinic single channels at neuronal AChRs.[1] This dual agonist-antagonist activity is concentration-dependent and can lead to unexpected excitatory effects, especially in preparations with high receptor density or specific nAChR subtypes.

Q2: I'm seeing significant variability in the blocking potency of Benzoquinonium dibromide between different animal models. Is this normal?

A2: Yes, species-specific differences in the action of Benzoquinonium have been reported. For instance, early studies demonstrated that its neuromuscular blocking action and its interaction with anticholinesterases differ between cats and hens.[2][3] Such discrepancies can arise from differences in nAChR subunit composition, metabolism, or other physiological factors between species. It is crucial to establish a dose-response curve for each new animal model.

Q3: I've observed cellular effects that seem unrelated to nAChR blockade, such as changes in cell proliferation and signaling. What could be the cause?

A3: Benzoquinonium dibromide contains a benzoquinone moiety. Compounds with this structure have been shown to induce the production of reactive oxygen species (ROS).[4][5][6][7] ROS can, in turn, activate intracellular signaling pathways like the ERK/MAPK pathway, which is involved in cell proliferation and stress responses.[8] This represents a potential off-target effect that is independent of its action on nAChRs.

Q4: Can Benzoquinonium dibromide affect intracellular calcium levels?

A4: While direct studies on Benzoquinonium dibromide's effect on intracellular calcium are limited, its known actions suggest it can indirectly influence calcium signaling. As an agonist at some nAChRs, it can cause calcium influx through the receptor channel.[9] Furthermore, if it induces ROS production, this can lead to the release of calcium from intracellular stores like the endoplasmic reticulum.[10][11][12]

Troubleshooting Guides

Issue 1: Unexpected Agonist/Excitatory Effects

Symptoms:

• Membrane depolarization upon application of Benzoquinonium dibromide.

• Increase in neuronal firing rate.

• Muscle fasciculations or twitches before the onset of blockade.

Possible Causes:

• Concentration-dependent agonism: Benzoquinonium dibromide can act as an agonist at certain concentrations and nAChR subtypes.[1]

• Receptor subtype sensitivity: The specific nAChR subtypes expressed in your preparation may be more susceptible to agonist activation by Benzoquinonium dibromide.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for unexpected excitatory effects.

Quantitative Data Summary:

Parameter	Benzoquinonium Dibromide	Acetylcholine (for comparison)
Action	Antagonist (neuromuscular) / Agonist (neuronal)[1]	Agonist
Concentration Range (Agonist Activity)	0.1-10 µM (on cultured hippocampal neurons)[1]	Varies with subtype
Channel Conductance States Activated	43 ± 3.3 pS and 30 ± 4.2 pS[1]	Varies with subtype

Issue 2: Off-Target Effects (ROS Production and ERK/MAPK Activation)

Symptoms:

• Changes in cell viability or proliferation not explained by nAChR blockade.

• Phosphorylation of ERK1/2 proteins.

• Increased oxidative stress markers.

Possible Causes:

• Benzoquinone moiety: The benzoquinone structure can redox cycle, leading to the generation of ROS.[4][6]

• ROS-mediated signaling: Increased ROS can activate the ERK/MAPK signaling pathway.[8]

Signaling Pathway Diagram:

References

• 1. apexbt.com [apexbt.com]
• 2. The neuromuscular blocking action of benzoquinonium chloride in the cat and in the hen - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The neuromuscular blocking action of benzoquinonium chloride in the cat and in the hen - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Evidence for the generation of reactive oxygen species from hydroquinone and benzoquinone: Roles in arsenite oxidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The production of reactive oxygen species by irradiated camphorquinone-related photosensitizers and their effect on cytotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Concurrent Reactive Oxygen Species Generation and Aneuploidy Induction Contribute to Thymoquinone Anticancer Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The Chemistry of Reactive Oxygen Species (ROS) Revisited: Outlining Their Role in Biological Macromolecules (DNA, Lipids and Proteins) and Induced Pathologies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Benzoquinone activates the ERK/MAPK signaling pathway via ROS production in HL-60 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Intracellular calcium-induced ROS generation promotes squaraine phototoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Intracellular Calcium Mobilization in Response to Ion Channel Regulators via a Calcium-Induced Calcium Release Mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Anti-cancer drugs interfere with intracellular calcium signaling - PubMed [pubmed.ncbi.nlm.nih.gov]

Benzoquinonium dibromide interaction with other experimental compounds

This technical support center provides guidance for researchers, scientists, and drug development professionals working with Benzoquinonium (B1213216) Dibromide. It includes frequently asked questions, troubleshooting guides for common experimental issues, and generalized experimental protocols.

Introduction to Benzoquinonium Dibromide

Benzoquinonium dibromide is a potent neuromuscular blocking agent that functions as a competitive antagonist of nicotinic acetylcholine (B1216132) receptors (nAChRs). It is also known to be a ganglion inhibitor. Its primary mechanism of action involves blocking the ion channel of the nAChR, thereby preventing acetylcholine-mediated depolarization of the postsynaptic membrane and subsequent muscle contraction.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of Benzoquinonium Dibromide?

A1: Benzoquinonium dibromide is an antagonist of nicotinic acetylcholine receptors (nAChRs) and a ganglion inhibitor. It acts as an open-channel blocker at neuronal nAChRs, preventing ion flow and subsequent cellular depolarization.

Q2: How does Benzoquinonium Dibromide interact with acetylcholinesterase (AChE) inhibitors like neostigmine (B1678181) or edrophonium?

A2: Unlike the neuromuscular blockade induced by non-depolarizing agents like d-tubocurarine, the paralysis caused by benzoquinonium is not reversed by anticholinesterases such as neostigmine and edrophonium. However, these AChE inhibitors can potentiate the antagonistic effect of acetylcholine against the benzoquinonium-induced block. This suggests that while AChE inhibition increases the concentration of acetylcholine in the synaptic cleft, it is not sufficient to overcome the channel-blocking effect of benzoquinonium directly.

Q3: Are there known synergistic or antagonistic effects when using Benzoquinonium Dibromide with other experimental nAChR modulators?

A3: Currently, there is a lack of specific published data on the interaction of benzoquinonium dibromide with novel experimental nAChR modulators. Researchers should exercise caution and conduct thorough dose-response studies when co-administering benzoquinonium with other experimental compounds targeting nAChRs. It is crucial to determine if the experimental compound acts at the same or an allosteric site, as this will significantly influence the nature of the interaction.

Q4: Can I use Benzoquinonium Dibromide in in-vivo studies with experimental anesthetics?

A4: Caution is advised when co-administering benzoquinonium dibromide with experimental anesthetics. Many anesthetics have their own effects on neuromuscular transmission and can potentiate the effects of neuromuscular blocking agents. It is essential to perform preliminary studies to determine the appropriate dosage and to monitor neuromuscular function closely throughout the experiment.

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
Variability in Neuromuscular Blockade	1. Inconsistent drug concentration. 2. Fluctuation in physiological parameters (temperature, pH). 3. Interaction with other administered compounds.	1. Ensure accurate and consistent preparation of benzoquinonium dibromide solutions. 2. Maintain stable physiological conditions throughout the experiment. 3. Conduct control experiments with each compound individually before combination studies.
Unexpected Potentiation of Blockade with Experimental Compound	The experimental compound may have a synergistic effect by acting on a different site of the nAChR or a downstream signaling molecule.	Perform a thorough literature search on the experimental compound's mechanism of action. Conduct dose-response curves for each compound individually and in combination to characterize the nature of the interaction (additive, synergistic, or potentiation).
Inability to Reverse Blockade with Standard Antagonists	Benzoquinonium dibromide's channel-blocking mechanism is not effectively reversed by traditional anticholinesterases.	Do not rely on standard anticholinesterases for reversal. Allow for spontaneous recovery if possible. For experimental purposes, reversal may be attempted by increasing the concentration of a competitive agonist, but this should be done with caution.
Difficulty in Establishing a Stable Electrophysiological Recording	1. Cell viability issues. 2. High concentration of benzoquinonium causing irreversible block. 3. Instability of the patch clamp setup.	1. Ensure healthy cell cultures and appropriate recording solutions. 2. Start with a low concentration of benzoquinonium and perform a dose-response study. 3. Verify the stability of the recording equipment and proper grounding.

Quantitative Data Summary

The following table summarizes the available quantitative data for Benzoquinonium Dibromide.

Parameter	Value	Experimental System	Reference
IC50 (nAChR)	0.46 µM	Not Specified	[1]

Interaction with Anticholinesterases

Compound	Interaction with Benzoquinonium Dibromide	Observation	Experimental System	Reference
Neostigmine	No reversal of paralysis	Anticholinesterases were without effect in antagonizing benzoquinonium paralysis.	Cat	[2]
Edrophonium	No reversal of paralysis	Anticholinesterases were without effect in antagonizing benzoquinonium paralysis.	Cat	[2]
Acetylcholine	Potentiation of antagonism	Anticholinesterases potentiated the antagonistic action of injected acetylcholine against the benzoquinonium block.	Cat	[2]

Signaling Pathway

The following diagram illustrates the signaling pathway of the nicotinic acetylcholine receptor (nAChR), which is the primary target of Benzoquinonium Dibromide.

Caption: Nicotinic Acetylcholine Receptor (nAChR) Signaling Pathway.

Detailed Experimental Protocols

The following are generalized protocols that can be adapted for studying the interaction of Benzoquinonium Dibromide with other experimental compounds.

Electrophysiology: Two-Electrode Voltage Clamp (TEVC) in Xenopus Oocytes

Objective: To characterize the inhibitory effect of Benzoquinonium Dibromide and its interaction with an experimental compound on a specific nAChR subtype expressed in Xenopus oocytes.

Materials:

• Xenopus laevis oocytes

• cRNA for the desired nAChR subunits

• Benzoquinonium Dibromide stock solution

• Experimental compound stock solution

• Recording solution (e.g., ND96)

• Two-electrode voltage clamp amplifier and data acquisition system

Methodology:

• Oocyte Preparation and Injection:

  • Surgically remove oocytes from a female Xenopus laevis.

  • Treat with collagenase to defolliculate.

  • Inject oocytes with cRNA encoding the nAChR subunits of interest.

  • Incubate oocytes for 2-7 days to allow for receptor expression.

• Electrophysiological Recording:

  • Place an oocyte in the recording chamber and perfuse with recording solution.

  • Impale the oocyte with two microelectrodes (voltage and current).

  • Clamp the membrane potential at a holding potential of -70 mV.

• Experimental Procedure:

  • Establish a baseline response by applying a saturating concentration of acetylcholine (ACh).

  • To determine the IC50 of Benzoquinonium Dibromide, apply increasing concentrations of the compound followed by a co-application with ACh.

  • To study the interaction, pre-apply the experimental compound at a fixed concentration, followed by the co-application of increasing concentrations of Benzoquinonium Dibromide and ACh.

  • Alternatively, co-apply a fixed concentration of Benzoquinonium Dibromide with varying concentrations of the experimental compound and a fixed concentration of ACh.

• Data Analysis:

  • Measure the peak inward current in response to ACh application.

  • Normalize the responses to the control ACh application.

  • Fit the concentration-response data to a Hill equation to determine IC50 values.

  • Compare the IC50 of Benzoquinonium Dibromide in the presence and absence of the experimental compound to determine the nature of the interaction.

Competitive Radioligand Binding Assay

Objective: To determine if an experimental compound competes with Benzoquinonium Dibromide for the same binding site on the nAChR.

Materials:

• Cell membranes expressing the nAChR of interest

• Radiolabeled ligand with known affinity for the nAChR (e.g., [³H]-epibatidine)

• Benzoquinonium Dibromide

• Experimental compound

• Assay buffer

• Scintillation counter

Methodology:

• Membrane Preparation:

  • Homogenize cells or tissues expressing the nAChR in a suitable buffer.

  • Centrifuge to pellet the membranes.

  • Resuspend the membrane pellet in the assay buffer.

• Binding Assay:

  • In a multi-well plate, add a fixed concentration of the radiolabeled ligand to each well.

  • Add increasing concentrations of either unlabeled Benzoquinonium Dibromide (for control curve) or the experimental compound.

  • Add the membrane preparation to initiate the binding reaction.

  • Incubate at a specific temperature for a time sufficient to reach equilibrium.

  • Terminate the reaction by rapid filtration through a glass fiber filter to separate bound from free radioligand.

  • Wash the filters rapidly with ice-cold buffer.

• Data Analysis:

  • Measure the radioactivity on the filters using a scintillation counter.

  • Determine non-specific binding in the presence of a saturating concentration of a known nAChR ligand.

  • Subtract non-specific binding from total binding to obtain specific binding.

  • Plot the percentage of specific binding against the logarithm of the competitor concentration.

  • Fit the data to a one-site or two-site competition model to determine the IC50 or Ki values for Benzoquinonium Dibromide and the experimental compound.

  • A shift in the competition curve of the radioligand by Benzoquinonium Dibromide in the presence of the experimental compound can indicate an interaction.

References

• 1. Nicotinic acetylcholine receptor-mediated calcium signaling in the nervous system - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Nicotinic acetylcholine receptors - Scholarpedia [scholarpedia.org]

Technical Support Center: Benzoquinonium Dibromide Handling &amp; Removal

This technical support center provides guidance for researchers, scientists, and drug development professionals on the effective removal of Benzoquinonium dibromide from laboratory surfaces and equipment.

Troubleshooting Guides

Issue 1: Visible Residue of Benzoquinonium Dibromide Remains After Standard Cleaning

Cause: Benzoquinonium dibromide, a quaternary ammonium (B1175870) compound, possesses both polar (charged nitrogen centers) and non-polar (aromatic and alkyl chains) regions, which can lead to strong adhesion to surfaces. Inadequate solvent choice may fail to dissolve the compound effectively.

Solution:

• Initial Rinse: Begin by rinsing the contaminated surface with deionized water to remove any loosely bound residue.

• Solvent Wash: Based on the principle of "like dissolves like," a series of solvent washes is recommended. Due to its complex structure, a multi-step solvent approach is often most effective.

  • Polar Solvents: Use a polar protic solvent such as ethanol or isopropanol . These solvents can interact with the charged quaternary ammonium groups.

  • Apolar Solvents: If a residue persists, follow with a wash using a more apolar solvent like acetone or ethyl acetate to dissolve the non-polar regions of the molecule.

• Mechanical Action: Use a soft-bristled brush or lint-free wipe soaked in the chosen solvent to gently scrub the surface. This can help to dislodge and dissolve persistent residues.

• Final Rinse: Thoroughly rinse the surface with deionized water to remove any remaining solvent and dissolved Benzoquinonium dibromide.

• Drying: Dry the equipment completely before storage or reuse.

Experimental Protocol: Step-by-Step Washing Procedure

• Safety First: Ensure you are wearing appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Pre-Rinse: Rinse the glassware or equipment with deionized water.

• Ethanol Wash: Wash the equipment with 70-95% ethanol. For stubborn residues, allow the equipment to soak for 10-15 minutes.

• Acetone Wash (if necessary): If residue is still visible, perform a wash with acetone.

• Deionized Water Rinse: Rinse thoroughly with deionized water at least three times to remove all traces of the organic solvents.

• Final Deionized Water Rinse: Perform a final rinse with high-purity deionized water.

• Drying: Allow to air dry or place in a drying oven at an appropriate temperature for the equipment's material.

Issue 2: Suspected Trace Contamination Affecting Experimental Results

Cause: Even after visible cleaning, trace amounts of Benzoquinonium dibromide may remain adsorbed to surfaces, potentially interfering with sensitive downstream applications. As a cationic surfactant, it can be difficult to remove completely from negatively charged surfaces like glass.[1]

Solution:

• Acidic Wash: To disrupt the ionic interaction between the cationic Benzoquinonium dibromide and negatively charged surfaces, a dilute acid wash can be effective. A 0.1 M solution of hydrochloric acid (HCl) or nitric acid (HNO₃) can be used.

• Thorough Rinsing: It is crucial to rinse the equipment extensively with deionized water after the acid wash to remove all traces of acid.

• Verification: If the application is highly sensitive, consider using an analytical technique to verify the absence of Benzoquinonium dibromide.

Experimental Protocol: Acid Wash for Trace Contamination

• Safety Note: Handle acids with extreme care in a fume hood and wear appropriate PPE.

• Initial Cleaning: Perform the standard washing procedure as described in Issue 1.

• Acid Soak: Soak the equipment in a 0.1 M HCl solution for 30-60 minutes.

• Extensive Rinsing: Rinse the equipment at least 5-7 times with deionized water, ensuring all traces of acid are removed. Check the pH of the final rinse to ensure it is neutral.

• Drying: Dry the equipment as previously described.

Frequently Asked Questions (FAQs)

Q1: What is the solubility of Benzoquinonium dibromide in common laboratory solvents?

Summary of Expected Solubility:

Solvent Category	Examples	Expected Solubility of Benzoquinonium dibromide	Rationale
Polar Protic	Water, Ethanol, Methanol, Isopropanol	Moderately Soluble	The polar hydroxyl groups can interact with the charged quaternary ammonium ions.
Polar Aprotic	Acetone, Acetonitrile, DMSO	Sparingly to Moderately Soluble	The dipole moments can interact with the polar parts of the molecule.
Non-Polar	Hexane, Toluene	Likely Insoluble	The large non-polar regions of the molecule are not sufficient to overcome the strong ionic interactions of the salt.

Q2: Can I use a strong base to wash out Benzoquinonium dibromide?

A2: While quaternary ammonium cations are generally stable, using a strong base is not recommended. Under harsh basic conditions, degradation of the compound can occur through reactions like the Hofmann elimination or Stevens rearrangement.[2] This could lead to the formation of other chemical species that may be more difficult to remove or could interfere with subsequent experiments.

Q3: How can I confirm that all the Benzoquinonium dibromide has been removed?

A3: For most routine laboratory applications, a thorough washing procedure as outlined above should be sufficient. However, for highly sensitive experiments, analytical confirmation may be necessary. Several methods can be employed for the detection of quaternary ammonium compounds:

• High-Performance Liquid Chromatography (HPLC): This is a common and sensitive method for detecting and quantifying organic molecules.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This technique offers high specificity and sensitivity for identifying and quantifying trace amounts of the compound.

• UV-Visible Spectrophotometry: While less specific, it can be a simpler method if a reference spectrum for Benzoquinonium dibromide is available and interfering substances are not present.

Q4: Is Benzoquinonium dibromide biodegradable?

A4: Quaternary ammonium compounds, in general, are known to be biodegradable, although the rate can vary depending on the specific structure and environmental conditions.[3][4][5][6] The degradation often proceeds through enzymatic pathways such as dealkylation.[4]

Visual Guides

Caption: Figure 1. Recommended Washing Workflow for Benzoquinonium Dibromide.

Caption: Figure 2. Rationale for Solvent Selection.

References

• 1. osti.gov [osti.gov]
• 2. Quaternary Ammonium Compounds: A Chemical Class of Emerging Concern - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Solubility of Organic Salts in Solvent–Antisolvent Mixtures: A Combined Experimental and Molecular Dynamics Simulations Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 4. reddit.com [reddit.com]
• 5. Cation-π Interactions between Quaternary Ammonium Ions and Amino Acid Aromatic Groups in Aqueous Solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. scirp.org [scirp.org]

Temperature sensitivity of Benzoquinonium dibromide experiments

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the temperature sensitivity of experiments involving Benzoquinonium dibromide. Below are frequently asked questions, troubleshooting guides, and general experimental protocols to ensure the stability and efficacy of this compound in your research.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage and handling conditions for Benzoquinonium dibromide?

A1: Benzoquinonium dibromide is a solid that is chemically stable at room temperature. However, it is sensitive to light and moisture.[1] For optimal stability, it should be stored in a tightly sealed container, protected from light. While stable at ambient temperatures, some suppliers recommend storage at 2-8°C for long-term preservation. Always refer to the manufacturer's specific storage instructions on the product label.[1]

Q2: How does temperature affect the stability of Benzoquinonium dibromide in solution?

A2: While specific data on the thermal degradation of Benzoquinonium dibromide solutions is limited, as a quaternary ammonium (B1175870) compound, prolonged exposure to elevated temperatures in solution may lead to degradation. For experimental consistency, it is advisable to prepare fresh solutions before use or store stock solutions at refrigerated temperatures (2-8°C) for short periods. Avoid repeated freeze-thaw cycles.

Q3: Are there known thermal degradation products of Benzoquinonium dibromide?

A3: Specific thermal degradation products for Benzoquinonium dibromide are not well-documented in publicly available literature. However, heating related compounds, such as brominated flame retardants, can lead to the release of hydrogen bromide and other brominated hydrocarbons.[2][3] It is crucial to handle the compound in a well-ventilated area, especially if there is a risk of exposure to high temperatures.

Q4: How does temperature influence the binding of Benzoquinonium dibromide to nicotinic acetylcholine (B1216132) receptors (nAChRs)?

Q5: What is the recommended temperature range for in vitro experiments with Benzoquinonium dibromide?

A5: The optimal temperature will depend on the specific experimental setup. For cell-based assays involving living cells, maintaining physiological temperatures (e.g., 37°C) is common to ensure normal metabolic activity, which can influence receptor interaction. For simpler binding assays with isolated receptors, experiments may be conducted at room temperature (around 20-25°C) or lower (e.g., 4°C) to minimize degradation of the biological material. Consistency is key.

Troubleshooting Guides

Issue	Possible Cause Related to Temperature	Recommended Solution
Inconsistent Experimental Results	Temperature fluctuations during the assay can alter binding kinetics and enzyme activity.	Use a temperature-controlled incubator, water bath, or plate reader. Ensure all reagents and solutions are equilibrated to the assay temperature before starting the experiment.
Loss of Compound Activity	The compound may have degraded due to improper storage or handling at elevated temperatures.	Store the solid compound and stock solutions as recommended (2-8°C, protected from light). Prepare fresh working solutions for each experiment. Avoid leaving solutions at room temperature for extended periods.
Precipitate Formation in Solution	Solubility of Benzoquinonium dibromide may be temperature-dependent. A decrease in temperature could cause the compound to precipitate out of solution, especially at higher concentrations.	Prepare solutions at the experimental temperature. If a precipitate is observed upon cooling, gently warm the solution to redissolve the compound before use, ensuring it has not degraded. Consider preparing a more dilute stock solution.

Experimental Protocols

General Preparation of Benzoquinonium Dibromide Stock Solution

• Equilibration: Allow the vial of solid Benzoquinonium dibromide to equilibrate to room temperature before opening to prevent condensation of moisture.

• Weighing: In a controlled environment with low humidity, weigh the desired amount of the compound.

• Dissolution: Dissolve the solid in a suitable solvent (e.g., DMSO, water) to create a concentrated stock solution. Gentle vortexing may be required.

• Storage: Store the stock solution in a tightly capped, light-protected vial at 2-8°C. For long-term storage, consult the manufacturer's recommendations, which may include storage at -20°C.

General Protocol for a Competitive Binding Assay

• Reagent Preparation: Prepare all buffers, receptor preparations, and radioligands.

• Temperature Equilibration: Pre-incubate all reagents and assay plates at the desired experimental temperature (e.g., 25°C or 37°C) for at least 30 minutes.

• Assay Setup: In a microplate, add the receptor preparation, the radioligand, and varying concentrations of Benzoquinonium dibromide.

• Incubation: Incubate the plate at a constant temperature for a predetermined time to allow the binding to reach equilibrium. The incubation time may need to be optimized for different temperatures.

• Separation: Separate the bound from the unbound radioligand using a method such as rapid filtration through a glass fiber filter.

• Detection: Quantify the amount of bound radioligand using a scintillation counter or other appropriate detector.

• Data Analysis: Analyze the data to determine the IC50 of Benzoquinonium dibromide, which can then be used to calculate its binding affinity (Ki).

Visualizations

Logical Workflow for Troubleshooting Temperature-Related Issues

Caption: Troubleshooting workflow for temperature-related experimental issues.

Signaling Pathway: Action of Benzoquinonium Dibromide at the Neuromuscular Junction

Caption: Benzoquinonium dibromide blocks neuromuscular transmission.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. researchgate.net [researchgate.net]
• 3. pharmacopoeia.com [pharmacopoeia.com]

Technical Support Center: Calibrating Delivery Systems for Benzoquinonium Dibromide

Welcome to the Technical Support Center for Benzoquinonium Dibromide. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the accurate calibration of delivery systems for your experiments. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter.

Frequently Asked Questions (FAQs)

Q1: How should I prepare a stock solution of Benzoquinonium dibromide?

A1: Benzoquinonium dibromide is soluble up to 100 mM in DMSO and up to 5 mM in water, which may require gentle warming. For cell culture experiments, it is advisable to prepare a concentrated stock solution in a sterile solvent like DMSO and then dilute it to the final desired concentration in your cell culture medium.

Q2: What is the stability of Benzoquinonium dibromide in aqueous solutions?

Q3: Which type of delivery system is most appropriate for in vitro experiments with Benzoquinonium dibromide?

A3: For in vitro experiments, syringe pumps are commonly used for the precise delivery of solutions at low flow rates. The choice of syringe and tubing material should be considered to avoid potential adsorption or leaching.

Troubleshooting Guide: Syringe Pump Calibration and Operation

This guide addresses common issues encountered during the calibration and use of syringe pumps for delivering Benzoquinonium dibromide solutions.

Issue	Potential Cause	Troubleshooting Steps
Inaccurate Flow Rate	1. Incorrect syringe size selected in the pump settings.2. Air bubbles in the syringe or tubing.3. Clogged or kinked tubing.4. Incorrect calibration.	1. Verify that the syringe diameter and volume are correctly entered into the pump's settings.2. Prime the syringe and tubing carefully to remove all air bubbles before starting the infusion.3. Inspect the tubing for any blockages or kinks. Ensure all connections are secure.4. Recalibrate the pump using the gravimetric method outlined in the experimental protocols section.
Pump Stalling or Occlusion Alarm	1. High back pressure due to viscous solution or small diameter tubing.2. Blockage in the infusion line.3. Incorrectly set occlusion pressure limits.	1. If using a viscous solvent like DMSO, consider using shorter tubing with a larger internal diameter. Start with a lower flow rate and gradually increase.[2]2. Check for any precipitation or crystallization in the solution that could cause a blockage.3. Adjust the occlusion pressure settings on the pump according to the manufacturer's instructions.
Leaking from Syringe or Tubing Connections	1. Improperly seated syringe.2. Loose tubing connections.3. Damaged syringe or tubing.	1. Ensure the syringe is securely and correctly loaded into the pump clamp.2. Check and tighten all Luer-lock or other connections.3. Inspect the syringe and tubing for any cracks or damage and replace if necessary.
Variable or Pulsating Flow	1. Mechanical issues with the pump's drive screw or motor.2. Use of a low-quality or damaged syringe.	1. Contact the pump manufacturer for service if you suspect a mechanical problem.2. Use high-quality, appropriately sized syringes. Ensure the plunger moves smoothly within the barrel.

Experimental Protocols

Protocol 1: Preparation of a 1 mM Aqueous Stock Solution of Benzoquinonium Dibromide

Materials:

• Benzoquinonium dibromide (MW: 706.6 g/mol )[7]

• Sterile, deionized water

• Sterile volumetric flask

• Magnetic stirrer and stir bar

• Water bath (optional)

Methodology:

• Weigh out 7.066 mg of Benzoquinonium dibromide powder.

• Transfer the powder to a 10 mL sterile volumetric flask.

• Add approximately 8 mL of sterile, deionized water to the flask.

• Place a sterile magnetic stir bar in the flask and stir the solution on a magnetic stirrer.

• If the compound does not fully dissolve, gently warm the solution in a water bath to aid dissolution.

• Once fully dissolved, allow the solution to return to room temperature.

• Bring the final volume to 10 mL with sterile, deionized water.

• Store the solution in a sterile, light-protected container. It is recommended to prepare fresh solutions for critical experiments or to validate the stability for your storage conditions.

Protocol 2: Gravimetric Calibration of a Syringe Pump

Objective: To accurately determine the volume of liquid delivered by a syringe pump by measuring the mass of the liquid.

Materials:

• Syringe pump to be calibrated

• Syringe of the size to be used in the experiment

• Tubing

• Analytical balance with a draft shield

• Beaker or other receiving vessel

• Deionized water (or the solvent used in the experiment)

• Stopwatch

• Thermometer

Methodology:

• Fill the syringe with deionized water (or the experimental solvent) and prime the tubing to remove any air bubbles.

• Place the beaker on the analytical balance and tare the balance to zero.

• Position the end of the tubing into the beaker, ensuring it does not touch the sides or bottom.

• Set the syringe pump to the desired flow rate and a specific duration (e.g., 10 minutes).

• Simultaneously start the syringe pump and the stopwatch.

• At the end of the set duration, stop the pump and the stopwatch.

• Record the final mass displayed on the balance.

• Measure and record the temperature of the water.

• Calculate the delivered volume using the following formula: Volume (mL) = Mass (g) / Density of water at the recorded temperature (g/mL)

• Repeat the measurement at least three times for each flow rate to ensure accuracy and precision.

• Compare the calculated average delivered volume to the volume set on the pump to determine the pump's accuracy.

Temperature (°C)	Density of Water (g/mL)
20	0.99820
21	0.99799
22	0.99777
23	0.99754
24	0.99730
25	0.99704

Protocol 3: Quantitative Analysis of Benzoquinonium Dibromide using UV-Vis Spectrophotometry (General Protocol)

Objective: To determine the concentration of Benzoquinonium dibromide in a solution using its absorbance of ultraviolet-visible light.

Materials:

• UV-Vis Spectrophotometer

• Quartz cuvettes

• Benzoquinonium dibromide reference standard

• Appropriate solvent (e.g., deionized water or a buffer solution)

• Volumetric flasks and pipettes

Methodology:

• Preparation of Standard Solutions:

  • Prepare a stock solution of Benzoquinonium dibromide of a known concentration in the chosen solvent.

  • Perform serial dilutions of the stock solution to create a series of standard solutions with at least five different concentrations that bracket the expected concentration of the unknown sample.

• Determination of Maximum Wavelength (λmax):

  • Scan one of the standard solutions across a range of wavelengths (e.g., 200-400 nm) to determine the wavelength of maximum absorbance (λmax).

• Calibration Curve:

  • Measure the absorbance of each standard solution at the determined λmax.

  • Plot a graph of absorbance versus concentration.

  • Perform a linear regression analysis to obtain the equation of the line (y = mx + c) and the coefficient of determination (R²). An R² value close to 1 indicates a good linear relationship.

• Sample Analysis:

  • Measure the absorbance of the unknown Benzoquinonium dibromide sample at the λmax.

  • Use the equation of the line from the calibration curve to calculate the concentration of the unknown sample.

Visualizations

Experimental Workflow for Benzoquinonium Dibromide Delivery.

Troubleshooting Logic for Syringe Pump Delivery System.

Simplified Signaling Pathway of Benzoquinonium Dibromide.

References

• 1. Stability of vecuronium in sterile water for injection stored in polypropylene syringes for 21 days - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ijbpr.com [ijbpr.com]
• 3. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. rjptonline.org [rjptonline.org]
• 5. q1scientific.com [q1scientific.com]
• 6. ajrconline.org [ajrconline.org]
• 7. scbt.com [scbt.com]

Long-term stability of frozen Benzoquinonium dibromide stocks

This technical support center provides guidance on the long-term stability of Benzoquinonium dibromide stocks for researchers, scientists, and drug development professionals. The information is presented in a question-and-answer format to directly address potential user concerns.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for Benzoquinonium dibromide?

For long-term storage, it is recommended to store Benzoquinonium dibromide as a solid in a dry, cool, and well-ventilated place.[1][2] It should be protected from direct sunlight and moisture.[1][3] While some suppliers suggest storing the solid at room temperature, for extended stability, refrigeration is advisable, and the container should be tightly sealed to prevent moisture absorption.[4]

Q2: Can I store Benzoquinonium dibromide as a frozen stock solution?

While preparing and freezing stock solutions is a common laboratory practice, there is no specific data available on the long-term stability of frozen Benzoquinonium dibromide solutions. The stability in a frozen state will depend on the solvent used and the storage temperature. It is crucial to perform stability studies on your specific frozen stock solutions to ensure the integrity of the compound over time.

Q3: What solvents are suitable for preparing Benzoquinonium dibromide stock solutions?

The solubility of Benzoquinonium dibromide in common laboratory solvents is not well-documented in the readily available literature. Water solubility is indicated to be 10 g/L at 25°C for the related compound 1,4-benzoquinone.[1] For other solvents, it is recommended to consult the supplier's product information sheet or perform small-scale solubility tests. When preparing solutions for biological experiments, ensure the chosen solvent is compatible with the assay.

Q4: What are the potential signs of degradation of Benzoquinonium dibromide?

Visual signs of degradation in the solid form can include a change in color or the appearance of clumping, which may indicate moisture absorption. For solutions, precipitation upon thawing or a change in color could indicate degradation or reduced solubility. However, chemical degradation may not always be visually apparent.

Q5: What are the known incompatibilities of Benzoquinonium dibromide?

Based on information for structurally related benzoquinones, Benzoquinonium dibromide is likely incompatible with strong bases, strong oxidizing agents, and reducing agents.[1][4] Contact with these substances could lead to chemical degradation.

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
Unexpected experimental results	Degradation of Benzoquinonium dibromide stock.	1. Prepare a fresh stock solution from solid material.2. Perform a quality control check on the new stock (e.g., HPLC-UV) to confirm its concentration and purity.3. Compare the performance of the fresh stock with the suspect frozen stock in a control experiment.
Precipitate observed in thawed stock solution	1. Poor solubility at low temperatures.2. Solvent evaporation during storage.3. Degradation of the compound.	1. Gently warm the solution to room temperature and vortex to see if the precipitate redissolves.2. If the precipitate persists, centrifuge the solution and test the supernatant for activity, though the concentration will be unknown.3. Prepare a fresh stock and consider using a different solvent or a lower concentration for frozen stocks.
Discoloration of the stock solution	Chemical degradation.	1. Discard the discolored solution.2. Prepare a fresh stock solution.3. Evaluate the storage conditions (light exposure, temperature fluctuations, solvent purity) to prevent future degradation.

Experimental Protocols

Protocol 1: Assessment of Frozen Stock Stability by HPLC-UV

This protocol outlines a general method to assess the stability of frozen Benzoquinonium dibromide stock solutions.

• Preparation of Standards: Prepare a fresh stock solution of Benzoquinonium dibromide of known concentration in the desired solvent. Create a calibration curve by making a series of dilutions.

• Initial Analysis (Time Zero): Analyze the freshly prepared stock solution and the newly prepared frozen stock solution (before freezing) by High-Performance Liquid Chromatography (HPLC) with a UV detector. The wavelength for detection should be optimized based on the UV-Vis spectrum of Benzoquinonium dibromide.

• Storage: Store aliquots of the frozen stock solution at the desired temperature (e.g., -20°C or -80°C), protected from light.

• Time-Point Analysis: At designated time points (e.g., 1, 3, 6 months), thaw an aliquot of the frozen stock solution under controlled conditions.

• HPLC Analysis: Analyze the thawed sample by HPLC under the same conditions as the initial analysis.

• Data Analysis: Compare the peak area and retention time of the main compound peak in the thawed sample to the initial (time zero) sample and the calibration curve. A significant decrease in the main peak area or the appearance of new peaks would indicate degradation.

Visualizations

Caption: Workflow for assessing the stability of frozen Benzoquinonium dibromide stocks.

Caption: Potential degradation pathways for Benzoquinonium dibromide.

References

• 1. fishersci.com [fishersci.com]
• 2. fishersci.com [fishersci.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. fishersci.com [fishersci.com]

Technical Support Center: Benzoquinonium Dibromide

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the impact of pH on the activity of Benzoquinonium dibromide. The information is intended for researchers, scientists, and drug development professionals.

Disclaimer: There is a lack of direct experimental data in the public domain specifically detailing the impact of pH on the activity and stability of Benzoquinonium dibromide. The following guidance is based on established principles of pharmacology, enzymology, and the known pH sensitivity of its target, the nicotinic acetylcholine (B1216132) receptor (nAChR), as well as related chemical compounds.

Frequently Asked Questions (FAQs)

Q1: What is the expected optimal pH for Benzoquinonium dibromide activity?

A1: While specific studies on Benzoquinonium dibromide are not available, its primary target is the nicotinic acetylcholine receptor (nAChR). Studies on nAChRs have shown that their function is pH-dependent. Generally, nAChR-mediated ion flux is maximal at alkaline pH and is inhibited under acidic conditions, with a significant drop in activity below pH 7.0. Therefore, it is reasonable to hypothesize that the optimal pH for Benzoquinonium dibromide's antagonistic activity would be in the neutral to slightly alkaline range (pH 7.0 - 8.0), mirroring the optimal functional range of its target.

Q2: How does pH affect the stability of Benzoquinonium dibromide in aqueous solutions?

Q3: My experiment requires a pH outside the neutral range. What should I consider?

A3: If your experimental protocol necessitates using acidic or alkaline pH, it is crucial to consider the potential impact on both the drug and its target.

• Acidic pH (below 6.5): Expect reduced activity of Benzoquinonium dibromide due to the inhibition of nAChR function at low pH. The mean channel open time of nAChRs also decreases in acidic conditions.

• Alkaline pH (above 8.0): While nAChR function may be robust, the stability of Benzoquinonium dibromide could be compromised. Additionally, the mean channel open time of nAChRs has been observed to decrease at alkaline pH as well. It is highly recommended to run parallel controls to assess the stability and activity of Benzoquinonium dibromide at your specific experimental pH.

Troubleshooting Guide

Issue	Possible Cause (pH-related)	Recommended Action
Inconsistent or lower-than-expected inhibitory activity of Benzoquinonium dibromide.	The pH of your experimental buffer may be suboptimal. Acidic conditions (pH < 7.0) are known to inhibit nAChR function, which could mask the antagonistic effect of the drug.	Verify the pH of all solutions. If possible, adjust the experimental buffer to a pH between 7.0 and 8.0. If the pH cannot be changed, perform a dose-response curve at the experimental pH to determine the actual IC50 under those conditions.
Loss of Benzoquinonium dibromide activity in stored solutions.	The compound may be degrading in your buffer. Benzoquinone-containing molecules can be unstable in aqueous solutions, and this degradation is often pH-dependent.	Prepare fresh solutions of Benzoquinonium dibromide for each experiment. If solutions must be stored, perform a stability study by testing the activity of the stored solution against a freshly prepared one over time. Consider storing stock solutions at a pH known to favor the stability of similar compounds (often slightly acidic, though this needs to be empirically determined) and then diluting into the final experimental buffer immediately before use.
Variability in results between experimental days.	Fluctuations in the pH of your buffers. Inadequately buffered solutions or CO2 absorption from the atmosphere can alter the pH.	Ensure your buffers have sufficient buffering capacity for the experimental pH range. Check the pH of your buffers immediately before each experiment.

Data Summary

The following tables summarize the known effects of pH on systems relevant to the activity of Benzoquinonium dibromide.

Table 1: Effect of pH on Nicotinic Acetylcholine Receptor (nAChR) Function

pH Range	Effect on nAChR	Implication for Benzoquinonium Activity
Acidic (< 6.5)	Decreased ion flux, reduced mean channel open time.	Apparent potency of Benzoquinonium may be reduced due to lower receptor activity.
Neutral (6.5 - 7.5)	Maximal mean channel open time.	Likely the optimal range for observing the inhibitory effects of Benzoquinonium.
Alkaline (> 7.5)	Maximal ion flux, but decreased mean channel open time.	Potential for optimal receptor activation, but the effect on Benzoquinonium binding and stability is unknown.

Table 2: pH-Dependent Degradation of a Related Compound (Thymoquinone)

pH Range	Degradation Kinetics	Implication for Benzoquinonium Stability (Hypothetical)
Acidic	First-order	Potential for significant degradation over time.
Neutral (5.0 - 7.4)	Second-order	Degradation may be influenced by buffer components and drug concentration.
Alkaline	First-order	Likely to be unstable.

Experimental Protocols

As no specific experimental data for the effect of pH on Benzoquinonium dibromide is available, we provide a general protocol for assessing the pH-dependent activity of a nicotinic acetylcholine receptor antagonist.

Protocol: Assessing the pH-Dependent Activity of an nAChR Antagonist

• Cell Culture and Receptor Expression:

  • Culture a suitable cell line (e.g., HEK293, Xenopus oocytes) expressing the desired nicotinic acetylcholine receptor subtype.

• Buffer Preparation:

  • Prepare a series of identical buffers with varying pH values (e.g., 6.0, 6.5, 7.0, 7.4, 8.0, 8.5). Ensure the buffering agent is appropriate for the chosen pH range and does not interfere with receptor function.

• Electrophysiology/Ion Flux Assay:

  • Use a functional assay such as two-electrode voltage clamp (for oocytes) or patch-clamp (for adherent cells), or a fluorescence-based ion flux assay.

  • Establish a baseline response by applying an EC50 concentration of a suitable nAChR agonist (e.g., acetylcholine, nicotine) in the buffer at each pH.

  • To test the antagonist, pre-incubate the cells with a fixed concentration of Benzoquinonium dibromide in the buffer at each pH for a defined period.

  • Following pre-incubation, co-apply the agonist and Benzoquinonium dibromide and measure the response.

• Data Analysis:

  • Calculate the percentage inhibition of the agonist response by Benzoquinonium dibromide at each pH.

  • Plot the percentage inhibition as a function of pH to determine the pH-activity profile.

  • To determine if the pH effect is on the antagonist or the receptor, you can also perform a full dose-response curve for the antagonist at different pH values to see if the IC50 shifts.

Visualizations

Caption: Workflow for determining the pH-activity profile of Benzoquinonium dibromide.

Reference Data & Comparative Studies

A Comparative Guide to the Mechanism of Action of Benzoquinonium Dibromide and d-Tubocurarine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, objective comparison of the mechanisms of action of two neuromuscular blocking agents: benzoquinonium (B1213216) dibromide and d-tubocurarine. By presenting supporting experimental data, detailed methodologies, and visual diagrams, this document aims to be a comprehensive resource for professionals in the fields of pharmacology, neuroscience, and drug development.

Overview and Key Differences

Both benzoquinonium dibromide and d-tubocurarine are neuromuscular blocking agents that induce muscle relaxation by acting on nicotinic acetylcholine (B1216132) receptors (nAChRs) at the neuromuscular junction. However, their underlying mechanisms of action exhibit significant differences. d-Tubocurarine is the archetypal non-depolarizing neuromuscular blocker, functioning as a competitive antagonist of acetylcholine (ACh) at the nAChR.[1][2] In contrast, benzoquinonium dibromide displays a more complex mechanism, acting as both a nicotinic antagonist and an open-channel blocker.[3][4] This dual action differentiates its pharmacological profile from that of classic competitive antagonists like d-tubocurarine.

Quantitative Comparison of Potency and Binding Affinity

The following table summarizes the available quantitative data for benzoquinonium dibromide and d-tubocurarine. It is important to note that direct comparisons of potency can be influenced by the experimental model and conditions.

Parameter	Benzoquinonium Dibromide	d-Tubocurarine	Experimental Context
IC50	0.46 µM[5][6]	41 nM[7]	Inhibition of nAChRs.
3.8 µM[8]	Block of twitch response in isolated rat phrenic nerve-diaphragm.
ED50	Not available	105 µg/kg (gastrocnemius)[9]	In vivo twitch strength depression in cats.
150 µg/kg (soleus)[9]	In vivo twitch strength depression in cats.
Kd	Not available	35 nM (high-affinity site)[10]	Photoaffinity labeling on Torpedo AcChoR.
1.2 µM (low-affinity site)[10]	Photoaffinity labeling on Torpedo AcChoR.
Ki	Not available	10 µM (ionic channel sites at 37°C)[11]	Inhibition of [3H]perhydrohistrionicotoxin binding in Torpedo membranes.
100 µM (ionic channel sites at 22°C)[11]	Inhibition of [3H]perhydrohistrionicotoxin binding in Torpedo membranes.

Mechanism of Action

d-Tubocurarine: Competitive Antagonism

d-Tubocurarine acts as a competitive antagonist at the nicotinic acetylcholine receptors on the motor endplate.[2] It binds to the same recognition sites as acetylcholine, thereby preventing the neurotransmitter from binding and activating the receptor. This inhibition of nAChR activation prevents the depolarization of the muscle fiber membrane and subsequent muscle contraction. The binding of d-tubocurarine is reversible, and its effects can be overcome by increasing the concentration of acetylcholine at the neuromuscular junction, for instance, through the administration of acetylcholinesterase inhibitors. The binding sites for d-tubocurarine are located at the α-γ and α-δ subunit interfaces of the nicotinic acetylcholine receptor.[10] While primarily a competitive antagonist, some studies suggest that at higher concentrations, d-tubocurarine may also exhibit some open-channel blocking activity.[11]

Benzoquinonium Dibromide: A Dual Mechanism

Benzoquinonium dibromide presents a more intricate mechanism of action. It functions as a nicotinic antagonist, competing with acetylcholine for binding to the nAChR.[3] However, it also acts as an open-channel blocker.[4] This means that in addition to preventing the receptor from being activated, it can also physically obstruct the ion channel pore when the receptor is in its open state, further inhibiting ion flow and muscle depolarization. This dual mechanism contributes to its potent neuromuscular blocking effects. Interestingly, some studies have shown that the neuromuscular blockade induced by benzoquinonium in certain animal models is not readily reversed by anticholinesterase agents, which contrasts with the expected behavior of a purely competitive antagonist.

Signaling Pathways and Mechanisms of Action

The following diagrams illustrate the signaling pathway at the neuromuscular junction and the distinct mechanisms of action of d-tubocurarine and benzoquinonium dibromide.

Figure 1: Signaling Pathway at the Neuromuscular Junction.

Figure 2: Comparative Mechanisms of Action.

Experimental Protocols

Radioligand Binding Assay for nAChR Antagonists

This protocol provides a general framework for determining the binding affinity of competitive antagonists like d-tubocurarine to nAChRs.

Objective: To determine the inhibition constant (Ki) of a test compound by measuring its ability to displace a specific radioligand from the nAChR.

Materials:

• Tissue preparation rich in nAChRs (e.g., membrane homogenates from Torpedo electric organ or cultured cells expressing specific nAChR subtypes).

• Radioligand (e.g., [³H]d-tubocurarine or another high-affinity nAChR antagonist).

• Test compound (d-tubocurarine or benzoquinonium dibromide).

• Binding buffer (e.g., 50 mM Tris-HCl, pH 7.4, containing appropriate salts).

• Wash buffer (ice-cold binding buffer).

• Glass fiber filters.

• Scintillation cocktail and counter.

Procedure:

• Membrane Preparation: Homogenize the tissue or cells in ice-cold buffer and prepare a crude membrane fraction by differential centrifugation. Resuspend the final pellet in binding buffer.

• Assay Setup: In triplicate, combine the membrane preparation, a fixed concentration of the radioligand (typically at or below its Kd), and varying concentrations of the unlabeled test compound in a final volume of 200-500 µL.

• Incubation: Incubate the mixture at a specific temperature (e.g., 25°C or 37°C) for a duration sufficient to reach equilibrium (e.g., 60-120 minutes).

• Filtration: Terminate the binding reaction by rapid filtration through glass fiber filters under vacuum. This separates the receptor-bound radioligand from the free radioligand.

• Washing: Quickly wash the filters with ice-cold wash buffer to remove non-specifically bound radioligand.

• Quantification: Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a scintillation counter.

• Data Analysis: Determine the concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50). Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Figure 3: Experimental Workflow for Radioligand Binding Assay.

Two-Electrode Voltage Clamp (TEVC) Electrophysiology

This protocol is suitable for characterizing the functional effects of neuromuscular blocking agents on nAChRs expressed in a heterologous system like Xenopus oocytes.

Objective: To measure the effect of the test compound on the ion current mediated by nAChRs in response to acetylcholine application.

Materials:

• Xenopus laevis oocytes.

• cRNA encoding the subunits of the desired nAChR.

• Two-electrode voltage clamp setup (amplifier, headstage, microelectrodes).

• Perfusion system.

• Recording solution (e.g., ND96).

• Acetylcholine solution.

• Test compound solution (d-tubocurarine or benzoquinonium dibromide).

Procedure:

• Oocyte Preparation and Injection: Harvest and defolliculate Xenopus oocytes. Inject the oocytes with the cRNA encoding the nAChR subunits and incubate for 2-7 days to allow for receptor expression.

• Electrode Preparation: Pull glass capillaries to create microelectrodes with a resistance of 0.5-5 MΩ when filled with 3 M KCl.

• Oocyte Clamping: Place an oocyte in the recording chamber and impale it with two microelectrodes (one for voltage recording and one for current injection). Clamp the membrane potential at a holding potential (e.g., -70 mV).

• Drug Application: Perfuse the oocyte with the recording solution. Apply a pulse of acetylcholine to elicit an inward current. After a stable baseline response is established, co-apply the test compound with acetylcholine or pre-apply the test compound before acetylcholine application.

• Data Acquisition: Record the current responses to acetylcholine in the absence and presence of different concentrations of the test compound.

• Data Analysis: Measure the peak amplitude of the acetylcholine-evoked currents. Plot the percentage of inhibition of the current as a function of the test compound concentration to determine the IC50 value. For open-channel blockers, analyze changes in the current decay kinetics.

Conclusion

References

• 1. Tubocurarine chloride - Wikipedia [en.wikipedia.org]
• 2. Neuromuscular block - PMC [pmc.ncbi.nlm.nih.gov]
• 3. rndsystems.com [rndsystems.com]
• 4. glpbio.cn [glpbio.cn]
• 5. medchemexpress.com [medchemexpress.com]
• 6. immunomart.com [immunomart.com]
• 7. The kinetics of inhibition of nicotinic acetylcholine receptors by (+)-tubocurarine and pancuronium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Characterization of the train-of-four response in fast and slow muscles: effect of d-tubocurarine, pancuronium, and vecuronium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. d-Tubocurarine binding sites are located at alpha-gamma and alpha-delta subunit interfaces of the nicotinic acetylcholine receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Interactions of d-tubocurarine with the nicotinic acetylcholine receptor/channel molecule - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of the Neuromuscular Blocking Potency of Benzoquinonium Dibromide and Pancuronium

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the neuromuscular blocking agents Benzoquinonium dibromide and Pancuronium (B99182). The information presented herein is intended to assist researchers in understanding the relative potencies, mechanisms of action, and the experimental evaluation of these compounds.

Executive Summary

Quantitative Potency Comparison

Direct comparison of in vivo potency is challenging due to the limited availability of published ED50 or ED95 values for Benzoquinonium dibromide. However, by consolidating data for pancuronium and presenting the available receptor affinity data for benzoquinonium, a comparative perspective can be established.

Parameter	Benzoquinonium Dibromide	Pancuronium	References
Drug Class	Nicotinic Acetylcholine (B1216132) Receptor Antagonist	Aminosteroid Non-depolarizing Neuromuscular Blocking Agent	[1]
In Vivo Potency (ED50)	Data not available in recent literature	30.42 - 48 µg/kg	[2][3][4]
In Vivo Potency (ED95)	Data not available in recent literature	~60 µg/kg	[4]
Receptor Affinity (IC50)	0.46 µM (at nicotinic acetylcholine receptors)	Data not available in this format	[1]

Note: The ED50 (Effective Dose 50) is the dose that produces 50% of the maximal effect, and the ED95 is the dose required to produce 95% suppression of muscle twitch response. The IC50 (half-maximal inhibitory concentration) reflects the concentration of a drug that is required for 50% inhibition of a biological target in vitro.

Mechanism of Action: Neuromuscular Blockade

Both Benzoquinonium dibromide and Pancuronium are classified as non-depolarizing neuromuscular blocking agents. They act as competitive antagonists at the nicotinic acetylcholine receptors (nAChRs) located on the motor end-plate of the neuromuscular junction. By binding to these receptors, they prevent acetylcholine from binding and subsequently inhibit the depolarization of the muscle cell membrane, leading to muscle relaxation and paralysis.

Caption: Signaling pathway of neuromuscular blockade by competitive antagonists.

Experimental Protocols

The determination of the potency of neuromuscular blocking agents like Benzoquinonium and Pancuronium typically involves in vivo studies in animal models or clinical trials in humans. A generalized experimental protocol is outlined below.

Objective: To determine the dose-response relationship and calculate the ED50 and ED95 of a neuromuscular blocking agent.

Materials and Methods:

• Subject Selection: A cohort of suitable subjects (e.g., anesthetized patients or specific animal models) is selected.

• Anesthesia: A stable level of general anesthesia is induced and maintained to avoid interference with neuromuscular function.

• Neuromuscular Monitoring:

  • The ulnar nerve is stimulated at the wrist using a peripheral nerve stimulator.

  • The evoked mechanical response (twitch) of the adductor pollicis muscle is measured using a force-displacement transducer (mechanomyography).

• Drug Administration:

  • The neuromuscular blocking agent is administered intravenously in a cumulative or single-bolus dose-ranging fashion.

  • A range of doses is administered to different groups of subjects to establish a dose-response curve.

• Data Collection:

  • The baseline twitch height is recorded before drug administration.

  • Following drug administration, the depression of the twitch height is continuously monitored and recorded.

• Data Analysis:

  • The percentage of twitch depression is calculated for each dose.

  • A dose-response curve is constructed by plotting the percentage of twitch depression against the logarithm of the dose.

  • The ED50 and ED95 values are determined from the dose-response curve using statistical methods like probit analysis or nonlinear regression.

Caption: Experimental workflow for determining the potency of a neuromuscular blocker.

Conclusion

Pancuronium is a neuromuscular blocking agent with well-defined in vivo potency, making it a standard for comparison. Benzoquinonium dibromide also functions as a non-depolarizing neuromuscular blocker by antagonizing nicotinic acetylcholine receptors, as indicated by its IC50 value. However, the lack of publicly available, recent in vivo potency data for Benzoquinonium dibromide prevents a direct quantitative comparison with pancuronium. Further studies to determine the ED50 and ED95 of Benzoquinonium in a clinical or preclinical setting are necessary to fully elucidate its comparative potency. Researchers are encouraged to utilize the described experimental protocols for such evaluations.

References

• 1. derangedphysiology.com [derangedphysiology.com]
• 2. Dose-response curves for four neuromuscular blockers using continuous i.v. infusion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The comparative potency and pharmacokinetics of pancuronium and its metabolites in anesthetized man - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Comparative potency of steroidal neuromuscular blocking drugs and isobolographic analysis of the interaction between rocuronium and other aminosteroids - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Benzoquinonium Dibromide and Hexamethonium as Ganglion Blockers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of two nicotinic acetylcholine (B1216132) receptor (nAChR) antagonists, benzoquinonium (B1213216) dibromide and hexamethonium (B1218175), with a focus on their activity as ganglion blockers. Due to a scarcity of direct comparative experimental data, this document synthesizes available information on each compound to facilitate an informed understanding of their relative properties.

Introduction

Ganglion blockers are a class of drugs that inhibit neurotransmission in the autonomic ganglia, affecting both the sympathetic and parasympathetic nervous systems. Historically used as antihypertensive agents, their clinical use has been largely superseded by more specific drugs with fewer side effects. However, they remain valuable tools in pharmacological research for investigating the functions of the autonomic nervous system. This guide compares benzoquinonium dibromide, a compound with known neuromuscular blocking activity, and hexamethonium, a classical and well-characterized ganglion blocker.

Mechanism of Action

Both benzoquinonium dibromide and hexamethonium exert their effects by acting as antagonists at nicotinic acetylcholine receptors (nAChRs) located in autonomic ganglia.[1] These receptors are ligand-gated ion channels that, upon activation by acetylcholine (ACh), allow the influx of cations, leading to depolarization of the postganglionic neuron and propagation of the nerve impulse. By blocking these receptors, ganglion blockers prevent this depolarization.

Hexamethonium is characterized as a non-depolarizing, open-channel blocker of neuronal nAChRs.[1] This means it physically obstructs the ion channel pore after the receptor has been activated by an agonist, rather than competing with acetylcholine for the binding site itself. Benzoquinonium dibromide also acts as an open-channel blocker at nAChRs.[1]

Below is a diagram illustrating the general mechanism of action of ganglion blockers at the nicotinic acetylcholine receptor.

Mechanism of Ganglion Blockade by nAChR Antagonists.

Comparative Data

Feature	Benzoquinonium Dibromide (Mytolon)	Hexamethonium
Primary Class	Neuromuscular Blocking Agent[2]	Ganglion Blocking Agent[3]
Mechanism of Action	Open-channel blocker of nAChRs[1]	Open-channel blocker of neuronal nAChRs[1]
Primary Site of Action	Neuromuscular Junction[2]	Autonomic Ganglia[3]
Ganglion Blocking Activity	Present, but less characterized quantitatively	Well-established and potent
Clinical Use	Formerly used as a muscle relaxant in anesthesia[4][5]	Formerly used to treat hypertension; now primarily a research tool[3][6]

Experimental Protocols

The assessment of ganglion-blocking activity is crucial for the characterization of compounds like benzoquinonium dibromide and hexamethonium. A classical and widely used in-vitro method is the isolated rat superior cervical ganglion (SCG) preparation .

Isolated Rat Superior Cervical Ganglion (SCG) Preparation

Objective: To measure the inhibitory effect of a compound on ganglionic transmission by recording the postganglionic compound action potential (CAP) in response to preganglionic nerve stimulation.

Methodology:

• Dissection and Preparation:

  • A rat is euthanized according to ethical guidelines.

  • The superior cervical ganglia with their preganglionic (cervical sympathetic trunk) and postganglionic (internal and external carotid) nerves are carefully dissected.[7][8]

  • The preparation is mounted in a recording chamber and continuously superfused with a physiological salt solution (e.g., Krebs solution) bubbled with 95% O₂ and 5% CO₂ at a constant temperature (e.g., 32°C).[7][8]

• Stimulation and Recording:

  • The preganglionic nerve is drawn into a suction electrode for electrical stimulation.

  • Supramaximal square-wave pulses (e.g., 0.1-0.5 ms (B15284909) duration) are delivered at a low frequency (e.g., 0.2 Hz) to elicit a postganglionic CAP.

  • The postganglionic CAP is recorded from the postganglionic nerve trunk using another suction electrode.[9]

• Drug Application:

  • After obtaining a stable baseline CAP, the ganglion is superfused with the physiological salt solution containing the test compound (e.g., benzoquinonium dibromide or hexamethonium) at various concentrations.

  • The amplitude of the CAP is measured before, during, and after drug application.

• Data Analysis:

  • The percentage inhibition of the CAP amplitude is calculated for each concentration of the test compound.

  • A concentration-response curve is plotted, and the IC₅₀ value (the concentration of the drug that causes 50% inhibition of the maximal response) is determined.

The following diagram illustrates the general workflow for this experimental protocol.

Experimental Workflow for Assessing Ganglion-Blocking Activity.

Conclusion

Both benzoquinonium dibromide and hexamethonium function as nicotinic acetylcholine receptor antagonists. Hexamethonium is a well-defined and potent ganglion-blocking agent, historically significant in the management of hypertension and now a staple in autonomic pharmacology research. Benzoquinonium dibromide, while also possessing ganglion-blocking properties, is primarily recognized and characterized as a neuromuscular blocking agent. The lack of direct comparative studies on their ganglion-blocking potency necessitates a cautious interpretation of their relative efficacy in this context. Future research employing standardized experimental protocols, such as the isolated superior cervical ganglion preparation, would be invaluable for a direct quantitative comparison of these and other ganglion-blocking compounds.

References

• 1. apexbt.com [apexbt.com]
• 2. The neuromuscular blocking action of benzoquinonium chloride in the cat and in the hen - PMC [pmc.ncbi.nlm.nih.gov]
• 3. hexamethonium [drugcentral.org]
• 4. Mytolon chloride: a new agent for producing muscular relaxation; preliminary report - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The use of Mytolon chloride in anesthesiology [pubmed.ncbi.nlm.nih.gov]
• 6. THE USE OF HEXAMETHONIUM IN ARTERIAL HYPERTENSION - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Protocol for Culturing Sympathetic Neurons from Rat Superior Cervical Ganglia (SCG) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Protocol for culturing sympathetic neurons from rat superior cervical ganglia (SCG). | Semantic Scholar [semanticscholar.org]
• 9. Analysis of the mechanism of action of some ganglion-blocking drugs in the rabbit superior cervical ganglion - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Nicotinic Antagonists as Alternatives to Benzoquinonium Dibromide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of alternative nicotinic antagonists to Benzoquinonium dibromide, a known nicotinic acetylcholine (B1216132) receptor (nAChR) and ganglion inhibitor. The following sections detail the pharmacological profiles, mechanisms of action, and experimental data for several key alternatives, offering a valuable resource for researchers in neuroscience and drug development.

Overview of Benzoquinonium Dibromide and its Alternatives

Benzoquinonium dibromide acts as an antagonist at nicotinic acetylcholine receptors, demonstrating a complex mechanism that includes both activating single channels and blocking open channels. Its utility in research has prompted the investigation of other compounds with varied affinities for nAChR subtypes and distinct mechanisms of action. This guide focuses on a selection of prominent alternatives: Mecamylamine (B1216088), Varenicline, Bupropion, Dihydro-β-erythroidine, α-Conotoxin MII, Tubocurarine, and Hexamethonium.

Comparative Pharmacological Data

The following tables summarize the binding affinities (Kᵢ) and inhibitory concentrations (IC₅₀) of Benzoquinonium dibromide and its alternatives across various nAChR subtypes. This quantitative data allows for a direct comparison of the potency and selectivity of these antagonists.

Table 1: Inhibitory Concentration (IC₅₀) of Nicotinic Antagonists (in µM)

Compound	α3β2	α3β4	α4β2	α4β4	α7	Neuronal (General)
Benzoquinonium dibromide	-	-	-	-	-	0.46
Mecamylamine	3.6[1]	0.64[1]	2.5[1]	-	6.9[1]	0.34
Dihydro-β-erythroidine	0.41	-	0.37[2]	0.19[2]	-	-
Hexamethonium	-	-	-	-	-	>50
α-Conotoxin MII	0.0005	-	0.4	-	-	-

Note: A lower IC₅₀ value indicates greater potency.

Table 2: Binding Affinity (Kᵢ) of Nicotinic Antagonists (in nM)

Compound	α4β2	α6β2*	α7	α1βγδ (muscle)	α3 (human)
Varenicline	0.14[3]	0.12[3]	125[4]	>8000[4]	-
Bupropion	12000	-	7900-50000	7900	-
Tubocurarine	-	-	-	20	-
α-Conotoxin MII	-	-	-	-	<3

Note: A lower Kᵢ value indicates a higher binding affinity. The asterisk () indicates the possible presence of other subunits.*

Mechanism of Action

The alternatives to Benzoquinonium dibromide exhibit a range of mechanisms at the nAChR. Understanding these differences is crucial for selecting the appropriate tool for a specific research question.

• Benzoquinonium dibromide: Acts as a nicotinic antagonist and ganglion blocker. It has a dual action of activating single channels and blocking open channels at nicotinic receptors.

• Mecamylamine: A non-competitive, non-selective antagonist that acts as an open-channel blocker. Its block is voltage-dependent.[5][6]

• Varenicline: A partial agonist at α4β2 and α6β2* nAChRs. It competitively inhibits nicotine (B1678760) binding while providing a lower level of receptor stimulation, which helps in reducing craving and withdrawal symptoms.[4][7]

• Bupropion: A non-competitive antagonist of several nAChR subtypes.[8] Its mechanism involves binding within the ion channel.

• Dihydro-β-erythroidine: A competitive antagonist with moderate selectivity for the neuronal α4 subunit.[9][10]

• α-Conotoxin MII: A potent and selective peptide antagonist that targets α3β2 and α6-containing nAChRs.[11]

• Tubocurarine: A classic competitive, non-depolarizing neuromuscular blocking agent.[12] It competes with acetylcholine for binding at the receptor site.

• Hexamethonium: A non-depolarizing ganglionic blocker that acts as a non-competitive antagonist, primarily through blocking the ion pore of neuronal nAChRs.[13]

Detailed Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize nicotinic antagonists.

Radioligand Binding Assay (e.g., using [³H]-Epibatidine)

This assay is used to determine the binding affinity (Kᵢ) of a test compound for a specific nAChR subtype.

Objective: To measure the displacement of a radiolabeled ligand (e.g., [³H]-epibatidine) from nAChRs by a non-labeled antagonist.

Materials:

• HEK293 cells stably expressing the nAChR subtype of interest.

• Binding Buffer: 50 mM Tris-HCl, pH 7.4, 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂.

• Radioligand: [³H]-epibatidine.

• Unlabeled Ligand for Non-Specific Binding: e.g., 100 µM nicotine.

• Test Compound (unlabeled antagonist).

• Glass fiber filters (e.g., Whatman GF/B), pre-soaked in 0.5% polyethylenimine.

• Scintillation fluid and a scintillation counter.

Procedure:

• Membrane Preparation:

  • Culture and harvest HEK293 cells expressing the target nAChR subtype.

  • Homogenize cells in ice-cold binding buffer containing protease inhibitors.

  • Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C to remove nuclei and debris.

  • Centrifuge the supernatant at 40,000 x g for 30 minutes at 4°C to pellet the membranes.

  • Wash the membrane pellet by resuspending in fresh binding buffer and repeating the high-speed centrifugation.

  • Resuspend the final pellet in binding buffer and determine the protein concentration.

• Binding Assay:

  • In a 96-well plate, set up triplicate wells for total binding, non-specific binding, and each concentration of the test compound.

  • Total Binding: Add 50 µL of binding buffer, 50 µL of [³H]-epibatidine (at a concentration near its Kₑ), and 50 µL of the membrane preparation.

  • Non-Specific Binding: Add 50 µL of the unlabeled ligand (e.g., nicotine), 50 µL of [³H]-epibatidine, and 50 µL of the membrane preparation.

  • Competition: Add 50 µL of varying concentrations of the test compound, 50 µL of [³H]-epibatidine, and 50 µL of the membrane preparation.

  • Incubate the plate at room temperature for 60-90 minutes to reach equilibrium.

• Filtration and Counting:

  • Rapidly filter the contents of each well through the pre-soaked glass fiber filters using a cell harvester.

  • Wash the filters three times with ice-cold binding buffer.

  • Place the filters in scintillation vials, add scintillation fluid, and count the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Determine the IC₅₀ value from the resulting sigmoidal curve using non-linear regression.

  • Calculate the Kᵢ value using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₑ), where [L] is the concentration of the radioligand and Kₑ is its dissociation constant.

Two-Electrode Voltage Clamp (TEVC) in Xenopus Oocytes

This electrophysiological technique is used to measure the effect of an antagonist on the ion channel function of nAChRs expressed in Xenopus oocytes.

Objective: To determine the IC₅₀ of an antagonist by measuring the inhibition of acetylcholine-induced currents.

Materials:

• Xenopus laevis oocytes.

• cRNA encoding the desired nAChR subunits.

• ND96 solution: 96 mM NaCl, 2 mM KCl, 1.8 mM CaCl₂, 1 mM MgCl₂, 5 mM HEPES, pH 7.5.

• Recording electrodes (glass capillaries filled with 3 M KCl).

• TEVC amplifier and data acquisition system.

• Acetylcholine (ACh) solution.

• Test antagonist solution.

Procedure:

• Oocyte Preparation and Injection:

  • Harvest and defolliculate Xenopus oocytes.

  • Inject oocytes with the cRNA encoding the nAChR subunits.

  • Incubate the injected oocytes for 2-5 days at 16-18°C in ND96 solution supplemented with antibiotics.

• Electrophysiological Recording:

  • Place an oocyte in the recording chamber continuously perfused with ND96 solution.

  • Impale the oocyte with two microelectrodes (one for voltage recording and one for current injection).

  • Clamp the membrane potential at a holding potential of -70 mV.

  • Apply a brief pulse of ACh (at a concentration that elicits a submaximal response, e.g., EC₅₀) to elicit an inward current.

  • After the current returns to baseline, perfuse the oocyte with the test antagonist at a specific concentration for a set period (e.g., 2-5 minutes).

  • Co-apply the same concentration of ACh in the presence of the antagonist and record the resulting current.

  • Wash out the antagonist and ensure the ACh-induced current returns to its original amplitude.

  • Repeat the process with a range of antagonist concentrations.

• Data Analysis:

  • Measure the peak amplitude of the ACh-induced current in the absence and presence of each antagonist concentration.

  • Calculate the percentage of inhibition for each antagonist concentration.

  • Plot the percentage of inhibition against the logarithm of the antagonist concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value.

Visualizing Pathways and Workflows

The following diagrams, created using the DOT language, illustrate key concepts in nAChR signaling and experimental design.

References

• 1. researchgate.net [researchgate.net]
• 2. Using HEK Cells for Receptor Binding Assays [cytion.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. npi's guide to Two Electrode Voltage Clamp in Xenopus oocytes - NPI Electronic [npielectronic.com]
• 6. Trapping of Nicotinic Acetylcholine Receptor Ligands Assayed by In Vitro Cellular Studies and In Vivo PET Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Overview - Nicotinic Acetylcholine Receptor Signaling in Neuroprotection - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Rapid relief of block by mecamylamine of neuronal nicotinic acetylcholine receptors of rat chromaffin cells in vitro: an electrophysiological and modeling study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Two-electrode voltage clamp - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. High-throughput cell-based assays for identifying antagonists of multiple smoking-associated human nicotinic acetylcholine receptor subtypes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]

Side-effect profile of Benzoquinonium dibromide compared to other NMBAs

For researchers, scientists, and drug development professionals, understanding the nuanced side-effect profiles of neuromuscular blocking agents (NMBAs) is critical for advancing therapeutic safety and efficacy. This guide provides an objective comparison of the side-effect profile of the lesser-known non-depolarizing NMBA, Benzoquinonium dibromide (formerly marketed as Mytolon), with other more extensively studied agents.

Due to its limited contemporary use, detailed clinical data and direct comparative studies on Benzoquinonium dibromide are scarce in modern literature. This analysis, therefore, draws from available historical clinical reports and foundational pharmacological studies to construct a comparative overview of its side-effect profile, primarily focusing on cardiovascular effects and histamine (B1213489) release potential.

Comparative Analysis of Key Side-Effects

The primary concerns with NMBAs revolve around their impact on the cardiovascular system and their propensity to induce histamine release, leading to a cascade of adverse reactions.

Cardiovascular Effects

Non-depolarizing NMBAs can exert cardiovascular effects through various mechanisms, including vagolytic action (leading to tachycardia), ganglionic blockade (leading to hypotension), and histamine release.

Benzoquinonium Dibromide: Historical clinical use suggests that Benzoquinonium dibromide exhibits some degree of cardiovascular effects. Reports from the mid-20th century indicate that its use could be associated with a moderate increase in heart rate and, in some instances, a transient fall in blood pressure. The exact mechanism for these effects is not as well-elucidated as for modern NMBAs, but a combination of weak vagolytic and potential histamine-releasing properties is likely.

Comparative Agents:

• Pancuronium: Known for its distinct vagolytic effect, often leading to a significant increase in heart rate and mean arterial pressure. This makes it a less favorable choice in patients with pre-existing cardiovascular conditions where tachycardia could be detrimental.

• Vecuronium (B1682833) & Rocuronium: These aminosteroid (B1218566) NMBAs are recognized for their cardiovascular stability. They exhibit minimal to no vagolytic or histamine-releasing effects at standard clinical doses, making them preferred agents in a wide range of patients, including those with cardiovascular disease.

• Atracurium & Cisatracurium: As benzylisoquinolinium compounds, they have a higher propensity for histamine release, which can lead to dose-dependent hypotension and tachycardia. Cisatracurium, an isomer of atracurium, was developed to have a significantly lower tendency for histamine release, thus offering a more stable cardiovascular profile.

• Succinylcholine: This depolarizing NMBA has a more complex cardiovascular profile. It can cause both bradycardia (due to muscarinic receptor stimulation) and tachycardia (due to sympathetic ganglia stimulation).

Histamine Release

The release of histamine from mast cells is a significant side effect of some NMBAs, potentially leading to bronchospasm, flushing, urticaria, hypotension, and tachycardia.

Benzoquinonium Dibromide: While not as potent a histamine releaser as d-tubocurarine (the prototypical benzylisoquinolinium), clinical impressions and early pharmacological studies suggest that Benzoquinonium dibromide does possess a capacity to induce histamine release. The clinical significance of this effect appears to be dose-dependent.

Comparative Agents:

• d-Tubocurarine: Exhibits the most pronounced histamine-releasing properties among the classic NMBAs, often leading to significant hypotension.

• Atracurium & Mivacurium: Known to cause dose-dependent histamine release.

• Pancuronium, Vecuronium, & Rocuronium: Generally considered to have a very low potential for histamine release, contributing to their favorable side-effect profiles.

Data Presentation

Due to the scarcity of direct comparative quantitative data for Benzoquinonium dibromide in modern literature, the following table provides a qualitative summary based on historical reports and established knowledge of other NMBAs.

Neuromuscular Blocking Agent	Primary Cardiovascular Effects	Histamine Release Potential
Benzoquinonium Dibromide	Moderate increase in heart rate; potential for transient hypotension	Present, dose-dependent
Pancuronium	Significant increase in heart rate and blood pressure (vagolytic)	Very Low
Vecuronium	Cardiovascularly stable; minimal effects on heart rate and blood pressure	Very Low
Rocuronium	Generally cardiovascularly stable; slight vagolytic effect at high doses	Very Low
Atracurium	Potential for hypotension and tachycardia (dose-dependent)	Moderate
Cisatracurium	Cardiovascularly stable; minimal histamine release	Very Low
Succinylcholine	Variable; can cause bradycardia or tachycardia	Low

Experimental Protocols

Protocol for Assessing Cardiovascular Side-Effects

• Patient Selection: A cohort of ASA physical status I or II patients scheduled for elective surgery requiring general anesthesia and neuromuscular blockade.

• Anesthetic Induction: A standardized anesthetic induction technique is employed to minimize confounding cardiovascular effects (e.g., propofol (B549288) and a short-acting opioid).

• Baseline Measurements: Heart rate (HR), mean arterial pressure (MAP), and other hemodynamic parameters are recorded for a stable period before NMBA administration.

• NMBA Administration: Patients are randomized to receive equipotent doses of the NMBAs being compared (e.g., Benzoquinonium dibromide vs. a standard agent). The drug is administered as a rapid intravenous bolus.

• Data Collection: HR and MAP are recorded at frequent intervals (e.g., every minute for the first 10 minutes, then every 5 minutes) following NMBA administration.

• Statistical Analysis: Changes in hemodynamic parameters from baseline are compared between the different NMBA groups.

Protocol for Assessing Histamine Release

• Patient Selection and Anesthesia: As described above.

• Blood Sampling: Venous blood samples are drawn at baseline (before NMBA administration) and at specific time points after administration (e.g., 1, 2, 5, and 10 minutes).

• Histamine Assay: Plasma histamine concentrations are measured using a sensitive and specific assay, such as an enzyme-linked immunosorbent assay (ELISA) or a radioimmunoassay (RIA).

• Clinical Observation: Patients are monitored for clinical signs of histamine release, such as cutaneous flushing, urticaria, and bronchospasm.

• Statistical Analysis: Changes in plasma histamine levels from baseline are compared between the different NMBA groups.

Visualization of Experimental Workflow

Figure 1: Workflow for a comparative clinical study on NMBA side-effects.

Validating Benzoquinonium Dibromide's Specificity for Nicotinic Acetylcholine Receptors: A Comparative Guide

For researchers investigating cholinergic systems, the selection of a specific antagonist is critical. Benzoquinonium dibromide is a quaternary ammonium (B1175870) compound historically recognized as a nicotinic acetylcholine (B1216132) receptor (nAChR) antagonist and neuromuscular blocking agent. However, its precise specificity in a landscape of diverse nAChR subtypes and its potential for off-target effects warrant careful consideration. This guide provides an objective comparison of Benzoquinonium dibromide with other common nAChR antagonists, supported by experimental data and protocols to aid researchers in making informed decisions.

Mechanism of Action of Benzoquinonium Dibromide

Benzoquinonium dibromide's interaction with nAChRs is complex. While broadly classified as a nicotinic antagonist, its mechanism is not one of simple competitive binding.[1] Evidence suggests it has a multifaceted profile that includes:

• Competitive Antagonism: It competes with acetylcholine (ACh) at the nicotinic receptor binding site, leading to a curare-like neuromuscular blockade.

• Open-Channel Block: It can physically obstruct the ion channel pore when the receptor is in its open state, preventing ion flow.[1]

• Partial Agonist Activity: At the single-channel level, Benzoquinonium has been observed to activate channel openings, indicating it can induce a receptor response, albeit less effectively than the endogenous agonist.

This complex behavior underscores the importance of validating its effects within any specific experimental system.

Quantitative Data on Receptor Specificity

Crucially, for a compound to be deemed "nicotinic-specific," its affinity for nAChRs must be significantly higher than for other related receptors, particularly muscarinic acetylcholine receptors (mAChRs). There is a notable lack of direct binding data for Benzoquinonium dibromide at mAChR subtypes. Furthermore, studies on other compounds containing a benzoquinone moiety have shown potent blocking effects at cardiac muscarinic receptors, suggesting a potential for cross-reactivity that remains uncharacterized for Benzoquinonium dibromide.[2]

Table 1: Potency of Benzoquinonium Dibromide

Compound	Target	Potency (IC50)	Comments
Benzoquinonium dibromide	General nAChRs	0.46 µM	Data on specific nAChR subtypes and mAChRs is lacking.

Comparison with Alternative nAChR Antagonists

To provide context, the table below compares Benzoquinonium dibromide with several widely used nAChR antagonists, highlighting differences in selectivity and mechanism.

Table 2: Comparative Analysis of nAChR Antagonists

Antagonist	Primary Target(s)	Mechanism of Action	Potency (IC50 / Ki)	Key Characteristics
Benzoquinonium dibromide	General nAChRs, Ganglia	Competitive Antagonist, Open-Channel Blocker	IC50: 0.46 µM	Poorly characterized subtype selectivity. Potential for partial agonism.
Mecamylamine (B1216088)	Non-selective nAChRs	Non-competitive Antagonist (Channel Blocker)	IC50: ~0.34 µM (neuronal nAChRs)	Broad-spectrum antagonist; crosses the blood-brain barrier.[3]
Dihydro-β-erythroidine (DHβE)	α4-containing nAChRs (e.g., α4β2)	Competitive Antagonist	IC50: ~0.37 µM for α4β2	Widely used for its selectivity for α4-containing subtypes over α7.[4]
α-Bungarotoxin	α7, muscle-type (α1)₂β1γδ nAChRs	Pseudo-irreversible Competitive Antagonist	Ki: ~1.1 nM for α7	Highly potent and selective snake toxin; does not readily cross the blood-brain barrier.

Mandatory Visualizations

Figure 1: Simplified nAChR signaling pathway.

Figure 2: Experimental workflow for a competitive radioligand binding assay.

Figure 3: Logical framework for validating nAChR specificity.

Experimental Protocols

To empirically validate the specificity of Benzoquinonium dibromide or any alternative, standardized assays are required.

Competitive Radioligand Binding Assay

This assay quantifies the affinity of a test compound by measuring its ability to displace a known radiolabeled ligand from a receptor.

Objective: To determine the inhibition constant (Ki) of Benzoquinonium dibromide for various nAChR and mAChR subtypes.

Methodology:

• Receptor Preparation: Prepare cell membrane homogenates from tissue known to express the target receptor (e.g., rat brain cortex for α4β2 nAChRs) or from cell lines stably expressing a specific receptor subtype (e.g., HEK293 cells expressing human α7 nAChRs).[5][6]

• Assay Setup: In a 96-well plate, combine the membrane preparation, a fixed concentration of a suitable radioligand (e.g., [³H]-Cytisine for α4β2, [³H]-Epibatidine for α3β4), and serial dilutions of the unlabeled test compound (Benzoquinonium dibromide).[7]

• Incubation: Incubate the plate to allow the binding reaction to reach equilibrium (e.g., 60-90 minutes at room temperature).[6]

• Separation: Rapidly filter the contents of each well through a glass fiber filter mat using a cell harvester. This separates the receptor-bound radioligand from the unbound radioligand in the solution.[6][8]

• Quantification: Measure the radioactivity trapped on the filters using a scintillation counter.

• Data Analysis: Plot the percentage of inhibition of radioligand binding against the concentration of the test compound. Use non-linear regression to fit the data and determine the IC50 value. Convert the IC50 to a Ki value using the Cheng-Prusoff equation, which accounts for the concentration and affinity of the radioligand used.[6]

Whole-Cell Patch-Clamp Electrophysiology

This technique measures the ion flow through receptor channels in a single cell, providing a functional readout of antagonist activity.

Objective: To determine the functional inhibition of ACh-induced currents by Benzoquinonium dibromide at a specific nAChR subtype.

Methodology:

• Cell Preparation: Use cells expressing the nAChR subtype of interest (e.g., Xenopus oocytes injected with nAChR subunit cRNAs or a stable mammalian cell line).

• Recording: Establish a whole-cell patch-clamp recording. The cell's membrane potential is clamped at a holding potential (e.g., -70 mV).[9]

• Agonist Application: Apply a short pulse of an agonist (e.g., acetylcholine or nicotine) at a concentration that elicits a submaximal response (e.g., EC₂₀) to establish a baseline current.

• Antagonist Application: Pre-incubate the cell with varying concentrations of Benzoquinonium dibromide for a set period (e.g., 2-5 minutes).[9]

• Co-application: While still in the presence of the antagonist, re-apply the agonist pulse.

• Data Analysis: Measure the peak amplitude of the inward current in the presence and absence of the antagonist. Plot the percent inhibition of the current versus the antagonist concentration to determine the IC50 for functional block.

Conclusion and Recommendations

Benzoquinonium dibromide is a historically recognized nAChR antagonist with a complex mechanism of action. While it can be an effective neuromuscular and ganglionic blocker, its utility in research requiring high specificity is limited by a significant lack of modern characterization.

Key Takeaways for Researchers:

• Limited Specificity Data: There is a scarcity of publicly available data validating the selectivity of Benzoquinonium dibromide across the diverse family of neuronal nAChR subtypes.

• Unknown Muscarinic Activity: Its affinity for mAChRs is largely uncharacterized, representing a critical knowledge gap. The potential for off-target muscarinic effects, based on related chemical structures, cannot be ignored.

• Superior Alternatives Exist: For studies targeting specific nAChR subtypes (e.g., α7 or α4β2), highly selective and well-characterized antagonists like α-Bungarotoxin and Dihydro-β-erythroidine, respectively, are superior choices. For non-selective channel block, mecamylamine is a more thoroughly studied alternative.

Recommendation: Researchers should exercise caution when using Benzoquinonium dibromide. Its use is only advisable if its lack of defined subtype specificity is not a confounding factor for the experimental question. Before its inclusion in any study, it is strongly recommended that researchers perform in-house validation experiments, such as radioligand binding or electrophysiology assays, to confirm its potency and selectivity against all relevant nicotinic and muscarinic receptor subtypes present in their experimental model.

References

• 1. Benzoquinonium dibromide | Tocris Bioscience [tocris.com]
• 2. Benzoquinoid tyrosine kinase inhibitors are potent blockers of cardiac muscarinic receptor function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Rapid relief of block by mecamylamine of neuronal nicotinic acetylcholine receptors of rat chromaffin cells in vitro: an electrophysiological and modeling study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. giffordbioscience.com [giffordbioscience.com]
• 7. Radioligand binding characterization of neuronal nicotinic acetylcholine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Electrophysiology-Based Assays to Detect Subtype-Selective Modulation of Human Nicotinic Acetylcholine Receptors - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of Benzoquinonium Dibromide's Muscarinic Receptor Cross-Reactivity

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the potential cross-reactivity of Benzoquinonium dibromide with muscarinic acetylcholine (B1216132) receptors (mAChRs). Due to the limited direct experimental data on Benzoquinonium dibromide's affinity for muscarinic subtypes, this comparison includes data on a related benzoquinoid compound and contrasts it with well-characterized muscarinic antagonists. This information is intended to guide researchers in evaluating the potential off-target effects of Benzoquinonium dibromide and similar chemical structures.

Introduction to Muscarinic Receptor Cross-Reactivity

Muscarinic acetylcholine receptors are a family of G protein-coupled receptors (GPCRs) that are widely distributed throughout the central and peripheral nervous systems. They are involved in a vast array of physiological functions, making them important targets for a variety of therapeutics. Unintended interactions with these receptors can lead to a range of side effects. Benzoquinonium dibromide, a bis-quaternary ammonium (B1175870) compound previously used as a neuromuscular blocking agent, possesses structural features that suggest a potential for interaction with mAChRs. Some neuromuscular blockers are known to exhibit varying degrees of muscarinic receptor blockade.[1][2][3] This guide explores this potential cross-reactivity by comparing it with established muscarinic antagonists.

Quantitative Comparison of Binding Affinities

The following table summarizes the binding affinities (Ki or pKi) of a benzoquinoid derivative and several standard muscarinic antagonists for the five muscarinic receptor subtypes (M1-M5). A lower Ki value indicates a higher binding affinity.

Compound	M1 Ki (nM)	M2 Ki (nM)	M3 Ki (nM)	M4 Ki (nM)	M5 Ki (nM)	Selectivity Profile
Benzoquinoid (MDC)	-	~700 (IC50)[4]	-	-	-	Data limited to cardiac muscarinic receptors
Atropine	1.27[5]	3.24[5]	2.21[5]	0.77[5]	2.84[5]	Non-selective
Ipratropium Bromide	-	-	-	-	-	Non-selective, approximately 10-fold less potent than tiotropium[6]
Tiotropium Bromide	-	-	-	-	-	Pan-muscarinic antagonist, slow dissociation from M1 and M3[6][7][8]
Darifenacin	~6.3	~400	~0.8	~500	~10	M3 selective[9][10]

Signaling Pathways and Experimental Workflows

To understand the functional consequences of muscarinic receptor binding, it is essential to consider their signaling pathways. The following diagrams illustrate the primary signaling cascades initiated by muscarinic receptor activation and a typical workflow for assessing compound affinity.

Muscarinic receptor signaling pathways.

Workflow for a competitive radioligand binding assay.

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of a compound's interaction with muscarinic receptors. Below are summaries of standard experimental protocols.

Radioligand Binding Assay

This assay directly measures the affinity of a compound for a receptor.

Objective: To determine the inhibition constant (Ki) of a test compound for muscarinic receptor subtypes.

Materials:

• Cell membranes from cell lines stably expressing individual human muscarinic receptor subtypes (M1-M5).

• Radiolabeled ligand (e.g., [³H]-N-methylscopolamine, [³H]-NMS).

• Unlabeled test compound (e.g., Benzoquinonium dibromide) and reference compounds (e.g., atropine).

• Assay buffer (e.g., 20 mM HEPES, pH 7.4).

• Glass fiber filters.

• Scintillation counter.

Procedure:

• Incubation: In a multi-well plate, combine the cell membranes, a fixed concentration of the radiolabeled ligand, and varying concentrations of the unlabeled test compound.

• Equilibration: Incubate the mixture at a controlled temperature (e.g., 20°C) to allow the binding to reach equilibrium.

• Filtration: Rapidly filter the incubation mixture through glass fiber filters to separate the receptor-bound radioligand from the unbound radioligand.

• Washing: Wash the filters with ice-cold assay buffer to remove any non-specifically bound radioligand.

• Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Plot the percentage of inhibition of radioligand binding against the concentration of the test compound. Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand). Calculate the Ki value using the Cheng-Prusoff equation.[10]

Calcium Mobilization Assay (for M1, M3, M5 subtypes)

This functional assay measures the cellular response to receptor activation.

Objective: To determine the functional potency of a test compound as an antagonist of M1, M3, or M5 muscarinic receptors.

Materials:

• Cell line stably expressing the muscarinic receptor subtype of interest (e.g., CHO-K1 cells expressing human M3 receptors).

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

• Muscarinic agonist (e.g., carbachol (B1668302) or acetylcholine).

• Test compound.

• Assay buffer.

• Fluorescence plate reader with automated liquid handling.

Procedure:

• Cell Plating: Seed the cells in a multi-well plate and allow them to attach overnight.

• Dye Loading: Load the cells with a calcium-sensitive fluorescent dye.

• Compound Addition: Add varying concentrations of the test compound (antagonist) to the wells and incubate.

• Agonist Stimulation: Add a fixed concentration of a muscarinic agonist to stimulate an increase in intracellular calcium.

• Fluorescence Measurement: Measure the change in fluorescence intensity over time using a fluorescence plate reader.

• Data Analysis: Determine the concentration-response curve for the antagonist's inhibition of the agonist-induced calcium signal to calculate the IC50.

Conclusion

While direct evidence for Benzoquinonium dibromide's interaction with muscarinic receptors is limited, the activity of other benzoquinoid compounds and the known cross-reactivity of some neuromuscular blockers warrant further investigation. The provided data on established muscarinic antagonists offers a benchmark for comparison. Researchers evaluating compounds with a benzoquinone or bis-quaternary ammonium scaffold should consider performing comprehensive profiling against all five muscarinic receptor subtypes to fully characterize their pharmacological profile and anticipate potential off-target effects. The experimental protocols outlined in this guide provide a framework for such investigations.

References

• 1. Neuromuscular blocking drugs: discovery and development - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Skeletal muscle relaxants (neuromuscular blocking agents) | Clinical Gate [clinicalgate.com]
• 3. Neuromuscular-blocking drug - Wikipedia [en.wikipedia.org]
• 4. Benzoquinoid tyrosine kinase inhibitors are potent blockers of cardiac muscarinic receptor function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. apexbt.com [apexbt.com]
• 6. Tiotropium bromide (Ba 679 BR), a novel long-acting muscarinic antagonist for the treatment of obstructive airways disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. droracle.ai [droracle.ai]
• 8. droracle.ai [droracle.ai]
• 9. medchemexpress.com [medchemexpress.com]
• 10. ics.org [ics.org]

Comparative Analysis of Benzoquinonium Dibromide Binding Kinetics: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comparative analysis of the binding kinetics of Benzoquinonium dibromide and other neuromuscular blocking agents. The information is presented to facilitate an objective evaluation of their performance, supported by available experimental data.

Introduction to Neuromuscular Blockade

Neuromuscular blocking agents (NMBAs) are essential in clinical practice, primarily used to induce muscle relaxation during surgery and facilitate mechanical ventilation. These agents interfere with the transmission of nerve impulses at the neuromuscular junction (NMJ). The primary target for these drugs is the nicotinic acetylcholine (B1216132) receptor (nAChR) on the muscle endplate. By blocking the action of the endogenous neurotransmitter acetylcholine (ACh), these drugs prevent muscle contraction. NMBAs are broadly classified into two categories: depolarizing agents, like succinylcholine (B1214915), which initially activate the nAChR before causing a persistent block, and non-depolarizing agents, which act as competitive antagonists at the ACh binding site. Benzoquinonium dibromide falls into the category of non-depolarizing NMBAs, alongside drugs like rocuronium, vecuronium, atracurium, and cisatracurium.

The efficacy and clinical utility of these agents are determined by their pharmacokinetic and pharmacodynamic properties, with binding kinetics at the nAChR being a critical factor. The association rate constant (k_on), dissociation rate constant (k_off), and the equilibrium dissociation constant (K_D) dictate the onset, duration, and potency of neuromuscular blockade. This guide provides a comparative overview of these parameters for Benzoquinonium dibromide and its alternatives.

Comparative Binding Kinetics

The following table summarizes the available quantitative data on the binding kinetics of Benzoquinonium dibromide and other selected neuromuscular blocking agents to the nicotinic acetylcholine receptor. It is important to note that direct kinetic constants (k_on, k_off, K_D) are not uniformly available in the literature for all compounds. In such cases, related measures of affinity such as the half-maximal inhibitory concentration (IC50), the equilibrium dissociation constant for a competitive antagonist (K_B), or the half-maximal effective concentration (EC50) are provided.

Compound	Target Receptor	k_on (M⁻¹s⁻¹)	k_off (s⁻¹)	K_D (nM)	Other Affinity Measures
Benzoquinonium dibromide	nAChR	Data not available	Data not available	Data not available	Data not available
Rocuronium	nAChR	Data not available	Data not available	Data not available	High-affinity competitive antagonist
Vecuronium	nAChR	Data not available	Data not available	Data not available	IC50 = 9.9 nM
Atracurium	Embryonic Muscle nAChR	Data not available	Data not available	~1000	K_B ≈ 1 µM; IC50 (Neuronal α7 nAChR) = 8.25 µM[1]
Cisatracurium	Adult Muscle nAChR	1.8 x 10⁸	13	72.2	IC50 = 54 nM
Cisatracurium	Embryonic Muscle nAChR	3.4 x 10⁸	34	100	IC50 = 115 nM
Succinylcholine	Muscle-type nAChR	Data not available	Data not available	Data not available	EC50 = 10.8 µM[1]

Note: The data presented is compiled from various sources and experimental conditions may differ. Direct comparison should be made with caution.

Signaling Pathways and Mechanism of Action

The primary signaling pathway affected by Benzoquinonium dibromide and other non-depolarizing neuromuscular blocking agents is the direct blockade of cholinergic transmission at the neuromuscular junction. This action prevents the influx of sodium ions through the nAChR channel, thereby inhibiting muscle cell depolarization and subsequent contraction. Unlike signaling pathways that involve intracellular cascades, the primary effect of these agents is a direct physical obstruction of the ion channel's function.

Some research suggests that neuromuscular blockers may have broader effects, including the modulation of inflammatory pathways by interacting with neuronal nAChRs on immune cells.[2] However, specific downstream signaling differences between Benzoquinonium dibromide and its alternatives are not well-documented in current literature.

Succinylcholine, as a depolarizing agent, initially mimics acetylcholine, causing membrane depolarization and transient muscle fasciculations.[3] This is followed by a persistent depolarization that leads to inactivation of voltage-gated sodium channels and receptor desensitization, resulting in flaccid paralysis.[3][4]

References

• 1. Activation and inhibition of human muscular and neuronal nicotinic acetylcholine receptors by succinylcholine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. What is the mechanism of Atracurium Besylate? [synapse.patsnap.com]
• 3. What is the mechanism of Succinylcholine Chloride? [synapse.patsnap.com]
• 4. ClinPGx [clinpgx.org]

A Comparative Guide to Benzoquinonium Dibromide and Vecuronium in Neuromuscular Studies

For researchers, scientists, and drug development professionals, understanding the nuanced differences between neuromuscular blocking agents is critical for experimental design and clinical application. This guide provides a detailed comparison of benzoquinonium (B1213216) dibromide, an early synthetic neuromuscular blocking agent, and vecuronium (B1682833) bromide, a widely used aminosteroid (B1218566) derivative. While both compounds induce muscle relaxation by acting at the neuromuscular junction, their mechanisms, potencies, and clinical profiles differ significantly.

Mechanism of Action

Benzoquinonium Dibromide , also known as Mytolon, is a non-depolarizing neuromuscular blocking agent.[1] Its mechanism involves the inhibition of nicotinic acetylcholine (B1216132) receptors (nAChRs) at the motor endplate.[2] Interestingly, it has been shown to not only block the receptor but also to activate nicotinic single channels and block open channels at neuronal AChRs.[2] Early studies in animal models described its action as "curare-like," indicating a competitive antagonism with acetylcholine.[1] A notable characteristic observed in cats is that the neuromuscular blockade induced by benzoquinonium is not reversed by anticholinesterase agents.[1]

Vecuronium Bromide is also a non-depolarizing neuromuscular blocking agent that competitively inhibits nicotinic acetylcholine receptors at the neuromuscular junction.[3][4] By binding to these receptors, it prevents acetylcholine from depolarizing the muscle fiber, thereby inhibiting muscle contraction.[3] Unlike benzoquinonium, the effects of vecuronium can be reversed by acetylcholinesterase inhibitors, such as neostigmine, which increase the concentration of acetylcholine in the synaptic cleft to compete with the blocking agent.[5]

Quantitative Comparison of Neuromuscular Blocking Properties

The following table summarizes the available quantitative data for benzoquinonium dibromide and vecuronium. It is important to note that modern, comprehensive quantitative data for benzoquinonium in humans is largely unavailable in the public domain, reflecting its limited contemporary use.

Parameter	Benzoquinonium Dibromide	Vecuronium Bromide
Potency (ED95)	Not Available	0.049 to 0.062 mg/kg[6]
Onset of Action	Not Available	2.5 to 3 minutes (for intubation)[5]
Clinical Duration (Time to 25% recovery)	Not Available	25 to 40 minutes[5]
Time to 95% Recovery	Not Available	45 to 65 minutes[5]
Reversal Agents	Anticholinesterases are ineffective (in cats)[1]	Acetylcholinesterase inhibitors (e.g., neostigmine), Sugammadex[2][7]

Side Effect Profile

Benzoquinonium Dibromide: Due to the limited recent clinical data, a comprehensive side effect profile in humans is not well-documented in contemporary literature.

Vecuronium Bromide: Vecuronium is known for its cardiovascular stability and minimal histamine (B1213489) release.[8] Potential side effects include:

• Prolonged muscle paralysis, especially in patients with renal failure due to the accumulation of its active metabolite, 3-desacetyl-vecuronium.[2]

• Rarely, allergic or hypersensitivity reactions.[5]

• Potential for residual neuromuscular blockade if not adequately reversed.[9]

Experimental Protocols

The assessment of neuromuscular blockade is crucial in both preclinical and clinical studies. A standard experimental workflow is outlined below.

General Protocol for Assessing Neuromuscular Blockade

• Animal Preparation (Preclinical): An appropriate animal model (e.g., rat, rabbit, non-human primate) is anesthetized. Vital signs, including heart rate, blood pressure, and temperature, are continuously monitored.

• Nerve Stimulation: A peripheral motor nerve (e.g., the ulnar nerve stimulating the adductor pollicis muscle in humans, or a similar setup in animals) is stimulated using a nerve stimulator.[10]

• Measurement of Muscle Response: The evoked muscle response (twitch) is measured. This can be done qualitatively (visual or tactile assessment) or, more accurately, quantitatively using methods like acceleromyography, which measures the acceleration of the muscle contraction.[11]

• Baseline Measurement: Baseline twitch height is established before the administration of the neuromuscular blocking agent.

• Drug Administration: The neuromuscular blocking agent is administered intravenously at a specified dose.

• Monitoring of Blockade: Nerve stimulation is continued, typically using a train-of-four (TOF) pattern, and the degree of twitch depression is recorded over time. This allows for the determination of the onset of action, depth of blockade, and duration of action.

• Data Analysis: Key parameters such as ED50 (dose for 50% twitch depression) or ED95 (dose for 95% twitch depression), onset time, and duration of action are calculated from the dose-response data.

Visualizing the Mechanisms and Workflows

To further elucidate the concepts discussed, the following diagrams created using Graphviz (DOT language) illustrate the signaling pathway at the neuromuscular junction and a typical experimental workflow.

Caption: Signaling pathway at the neuromuscular junction and points of intervention for neuromuscular blockers.

Caption: Experimental workflow for assessing the efficacy of neuromuscular blocking agents.

References

• 1. The neuromuscular blocking action of benzoquinonium chloride in the cat and in the hen - PMC [pmc.ncbi.nlm.nih.gov]
• 2. apexbt.com [apexbt.com]
• 3. nj.gov [nj.gov]
• 4. carlroth.com [carlroth.com]
• 5. epa.gov [epa.gov]
• 6. Neuromuscular-blocking drug - Wikipedia [en.wikipedia.org]
• 7. The neuromuscular blocking action of benzoquinonium chloride in the cat and in the hen - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. static1.squarespace.com [static1.squarespace.com]
• 9. Vigilance: the behavioral impact of quantitative monitoring on administration and antagonism of neuromuscular blocking agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Effect of quantitative versus qualitative neuromuscular blockade monitoring on rocuronium consumption in patients undergoing abdominal and gynecological surgery: a retrospective cohort study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Characterization of the train-of-four response in fast and slow muscles: effect of d-tubocurarine, pancuronium, and vecuronium - PubMed [pubmed.ncbi.nlm.nih.gov]

Head-to-head studies of Benzoquinonium dibromide and other quinone-based compounds

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Benzoquinonium dibromide and other notable quinone-based compounds: Doxorubicin, Mitomycin C, and Lapachol. While direct head-to-head studies are unavailable due to their distinct therapeutic applications, this document aims to offer a valuable comparison of their mechanisms of action, quantitative performance data, and associated signaling pathways.

Overview of Compounds and Mechanisms of Action

Benzoquinonium dibromide is a synthetic quinone derivative primarily recognized for its potent activity as a neuromuscular blocking agent. It functions as an antagonist of nicotinic acetylcholine (B1216132) receptors (nAChRs), thereby inhibiting neurotransmission at the neuromuscular junction and autonomic ganglia. Its mechanism involves both the blockade of open nAChR channels and the activation of single channels, leading to a complex interaction with these receptors.

In contrast, the other quinone-based compounds in this guide are predominantly utilized in cancer chemotherapy, each with a unique mode of action:

• Doxorubicin , an anthracycline antibiotic, exerts its cytotoxic effects through multiple mechanisms. It intercalates into DNA, disrupting the replication and transcription processes. Furthermore, it inhibits topoisomerase II, an enzyme crucial for relieving DNA supercoiling, which leads to DNA strand breaks. Doxorubicin is also known to generate reactive oxygen species (ROS), causing oxidative damage to cellular components.

• Mitomycin C is a bioreductive alkylating agent. Following intracellular enzymatic reduction, it crosslinks DNA, primarily between guanine (B1146940) bases, thereby preventing DNA replication and transcription. This action ultimately triggers apoptosis.

• Lapachol , a naturally occurring naphthoquinone, exhibits a broader range of biological activities, including antitumor effects. Its mechanisms of action are multifaceted, involving the inhibition of dihydroorotate (B8406146) dehydrogenase (DHODH), a key enzyme in pyrimidine (B1678525) synthesis, and interference with the mitochondrial electron transport chain. Recent studies also highlight its ability to modulate key signaling pathways such as NF-κB and PI3K/Akt.

Quantitative Performance Data

The following tables summarize the available quantitative data for each compound, primarily focusing on their half-maximal inhibitory concentrations (IC50) against their respective targets or in cellular assays. It is important to note that the experimental conditions, such as cell lines and assay types, significantly influence these values.

Table 1: Benzoquinonium Dibromide - Antagonistic Activity at nAChR Subtypes

nAChR Subtype	IC50 (µM)	Test System	Reference
α3β2	0.41 ± 0.17	Xenopus oocytes	[1]
α3β4	23.1 ± 10.2	Xenopus oocytes	[1]
General nAChRs	0.46	Not Specified

Table 2: Doxorubicin - Cytotoxicity in Human Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)	Exposure Time (h)	Assay	Reference
AMJ13	Breast Cancer	223.6 (µg/ml)	72	MTT	[2]
Hela	Cervical Cancer	0.1 - 2	72	MTT, Trypan Blue	[3]
MCF-7	Breast Cancer	2.8 ± 0.9 (µg/mL)	Not Specified	Apoptosis Assay	[4]
MDA-MB-231	Breast Cancer	Comparable to Doxorubicin	Not Specified	Cytotoxicity Assay	[4]
HepG2	Liver Cancer	Superior to Doxorubicin (for derivative)	Not Specified	Cytotoxicity Assay	[4]

Table 3: Mitomycin C - Cytotoxicity in Human Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µg/ml)	Exposure Time (h)	Assay	Reference
HCT116	Colon Carcinoma	6	4	B23 Translocation	[5]
HCT116b	Colon Carcinoma	10	4	B23 Translocation	[5]
HCT116-44	Colon Carcinoma	50	4	B23 Translocation	[5]
CH1	Ovarian Cancer	0.04	Not Specified	Cytotoxicity Assay	[6]
HT-29	Colon Cancer	0.04	Not Specified	Cytotoxicity Assay	[6]

Table 4: Lapachol - Cytotoxicity in Human Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)	Exposure Time (h)	Assay	Reference
WHCO1	Oesophageal Cancer	1.6 - 11.7 (for derivatives)	Not Specified	Not Specified	[7]
K562	Leukemia	>100	72	MTT
Lucena-1	Leukemia	>100	72	MTT
Daudi	Leukemia	>100	72	MTT
HL-60	Leukemia	25	Not Specified	Not Specified

Signaling Pathways

The signaling pathways modulated by these quinone-based compounds are central to their biological effects.

Benzoquinonium dibromide primarily impacts the nicotinic acetylcholine receptor signaling pathway . As an antagonist, it blocks the influx of cations (Na+ and Ca2+) that normally occurs upon acetylcholine binding, thereby preventing membrane depolarization and subsequent downstream signaling cascades that lead to muscle contraction or neuronal excitation.

Nicotinic Acetylcholine Receptor Signaling Pathway

Doxorubicin influences several signaling pathways, primarily as a consequence of the cellular stress it induces. The generation of ROS can activate stress-response pathways such as the p38 MAPK and JNK pathways , while DNA damage triggers the p53-mediated apoptotic pathway .

Doxorubicin Signaling Pathway

Mitomycin C 's primary mechanism of DNA crosslinking also leads to the activation of DNA damage response pathways, ultimately culminating in apoptosis. It has been shown to affect the RAS and MAPK/ERK pathways .

Mitomycin C Signaling Pathway

Lapachol has been shown to modulate the NF-κB and PI3K/Akt signaling pathways . By activating the NF-κB pathway, it can reverse the polarization of M2-like macrophages, enhancing their tumor-killing ability. Conversely, it can also inhibit the pro-survival PI3K/Akt pathway in cancer cells.

References

• 1. Determinants of Competitive Antagonist Sensitivity on Neuronal Nicotinic Receptor β Subunits - PMC [pmc.ncbi.nlm.nih.gov]
• 2. An Advanced Automated Patch Clamp Protocol Design to Investigate Drug—Ion Channel Binding Dynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Beta-lapachone suppresses radiation-induced activation of nuclear factor-kappaB - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Lapachol inhibits glycolysis in cancer cells by targeting pyruvate kinase M2 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Identification of Four Classes of Brain Nicotinic Receptors Using β2 Mutant Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Patch Clamp Protocol [labome.com]

A Comparative Analysis of the Reversibility of Benzoquinonium Dibromide Versus Modern Neuromuscular Antagonists

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the reversibility characteristics of the neuromuscular blocking agent Benzoquinonium (B1213216) dibromide against contemporary antagonists such as Rocuronium, Vecuronium, and the depolarizing agent Succinylcholine. The focus is on the mechanisms of action and reversal, supported by available experimental data.

Introduction to Neuromuscular Blockade and Reversibility

Neuromuscular blocking agents (NMBAs) are essential in clinical practice, particularly in anesthesia, to induce muscle relaxation.[1] These agents are broadly classified as depolarizing and non-depolarizing.[2] The reversibility of a neuromuscular blocking agent is a critical factor in its clinical utility and safety, as incomplete reversal can lead to postoperative complications.[3] Reversibility is fundamentally governed by the drug's binding kinetics to the nicotinic acetylcholine (B1216132) receptor (nAChR) at the neuromuscular junction, specifically its association (kon) and dissociation (koff) rates.[4]

Benzoquinonium dibromide is a non-depolarizing neuromuscular blocking agent that acts as an antagonist at nicotinic acetylcholine receptors.[5] Historical studies have characterized its action as "curare-like."[6] A key and unusual feature of Benzoquinonium is its reported resistance to reversal by anticholinesterase agents like neostigmine (B1678181) in some animal models, a stark contrast to many other non-depolarizing blockers.[6]

Comparative Data of Neuromuscular Blocking Agents

The following table summarizes the key characteristics of Benzoquinonium dibromide in comparison to Rocuronium, Vecuronium, and Succinylcholine. It is important to note that quantitative kinetic data for Benzoquinonium dibromide is limited in contemporary literature.

Characteristic	Benzoquinonium Dibromide	Rocuronium	Vecuronium	Succinylcholine
Class	Non-depolarizing, Benzylisoquinolinium derivative	Non-depolarizing, Aminosteroid	Non-depolarizing, Aminosteroid	Depolarizing
Mechanism of Action	Competitive antagonist at nAChRs[5]	Competitive antagonist at nAChRs[1]	Competitive antagonist at nAChRs[1]	nAChR agonist, causes persistent depolarization[1]
Receptor Affinity (IC50/Kd)	IC50: 0.46 µM for nAChRs[5]	-	-	-
Primary Reversal Mechanism	Spontaneous dissociation; Poorly or not reversible by anticholinesterases (e.g., Neostigmine) in some models[6]	Reversible by anticholinesterases (e.g., Neostigmine)[7]; Rapidly and effectively reversed by Sugammadex[3]	Reversible by anticholinesterases (e.g., Neostigmine)[7]; Effectively reversed by Sugammadex[3]	Spontaneous reversal via hydrolysis by plasma cholinesterase[1]
Reversibility Profile	Slow and potentially incomplete. Antagonized by acetylcholine but not effectively by its inhibitors in some species.[6]	Reversal is dose-dependent on the reversal agent. Sugammadex can reverse deep blocks.[3]	Reversal is dose-dependent on the reversal agent. Sugammadex can reverse deep blocks.[3]	Rapid spontaneous reversal. Not reversed by anticholinesterases; block may be prolonged by them.[8]

Signaling Pathways and Experimental Workflows

Neuromuscular Junction Signaling Pathway

The following diagram illustrates the basic signaling cascade at the neuromuscular junction, which is the target for all the discussed antagonists.

References

• 1. Suxamethonium-neostigmine interaction in patients with normal or atypical cholinesterase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Train of Four (TOF) Monitoring: Are We Doing It The Right Way? - Axis Neuromonitoring [axisneuromonitoring.com]
• 3. Reversal of neuromuscular block - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. The neuromuscular blocking action of benzoquinonium chloride in the cat and in the hen - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Reversal of neuromuscular block - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Neostigmine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

Lack of Quantitative Data Limits Detailed Comparison of Benzoquinonium Dibromide's Effects on nAChR Subunits

Benzoquinonium (B1213216) dibromide is historically recognized for its curare-like effects, indicating its antagonistic action at the neuromuscular junction, which is primarily mediated by muscle-type nAChRs. Its activity as a ganglion blocker further suggests interaction with neuronal nAChRs. However, the precise subunit selectivity and the molecular interactions that govern its potential differential effects remain largely uncharacterized in modern pharmacological studies.

An abstract of a study titled "Affinity of benzoquinonium and ambenonium (B1664838) derivatives for the acetylcholine (B1216132) receptor, tested on the electroplax, and for acetylcholinesterase in solution" suggests that some affinity data for Benzoquinonium on a non-mammalian nAChR source (the electric organ of the eel Electrophorus electricus, or electroplax) might exist. However, access to the full-text of this and other older publications that might contain relevant data is limited, preventing the extraction of specific quantitative values necessary for a thorough comparative guide. Furthermore, studies on its analogue, ambenonium, show that it primarily acts as an acetylcholinesterase inhibitor, a distinct mechanism from direct nAChR antagonism.

Without specific quantitative data on the effects of Benzoquinonium dibromide across a range of nAChR subunits, it is not possible to construct the detailed comparison tables, experimental protocols, and signaling pathway diagrams as requested. The creation of such a guide would require dedicated experimental investigation using modern electrophysiological and radioligand binding assay techniques on cloned nAChR subunits expressed in heterologous systems.

Therefore, we are unable to provide a comprehensive comparison guide on the differential effects of Benzoquinonium dibromide on nAChR subunits at this time due to the absence of the necessary foundational data in the accessible scientific literature. Further research would be required to generate the data needed for such an analysis.

A meta-analysis of Benzoquinonium dibromide efficacy in research

For researchers, scientists, and drug development professionals, understanding the efficacy and characteristics of neuromuscular blocking agents is critical for experimental design and drug discovery. This guide provides a meta-analytical perspective on Benzoquinonium dibromide, a non-depolarizing neuromuscular blocking agent, comparing its performance with other alternatives based on available data.

Mechanism of Action: Competitive Antagonism

Benzoquinonium dibromide functions as a competitive antagonist at the nicotinic acetylcholine (B1216132) receptors (nAChRs) located on the motor endplate of the neuromuscular junction. By binding to these receptors, it prevents acetylcholine from depolarizing the muscle cell membrane, thereby inhibiting muscle contraction. This mechanism classifies it as a non-depolarizing, or curare-like, blocking agent.

Caption: Benzoquinonium competitively blocks nAChRs, preventing muscle contraction.

Comparative Efficacy: A Quantitative Overview

Direct quantitative meta-analysis of Benzoquinonium dibromide is challenging due to its status as an older drug with limited data in modern literature. Early studies, such as those on its formulation as Mytolon chloride, describe its effects qualitatively. The paralysis it induces is characterized as "curare-like."

For a clear comparison, the following table summarizes the efficacy of commonly used neuromuscular blocking agents.

Agent	Class	ED95 (mg/kg)	Onset of Action (min)	Clinical Duration (min)
Benzoquinonium dibromide	Non-depolarizing	Not available	Not available	Not available
Succinylcholine	Depolarizing	~0.3	~1	5-10
Rocuronium (B1662866)	Non-depolarizing	~0.3	1-2	30-60
Vecuronium	Non-depolarizing	~0.05	2-3	45-60
Cisatracurium	Non-depolarizing	~0.05	3-5	45-60

ED95 (Effective Dose, 95%) is the dose required to achieve 95% suppression of the first twitch in a train-of-four stimulation. Data for comparator agents is aggregated from typical values reported in clinical pharmacology literature.

Experimental Protocols for Efficacy Assessment

The evaluation of neuromuscular blocking agents in a research setting follows standardized in vivo protocols to ensure accurate and reproducible data.

In Vivo Assessment of Neuromuscular Blockade

A common and robust method for determining the potency and time-course of a neuromuscular blocking agent involves monitoring the evoked muscle response to nerve stimulation in an anesthetized animal model (e.g., rats, rabbits, or cats).

Methodology:

• Animal Preparation: The animal is anesthetized, and a stable surgical plane of anesthesia is maintained. The trachea is intubated to allow for mechanical ventilation, which is crucial as neuromuscular blockers paralyze the diaphragm. Catheters are placed for intravenous drug administration and continuous blood pressure monitoring.

• Nerve-Muscle Preparation: A peripheral nerve, such as the ulnar or sciatic nerve, is surgically isolated. Stimulating electrodes are placed on the nerve. The corresponding muscle's tendon (e.g., adductor pollicis or tibialis anterior) is isolated and attached to a force-displacement transducer to measure isometric contraction force.

• Nerve Stimulation and Monitoring: A technique known as Train-of-Four (TOF) stimulation is most commonly employed. This involves delivering four supramaximal electrical stimuli to the nerve at a frequency of 2 Hz.

  • Baseline Measurement: Before drug administration, control twitch responses are recorded to establish a baseline.

  • Drug Administration: The test compound (e.g., Benzoquinonium dibromide) is administered intravenously.

  • Data Acquisition: The force of the muscle twitches is continuously recorded. The primary endpoints measured are:

    • Onset of Action: Time from drug administration to 95% reduction in the first twitch (T1) height.

    • Potency (ED95): The dose of the drug that causes a 95% reduction in T1 height. This is determined by constructing a dose-response curve from data at various doses.

    • Clinical Duration: Time from drug administration until the T1 height recovers to 25% of the baseline value.

Caption: Standard workflow for in vivo evaluation of neuromuscular blocking agents.

Conclusion

Benzoquinonium dibromide acts as a non-depolarizing neuromuscular blocking agent, a classification supported by early preclinical research. While it is not commonly used in modern clinical practice, its mechanism of action as a competitive nAChR antagonist places it in the same category as agents like rocuronium and vecuronium. Due to the lack of readily available quantitative data from the period of its active research, a direct numerical comparison of its potency, onset, and duration with modern agents is not possible. For researchers investigating novel neuromuscular blockers, the established protocols involving in vivo nerve stimulation and muscle tension recording remain the gold standard for efficacy and safety profiling.

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal Procedures for Benzoquinonium Dibromide

Researchers and drug development professionals handling benzoquinonium (B1213216) dibromide must adhere to stringent safety and disposal protocols to ensure a secure laboratory environment and regulatory compliance. This guide provides essential, step-by-step procedures for the safe handling and disposal of this hazardous chemical.

Immediate Safety and Handling Precautions

Benzoquinonium dibromide is a hazardous substance requiring careful handling due to its toxicity, flammability, and corrosive nature.[1] It can cause severe skin burns, eye damage, and respiratory irritation, and is suspected of causing genetic defects.[1][2] Ingestion and inhalation are also harmful.[1]

Personal Protective Equipment (PPE):

Before handling benzoquinonium dibromide, ensure the following personal protective equipment is worn:

PPE Category	Item	Specification
Eye Protection	Safety Goggles/Face Shield	Wear tightly fitting safety goggles. For enhanced protection, use a full face shield.[1]
Hand Protection	Chemical-Resistant Gloves	Wear appropriate protective gloves.[1][3]
Body Protection	Protective Clothing	Use flame-retardant and antistatic protective clothing.[1]
Respiratory Protection	Respirator	If ventilation is inadequate or dust is generated, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[3]

Always handle benzoquinonium dibromide in a well-ventilated area, such as under a chemical fume hood.[1] Avoid the generation of dust.[1][4] When preparing solutions, always add the substance to the solvent, not the other way around.

Step-by-Step Disposal Procedures

Disposal of benzoquinonium dibromide must be conducted in strict accordance with all national and local regulations.[1] This substance should not be allowed to enter drains or the environment as it is very toxic to aquatic life with long-lasting effects.[1][2]

Waste Collection and Storage:

• Containerize Waste: Place all benzoquinonium dibromide waste, including contaminated materials, into its original container or a clearly labeled, compatible, and tightly sealed container.[1] Do not mix with other waste.[1]

• Labeling: Clearly label the waste container with "Hazardous Waste" and the chemical name "Benzoquinonium Dibromide."

• Storage: Store the waste container in a designated, locked-up, and well-ventilated area, away from heat, sparks, open flames, and incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[1][5]

Spill Management:

In the event of a spill:

• Evacuate: Evacuate the immediate danger area.[1]

• Ventilate: Ensure adequate ventilation.

• Contain: Cover drains to prevent entry into the sewer system.[1]

• Collect: Carefully take up the spilled material without generating dust and place it into a suitable container for disposal.[1]

• Decontaminate: Clean the affected area thoroughly.

• Report: Report the spill according to your institution's safety protocols.

Professional Disposal:

The ultimate disposal of benzoquinonium dibromide waste must be handled by an approved and licensed waste disposal company.[1][2][3][5] Provide the disposal service with a complete safety data sheet (SDS) for the chemical.

Chemical and Physical Properties

The following table summarizes key quantitative data for benzoquinonium dibromide.

Property	Value	Reference
Molecular Formula	C₃₄H₅₀Br₂N₄O₂	[6][7]
Molecular Weight	706.6 g/mol	[6][7]
Melting Point	113 - 115 °C (235 - 239 °F)	[1]
Boiling Point	Decomposes at ≥ 160 °C (≥ 320 °F)	[1]
log Pow (n-octanol/water)	0.1 - 0.3 at 23 °C (73 °F)	[1]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of benzoquinonium dibromide.

Caption: Decision workflow for benzoquinonium dibromide disposal.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. WERCS Studio - Application Error [assets.thermofisher.com]
• 3. fishersci.com [fishersci.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. fishersci.com [fishersci.com]
• 6. Benzoquinonium dibromide | C34H50Br2N4O2 | CID 56972152 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. scbt.com [scbt.com]

Essential Safety and Operational Guide for Handling Benzoquinonium Dibromide

Disclaimer: A specific Safety Data Sheet (SDS) for Benzoquinonium dibromide (CAS 311-09-1) was not available through the conducted searches. The following guidance is based on best practices for handling structurally similar and hazardous chemical compounds, including p-Benzoquinone and other brominated substances. Researchers, scientists, and drug development professionals should exercise extreme caution and consult with a certified safety professional before handling Benzoquinonium dibromide.

This guide provides immediate and essential safety and logistical information for the handling and disposal of Benzoquinonium dibromide, designed to be a critical resource for laboratory personnel.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is mandatory to ensure safety when handling Benzoquinonium dibromide. Below is a summary of recommended PPE.

PPE Category	Item	Specification
Eye and Face Protection	Safety Goggles	Chemical splash goggles that provide a complete seal around the eyes.
Face Shield	A full face shield should be worn in addition to safety goggles, especially when there is a risk of splashes or aerosol generation.
Hand Protection	Chemical-Resistant Gloves	Nitrile or neoprene gloves are recommended. It is advisable to double-glove for enhanced protection. Always inspect gloves for integrity before use.
Body Protection	Laboratory Coat	A flame-retardant and chemical-resistant lab coat, fully buttoned, is required to protect against skin exposure and contamination of personal clothing.
Protective Clothing	For larger quantities or procedures with a higher risk of exposure, consider additional protective clothing such as an apron or a full-body suit.
Respiratory Protection	Respirator	In areas with inadequate ventilation or when there is a potential for dust or aerosol generation, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates is necessary.
Foot Protection	Closed-Toe Shoes	Sturdy, closed-toe shoes are required to protect against spills.

Operational Plan: Step-by-Step Handling Procedure

A systematic approach is crucial for minimizing risks associated with handling Benzoquinonium dibromide. The following workflow outlines the key steps from preparation to post-handling cleanup.

• Preparation:

  • Review all available safety information, including this guide and any institutional safety protocols.

  • Ensure that a safety shower and eyewash station are readily accessible and operational.

  • Prepare the designated work area, preferably within a certified chemical fume hood, by covering the work surface with absorbent, disposable liners.

  • Assemble all necessary equipment and reagents before beginning the procedure.

  • Don the appropriate personal protective equipment as outlined in the table above.

• Handling:

  • Handle Benzoquinonium dibromide exclusively within a well-ventilated chemical fume hood to minimize inhalation exposure.

  • Carefully weigh and transfer the compound, avoiding the generation of dust.

  • Keep all containers with Benzoquinonium dibromide tightly sealed when not in use.

  • Avoid contact with skin and eyes. In case of accidental contact, follow the first-aid measures outlined below.

  • Do not eat, drink, or smoke in the laboratory area.

• Cleanup and Decontamination:

  • Decontaminate all surfaces and equipment that have come into contact with Benzoquinonium dibromide using an appropriate cleaning agent.

  • Wipe down the work area in the fume hood thoroughly.

  • Properly dispose of all contaminated materials, including disposable liners, gloves, and pipette tips, as hazardous waste.

Disposal Plan

Proper disposal of Benzoquinonium dibromide and any contaminated materials is critical to prevent environmental contamination and ensure regulatory compliance.

• Waste Identification: All waste containing Benzoquinonium dibromide should be considered hazardous.

• Containerization:

  • Collect all solid waste, including contaminated PPE and disposable labware, in a designated, clearly labeled, and sealed hazardous waste container.

  • Liquid waste should be collected in a separate, compatible, and clearly labeled hazardous waste container.

• Disposal Procedure:

  • Dispose of all hazardous waste through your institution's environmental health and safety (EHS) office or a licensed hazardous waste disposal company.

  • Do not dispose of Benzoquinonium dibromide down the drain or in regular trash.

  • Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

First-Aid Measures

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

• Skin Contact: Immediately wash the affected area with soap and plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Seek medical attention if irritation persists.[1]

• Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek immediate medical attention.[1]

• Ingestion: Do not induce vomiting. Wash out mouth with water, provided the person is conscious. Seek immediate medical attention.

Experimental Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling of Benzoquinonium dibromide.

Caption: Workflow for Safe Handling of Benzoquinonium Dibromide.

References

• 1. fishersci.com [fishersci.com]